Indigosol brown IBR

• CAS: 23725-15-7

Core Science & Biosynthesis

An In-depth Technical Guide to Indigosol Brown IBR (CAS: 23725-15-7)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Indigosol Brown IBR, identified by CAS number 23725-15-7, is a solubilized vat dye belonging to the anthraquinone (B42736) class of colorants. Also known as Solubilised Vat Brown 1 and C.I. 70801, this compound is the sodium salt of the sulfuric acid ester of the leuco form of Vat Brown 1. Its primary application lies in the dyeing of cellulosic fibers such as cotton and viscose, where it is valued for its good fastness properties. While its principal use is in the textile industry, the inherent chemical structure—an anthraquinone derivative—and the emerging field of dye biocompatibility and bioactivity warrant a closer examination by researchers in the life sciences and drug development. This guide provides a comprehensive overview of the known technical data for Indigosol Brown IBR, including its physicochemical properties, synthesis, and application protocols. It also explores the toxicological profile and potential biological activities of related indigo (B80030) and anthraquinone dyes, offering a perspective for its evaluation in biomedical research.

Chemical and Physical Properties

Quantitative data for Indigosol Brown IBR is scarce in publicly available literature. The information presented below has been compiled from various sources, including data for its parent compound, Vat Brown 1 (CAS: 2475-33-4), which provides an approximation of its core chemical characteristics. A notable discrepancy exists in the reported molecular formula and weight for the solubilized form, which is highlighted in the table.

Table 1: Physicochemical Properties of Indigosol Brown IBR and Vat Brown 1

Property	Indigosol Brown IBR (CAS: 23725-15-7)	Vat Brown 1 (CAS: 2475-33-4)	Source(s)
Synonyms	Solubilised Vat Brown 1, C.I. 70801, Anthrasol Brown IBR	C.I. 70800, Vat Brown BR	[1]
Molecular Formula	C₄₂H₁₆N₂Na₆O₂₄S₆ or C₄₂H₁₈N₂O₆	C₄₂H₁₈N₂O₆	[1][2]
Molecular Weight	1262.90 g/mol or 646.60 g/mol	646.60 g/mol	[1][2]
Appearance	Dark olive powder	Dark brown powder	[1][3]
Solubility	Soluble in water, 10 mM in DMSO	Insoluble in water and cold xylene; slightly soluble in hot tetralin and hot xylene.	[1][3][4]
Boiling Point	Not available	~675.58 °C (estimated)	[4]
Melting Point	Not available	Not available	-
pKa	Not available	~11.33 (estimated)	[4]

Note on Molecular Formula Discrepancy: The molecular formula C₄₂H₁₆N₂Na₆O₂₄S₆ and weight of 1262.90 g/mol correspond to the hexasodium salt of the hexasulfated leuco form of Vat Brown 1, which is consistent with the nature of Indigosol dyes. The formula C₄₂H₁₈N₂O₆ and weight of 646.60 g/mol are for the parent, non-solubilized Vat Brown 1.

Table 2: Spectroscopic Data for Vat Brown 1

Spectroscopy	Data	Source(s)
UV-Vis	The absorption spectrum of an aqueous solution of C.I. Vat Brown 1 shows a broad absorption band in the visible region, which diminishes upon electrochemical degradation.	[5]
Mass Spectrometry	The mass spectrum of C.I. Vat Brown 1 has been reported prior to and after electrochemical degradation, showing the fragmentation of the parent molecule.	[6]
Infrared (IR)	Data not available for Indigosol Brown IBR or Vat Brown 1. Representative spectra for indigo show characteristic peaks for N-H stretching, C=O stretching, and aromatic C-H bending.	[7]
NMR	Data not available.	-

Synthesis and Manufacturing

Synthesis of Vat Brown 1 (Parent Compound)

The synthesis of Vat Brown 1 is a multi-step process. A general outline involves the condensation of 1,4-diaminoanthraquinone (B121737) with 1-bromoanthracene-9,10-dione (in a 1:2 molar ratio). The resulting product is then heated in pyridine (B92270) with aluminum chloride to induce cyclization and form the final vat dye.

Manufacturing of Indigosol Brown IBR

Indigosol Brown IBR is produced from its parent vat dye, Vat Brown 1. The general procedure for creating Indigosol dyes involves the reduction of the insoluble vat dye to its soluble leuco form, followed by stabilization through esterification with sulfuric acid.

A representative manufacturing process is described as follows:

• The leuco form of C.I. Vat Brown 1 is treated with chlorosulfonic acid or sulfur trioxide in the presence of pyridine.[1]

• A metal, such as copper, iron, or zinc, acts as a catalyst in this reaction.[1]

• The resulting sulfuric acid ester is then neutralized with an alkali (e.g., sodium hydroxide) to form the stable, water-soluble sodium salt, Indigosol Brown IBR.[1]

• The final product is isolated by salting out, filtering to remove insoluble impurities, and removal of pyridine.[1]

Caption: General synthesis workflow for Indigosol dyes.

Experimental Protocols

General Protocol for Dyeing Cotton with Indigosol Brown IBR

This protocol is a generalized procedure for the application of Indigosol dyes to cellulosic fabrics.

Materials:

• Indigosol Brown IBR

• Cotton fabric

• Sodium nitrite (B80452) (NaNO₂)

• Sulfuric acid (H₂SO₄)

• Sodium carbonate (optional, for neutralization)

• Non-ionic soap

• Beakers, stirring rods, heating plate, and water bath

Procedure:

• Dye Bath Preparation: Dissolve the required amount of Indigosol Brown IBR powder in deionized water. The concentration will depend on the desired shade. Gently warm the solution to ensure complete dissolution.

• Fabric Immersion: Immerse the cotton fabric in the dye bath. Ensure the fabric is fully wetted and agitated gently for even dye uptake. The dyeing is typically carried out at a temperature of 25-70°C for 30-60 minutes.

• Development (Oxidation): After dyeing, the fabric is treated in a developing bath to convert the soluble leuco ester back to the insoluble parent vat dye within the fibers.

  • Prepare a developing bath containing sodium nitrite and sulfuric acid in water. The concentrations will vary depending on the specific Indigosol dye and desired outcome.

  • Pass the dyed fabric through this acidic oxidizing bath. The color will develop rapidly.

• Rinsing and Neutralization: Rinse the developed fabric thoroughly with cold water to remove excess chemicals. A subsequent neutralization step with a dilute sodium carbonate solution may be employed.

• Soaping: To improve fastness and achieve the final shade, the fabric is washed in a hot solution of a non-ionic soap.

• Final Rinsing and Drying: Rinse the fabric again with hot and then cold water, and finally dry.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. chembk.com [chembk.com]
• 3. China The most cost-effective Vat Brown BR For Dyeing polyester-mixed cotton cloth manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 4. Vat Brown Br [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

Indigosol Brown IBR physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of Indigosol Brown IBR (C.I. 70801). Due to the limited availability of specific experimental data in publicly accessible literature, this document also furnishes detailed, generalized experimental protocols for the determination of key properties, intended to serve as a foundational methodology for researchers.

Core Physical and Chemical Properties

Indigosol Brown IBR, also known as Solubilised Vat Brown 1, is a water-soluble dye belonging to the class of solubilized vat dyes.[1] These dyes are the sodium salts of sulfuric acid esters of the leuco form of the parent vat dyes. The parent vat dye is regenerated during the dyeing process through acid oxidation.[2]

Quantitative Data Summary

The following table summarizes the available quantitative data for Indigosol Brown IBR. It is important to note that experimental values for many standard physical properties are not readily found in scientific literature. The provided protocols in the subsequent sections outline methods to determine these values.

Property	Value	Source
IUPAC Name	Hexasodium naphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexyl hexasulphate	PubChem
Synonyms	C.I. 70801, Solubilised Vat Brown 1, Anthrasol Brown IBR	[1][3]
CAS Number	23725-15-7
Molecular Formula	C₄₂H₁₆N₂Na₆O₂₄S₆
Molecular Weight	1262.90 g/mol
Appearance	Powder	[1]
Solubility	Water Soluble	[1]
Melting Point	Data not available	-
Boiling Point	Data not available	-
Density	Data not available	-

Synthesis and Application Chemistry

Indigosol dyes are synthesized from their parent vat dyes. The general process involves the reduction of the insoluble vat dye to its soluble leuco form, followed by esterification with sulfuric acid derivatives, and finally conversion to the stable sodium salt.

The application of Indigosol Brown IBR on cellulosic fibers involves dyeing with the soluble form, which has an affinity for the fibers.[4] Subsequently, the parent insoluble vat dye is regenerated within the fiber through an acid-catalyzed oxidation process, typically using nitrous acid.[2] This results in excellent fastness properties.[4]

General synthesis pathway for Indigosol dyes.

Experimental Protocols

The following sections provide detailed methodologies for key experiments to characterize the physicochemical properties of Indigosol Brown IBR. These are generalized protocols adaptable for this specific dye.

Determination of Aqueous Solubility

This protocol employs a gravimetric method to determine the solubility of the dye in water at a specified temperature.

Methodology:

• Preparation of Saturated Solution: An excess amount of Indigosol Brown IBR powder is added to a known volume of deionized water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid: The saturated solution is carefully filtered to remove all undissolved dye particles. A syringe filter (e.g., 0.45 µm) can be used for this purpose.

• Solvent Evaporation: A precise volume of the clear, saturated filtrate is transferred to a pre-weighed container. The solvent (water) is then evaporated at a controlled temperature until a constant weight of the dried dye is achieved.

• Calculation: The solubility is calculated as the mass of the dissolved dye per volume of the solvent (e.g., in g/L or mg/mL).

Experimental workflow for solubility determination.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition profile of the dye by measuring its mass change as a function of temperature.[5]

Methodology:

• Sample Preparation: A small, accurately weighed sample of Indigosol Brown IBR (typically 5-10 mg) is placed into a TGA pan (e.g., alumina (B75360) or platinum).[5]

• Instrument Setup: The TGA furnace is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to provide a non-oxidative atmosphere.[5][6]

• Temperature Program: The sample is heated from ambient temperature to a high temperature (e.g., 800-1000 °C) at a constant, linear heating rate (e.g., 10 or 20 °C/min).[5][6]

• Data Acquisition: The instrument records the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass % vs. temperature) is analyzed to identify the onset temperature of decomposition and the temperatures of maximum mass loss rates (from the derivative of the TGA curve, DTG).

Experimental workflow for Thermogravimetric Analysis (TGA).

UV-Visible Spectroscopic Analysis

This protocol is used to determine the wavelength of maximum absorbance (λmax) of the dye in a given solvent, which is a characteristic property and useful for quantitative analysis.

Methodology:

• Preparation of Stock Solution: A stock solution of Indigosol Brown IBR of a known concentration is prepared by accurately weighing the dye and dissolving it in a precise volume of a suitable solvent (e.g., deionized water).

• Instrument Calibration (Blank): A cuvette is filled with the pure solvent.[7] This "blank" is used to calibrate the spectrophotometer, setting the baseline absorbance to zero across the desired wavelength range.[7][8]

• Sample Measurement: The blank cuvette is replaced with a cuvette containing the dye solution.[7]

• Spectrum Acquisition: The absorbance of the dye solution is measured over a specific range of the UV-Visible spectrum (e.g., 200-800 nm).[7][8]

• Data Analysis: The resulting absorption spectrum (absorbance vs. wavelength) is plotted. The wavelength at which the highest absorbance occurs is identified as λmax.[7]

Experimental workflow for UV-Visible Spectroscopy.

References

• 1. ursinus.edu [ursinus.edu]
• 2. rangudhyog.com [rangudhyog.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. admin.umt.edu.pk [admin.umt.edu.pk]
• 5. benchchem.com [benchchem.com]
• 6. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 7. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Indigosol Brown IBR: A Technical Guide to its Solubility Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1, is a member of the indigosol class of dyes. These dyes are the solubilized leuco esters of vat dyes, which are themselves renowned for their excellent fastness properties on cellulosic fibers. The solubilization is a key chemical modification that allows for easier application in aqueous media compared to their insoluble parent vat dyes. This technical guide provides an in-depth overview of the solubility of Indigosol Brown IBR in various solvents, outlines a detailed experimental protocol for its quantitative determination, and presents a logical workflow for this process. While specific quantitative solubility data for Indigosol Brown IBR is not widely published, this guide offers the foundational knowledge and methodologies required for its empirical determination.

Solubility Profile of Indigosol Brown IBR

Indigosol dyes are, by design, water-soluble.[1][2] This is their primary advantage over the parent vat dyes, which are insoluble in water.[3] The solubility of Indigosol Brown IBR in water is generally described as good.[4] However, the stability of these aqueous solutions can be affected by factors such as light, moisture, and acidic conditions, which can lead to premature oxidation and decomposition of the dye.[2]

Factors Influencing Solubility

The solubility of Indigosol dyes is intrinsically linked to their chemical state. They are applied in their soluble leuco ester form and are then converted back to the insoluble parent vat dye on the fiber through oxidation in an acidic medium.[2] Therefore, pH and the presence of oxidizing or reducing agents are critical factors influencing their solubility and stability in solution. For some less soluble Indigosol dyes, dissolving aids may be necessary to achieve a stable solution.[6]

Quantitative Solubility Data

Due to the limited availability of public data, the following table provides a template for recording the experimentally determined solubility of Indigosol Brown IBR. The values presented are illustrative placeholders and should be replaced with empirical data.

Solvent	Temperature (°C)	Solubility (g/L)	Method of Determination	Notes
Water	25	Spectrophotometry	Stable for a limited time, protect from light.
Ethanol	25	Spectrophotometry
Methanol	25	Spectrophotometry
Acetone	25	Spectrophotometry
DMSO	25	Spectrophotometry

Experimental Protocol for Solubility Determination

The following protocol is adapted from methodologies used for determining the solubility of vat dyes and can be applied to Indigosol Brown IBR. The principle involves preparing saturated solutions, followed by quantitative analysis of the dissolved dye concentration, for which UV-Visible spectrophotometry is a suitable technique.

Materials and Equipment

• Indigosol Brown IBR powder

• Selected solvents (e.g., deionized water, ethanol, methanol, acetone, DMSO)

• Volumetric flasks and pipettes

• Centrifuge and centrifuge tubes

• Analytical balance

• UV-Visible Spectrophotometer and cuvettes

• Magnetic stirrer and stir bars

• Temperature-controlled shaker or water bath

• Syringe filters (0.45 µm)

Procedure

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of Indigosol Brown IBR and dissolve it in a known volume of the chosen solvent to prepare a stock solution of known concentration.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

• Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Indigosol Brown IBR in the respective solvent.

  • Plot a calibration curve of absorbance versus concentration. The curve should be linear and pass through the origin. Determine the molar extinction coefficient (ε) from the slope of the curve according to the Beer-Lambert law.

• Preparation of Saturated Solutions:

  • Add an excess amount of Indigosol Brown IBR powder to a known volume of each solvent in separate flasks.

  • Place the flasks in a temperature-controlled shaker or water bath and agitate them for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation and Analysis:

  • After the equilibration period, allow the solutions to stand undisturbed for a short time to let the excess solid settle.

  • Centrifuge the supersaturated solutions to pellet the undissolved solid.

  • Carefully withdraw a known volume of the clear supernatant using a syringe and filter it through a 0.45 µm syringe filter to remove any remaining particulate matter.

  • Dilute the filtered saturated solution with the respective solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Using the absorbance of the diluted saturated solution and the equation of the calibration curve, determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor. This value represents the solubility of Indigosol Brown IBR in the specific solvent at the experimental temperature.

Mandatory Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for Determining Indigosol Brown IBR Solubility.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of Indigosol Brown IBR. While specific quantitative data remains elusive in public literature, the qualitative nature of its solubility is well-established, particularly its solubility in water. The detailed experimental protocol and workflow diagram presented herein offer a robust framework for researchers and scientists to empirically determine the solubility of Indigosol Brown IBR in various solvents of interest. Such data is crucial for the effective formulation and application of this dye in diverse research and development contexts.

References

• 1. Solubilised Vat Dyes - Indigosol - Manufacturers & Supplier In India [arlex.in]
• 2. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 3. scribd.com [scribd.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. benchchem.com [benchchem.com]
• 6. tradeindia.com [tradeindia.com]

An In-depth Technical Guide to the Mechanism of Action of Indigosol Brown IBR as a Dye

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indigosol Brown IBR, identified as Colour Index (C.I.) Solubilised Vat Brown 1, is a water-soluble precursor of the insoluble anthraquinone (B42736) dye, C.I. Vat Brown 1. This guide delineates the mechanism of action of Indigosol Brown IBR as a textile dye, focusing on its application to cellulosic and protein fibers. The process involves the hydrolytic cleavage of the solubilizing sulfuric acid ester groups to regenerate the transient leuco-vat dye, followed by an oxidative fixation step that precipitates the parent water-insoluble pigment within the fiber matrix. This two-step development process is fundamental to achieving the dye's characteristic high fastness properties. This document provides a comprehensive overview of the chemical transformations, quantitative performance data, detailed experimental protocols, and visual representations of the dyeing pathways and workflows.

Introduction

Indigosol dyes, a class of solubilized vat dyes, were developed to overcome the application challenges associated with the inherent insolubility of vat dyes. By converting the parent vat dye into a stable, water-soluble leuco-sulfuric acid ester, the dyeing process is simplified, allowing for more uniform application. Indigosol Brown IBR (C.I. 70801) is a prominent member of this class, derived from the anthraquinone-based C.I. Vat Brown 1 (C.I. 70800). Its application spans a range of natural fibers, including cotton, wool, and silk, where it is valued for its good fastness properties.[1][2]

The mechanism of action of Indigosol Brown IBR is a fascinating interplay of hydrolysis and oxidation, which transforms the soluble dye into a permanently fixed pigment within the fiber. Understanding this mechanism at a molecular level is crucial for optimizing dyeing processes, developing new dye variants, and ensuring high-quality textile coloration.

Chemical Structure and Properties

Indigosol Brown IBR (C.I. Solubilised Vat Brown 1) is the sodium salt of the leuco-sulfuric acid ester of C.I. Vat Brown 1.

• C.I. Name: Solubilised Vat Brown 1

• C.I. Number: 70801

• CAS Number: 23725-15-7

The parent dye, C.I. Vat Brown 1 , is an anthraquinone derivative.

• C.I. Name: Vat Brown 1

• C.I. Number: 70800

• CAS Number: 2475-33-4

• Molecular Formula: C₄₂H₁₈N₂O₆[3][4][5]

• Molecular Structure Class: Anthraquinone[3]

The solubilized form, Indigosol Brown IBR, is prepared by the reduction of the parent vat dye to its leuco form, followed by esterification with a sulfonating agent, typically in the presence of a base like pyridine.[2]

Mechanism of Action as a Dye

The dyeing process with Indigosol Brown IBR can be conceptually divided into three key stages:

• Application: The water-soluble Indigosol dye is applied to the textile substrate from an aqueous solution.

• Development (Hydrolysis and Oxidation): The applied dye is converted into the insoluble parent vat dye within the fiber. This is the critical step that defines the dye's mechanism of action.

• After-treatment: The dyed material is washed to remove any unfixed dye and residual chemicals.

Development Stage: A Two-Step Process

The "development" or "fixation" of Indigosol Brown IBR is not a single reaction but a sequence of chemical transformations:

Step 1: Hydrolysis

The first step in the development process is the hydrolysis of the sulfuric acid ester linkages. This is typically achieved under acidic conditions. The acid catalyzes the cleavage of the ester bonds, releasing the sulfuric acid and regenerating the soluble, but unstable, leuco form of the parent vat dye.

Step 2: Oxidation

The regenerated leuco-vat dye has a high affinity for the textile fibers. Once it has penetrated the fiber structure, it is oxidized to the original, water-insoluble anthraquinone pigment. This oxidation can be carried out by various oxidizing agents, with a mixture of sodium nitrite (B80452) and a dilute acid (like sulfuric or hydrochloric acid) being a common choice.[6] Light, particularly UV radiation, can also promote the oxidation process.[7]

The insoluble pigment becomes physically entrapped within the amorphous regions of the polymer chains of the fiber, leading to excellent wash and light fastness.

The overall chemical transformation is depicted in the signaling pathway diagram below.

Figure 1: Mechanism of Action of Indigosol Brown IBR.

Quantitative Data

The performance of a dye is quantitatively assessed by its fastness properties. The following table summarizes the color fastness data for C.I. Solubilised Vat Brown 1.

Fastness Test	Standard	Fading	Staining
Light Fastness	ISO	7	-
Washing	ISO	5	5
Ironing	ISO	4-5	-
Chlorine Bleach	AATCC	5	-
Mercerized	-	4-5	-
Oxygen Bleach	-	4-5	-
Soaping	-	5	5

Table 1: Color Fastness Properties of C.I. Solubilised Vat Brown 1.[2]

Note: Fastness ratings are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.

Experimental Protocols

The following are representative experimental protocols for the application of Indigosol Brown IBR to different textile fibers. These are intended as a guide and may require optimization based on specific substrate and equipment.

Dyeing of Cotton (Cellulosic Fiber)

This protocol describes a typical exhaust dyeing process for cotton yarn or fabric.

Figure 2: General Experimental Workflow for Dyeing Cotton with Indigosol Brown IBR.

Materials:

• Indigosol Brown IBR

• Scoured and bleached cotton material

• Sodium Nitrite (NaNO₂)

• Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Non-ionic detergent

• Laboratory dyeing apparatus

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 20:1.

  • Dissolve the required amount of Indigosol Brown IBR (e.g., 1-3% on weight of fabric) in warm water.

• Dyeing:

  • Introduce the wetted cotton material into the dye bath at room temperature.

  • Gradually raise the temperature to 60-70°C over 20-30 minutes.

  • Continue dyeing at this temperature for 30-60 minutes with occasional stirring.

• Rinsing:

  • Remove the material from the dye bath and rinse thoroughly with cold water.

• Development:

  • Prepare a developing bath containing:

    • Sodium Nitrite: 5-10 g/L

    • Sulfuric Acid (98%): 5-10 mL/L (added carefully with dilution)

  • Immerse the rinsed material in the developing bath at room temperature for 15-30 minutes. The characteristic brown color will develop during this stage.

• After-treatment:

  • Rinse the developed material thoroughly, first with cold water and then with hot water.

  • Soap the material with a solution of 2 g/L non-ionic detergent at the boil for 15-20 minutes.

  • Rinse again with hot and cold water.

  • Dry the dyed material.

Dyeing of Wool and Silk (Protein Fibers)

Dyeing protein fibers with Indigosol dyes requires careful control of pH to avoid fiber damage. The development process is often carried out under milder acidic conditions.

Materials:

• Indigosol Brown IBR

• Scoured wool or silk material

• Formic Acid or Acetic Acid

• Sodium Nitrite

• Non-ionic detergent

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 30:1.

  • Dissolve Indigosol Brown IBR (e.g., 1-3% on weight of fiber) in warm water.

  • Adjust the pH of the dye bath to 5.5-6.5 with formic acid or acetic acid.

• Dyeing:

  • Introduce the wetted wool or silk into the dye bath at 40°C.

  • Gradually raise the temperature to 80-90°C over 30 minutes.

  • Maintain this temperature for 45-60 minutes.

• Rinsing:

  • Allow the dye bath to cool gradually before removing the material.

  • Rinse thoroughly with lukewarm water.

• Development:

  • Prepare a developing bath containing:

    • Sodium Nitrite: 3-5 g/L

    • Formic Acid (85%): 3-5 mL/L

  • Treat the rinsed material in this bath at room temperature for 20-30 minutes.

• After-treatment:

  • Rinse thoroughly with lukewarm water.

  • Wash with a neutral detergent at 40-50°C for 15 minutes.

  • Rinse and dry at a moderate temperature.

Conclusion

Indigosol Brown IBR provides a practical and effective method for achieving high-quality brown shades on a variety of natural fibers. Its mechanism of action, centered on the in-situ formation of an insoluble anthraquinone pigment from a water-soluble precursor, is a classic example of sophisticated dye chemistry. The key to successful application lies in the precise control of the hydrolysis and oxidation steps, which ultimately dictates the final color yield and fastness properties. This technical guide provides the foundational knowledge for researchers and scientists to effectively utilize and further explore the potential of Indigosol Brown IBR in textile and other applications. Further research could focus on developing more environmentally benign oxidizing systems and exploring the spectroscopic properties of the dye and its intermediates in greater detail.

References

• 1. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 5. VAT BROWN 1|CAS NO.2475-33-4 [chinainterdyes.com]
• 6. rjpbcs.com [rjpbcs.com]
• 7. Reddit - The heart of the internet [reddit.com]

An In-depth Technical Guide to Indigosol Brown IBR: History and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known by its Colour Index name Solubilised Vat Brown 1 (C.I. 70801), is a prominent member of the Indigosol class of dyes. These dyes are the water-soluble sulfuric acid esters of the leuco form of vat dyes. The primary advantage of Indigosol dyes lies in their ease of application in dyeing and printing processes, as they circumvent the need for the conventional, strongly alkaline and reducing conditions required for the parent vat dyes. This guide provides a comprehensive overview of the history and synthesis of Indigosol Brown IBR, intended for a technical audience in research and development.

Historical Context

The development of Indigosol dyes in the early 20th century marked a significant advancement in dyeing technology. Building on the discovery of synthetic indigo (B80030) and the subsequent proliferation of vat dyes, chemists sought to improve their application methods. Vat dyes, while offering excellent fastness properties, are insoluble in water and require a complex and often harsh "vatting" process to be applied to textiles.

The breakthrough came in 1901 when René Bohn of BASF synthesized the first anthraquinone (B42736) vat dye, Indanthrene Blue RS.[1][2][3] This discovery paved the way for a wide range of highly stable vat dyes. Subsequently, the Scottish dye company Morton Sundour Fabrics developed the "Indigosol" process, which involved converting the insoluble vat dyes into stable, water-soluble derivatives. This innovation simplified the dyeing process, making these high-performance dyes more accessible and versatile.

Indigosol Brown IBR is the solubilized form of Vat Brown 1 (C.I. 70800), a complex anthraquinone derivative. The development and commercialization of Vat Brown 1, also known as Indanthrene Brown R, and its subsequent solubilized form, Indigosol Brown IBR, were part of the broader expansion of the vat and Indigosol dye ranges by major chemical companies in the mid-20th century.

Chemical Properties

A summary of the key chemical properties for Indigosol Brown IBR and its parent vat dye are presented in Table 1.

Property	Indigosol Brown IBR (C.I. 70801)	Vat Brown 1 (C.I. 70800)
Synonyms	Solubilised Vat Brown 1, Anthrasol Brown IBR acid salt	Vat Navy Brown BR, Vat Brown 2R, Cibanon Brown BR
CAS Number	23725-15-7	2475-33-4
Molecular Formula	C₄₂H₁₆N₂Na₆O₂₄S₆	C₄₂H₁₈N₂O₆
Molecular Weight	1262.90 g/mol	646.60 g/mol
Appearance	Dark olive powder	Dark brown powder
Solubility	Soluble in water	Insoluble in water, slightly soluble in hot xylene

Synthesis of Indigosol Brown IBR

The synthesis of Indigosol Brown IBR is a two-stage process. First, the parent vat dye, Vat Brown 1 (C.I. 70800), is synthesized. Subsequently, Vat Brown 1 is converted into its water-soluble Indigosol form.

Stage 1: Synthesis of Vat Brown 1 (C.I. 70800)

The synthesis of Vat Brown 1 is a multi-step process that involves the preparation of two key intermediates followed by their condensation and subsequent cyclization. A historical manufacturing process was detailed by Ciba in 1954.[4]

Experimental Protocol (General Description):

The synthesis of Vat Brown 1 can be broken down into the following key steps:

• Preparation of 1,4-Diaminoanthraquinone: This intermediate is prepared from phthalic anhydride (B1165640) and p-chlorophenol, which are reacted in sulfuric acid to form quinizarin (B34044). The quinizarin is then aminated to yield 1,4-diaminoanthraquinone.[4]

• Preparation of 1-Chloroanthraquinone (B52148): Anthraquinone is sulfonated using sulfuric acid in the presence of a mercuric sulfate (B86663) catalyst to produce 1-anthraquinonesulfonic acid. This is followed by chlorination to yield 1-chloroanthraquinone.[4]

• Condensation: 1,4-Diaminoanthraquinone is condensed with two molar equivalents of 1-chloroanthraquinone in the presence of a copper catalyst to form the trianthrimide intermediate, 1,4-bis(1-anthraquinonylamino)anthraquinone.[4][5]

• Carbazolation (Ring Closure): The trianthrimide is then heated in pyridine (B92270) with aluminum chloride to induce a ring-closing reaction, forming the carbazole (B46965) structure of Vat Brown 1.[4][5]

This seven-step process was reported to have an overall yield of approximately 19%.[4]

Stage 2: Synthesis of Indigosol Brown IBR (Solubilised Vat Brown 1, C.I. 70801)

The conversion of the insoluble Vat Brown 1 into the water-soluble Indigosol Brown IBR involves the formation of the sulfuric acid ester of its leuco form.

Experimental Protocol (General Description):

The general procedure for the synthesis of Indigosol dyes is as follows:

• Reduction (Vatting): The parent vat dye, Vat Brown 1, is reduced to its soluble leuco form. This is typically achieved using a reducing agent such as sodium hydrosulfite in an alkaline medium. The leuco form of Vat Brown 1 is described as yellow-brown in alkaline conditions.[5]

• Esterification: The leuco form of Vat Brown 1 is then treated with a sulfonating agent in the presence of a tertiary amine, such as pyridine, and a metal catalyst (e.g., copper, iron, or zinc).[6] Common sulfonating agents include sulfur trioxide, chlorosulfonic acid, or methyl chlorosulfonate.[6] This reaction forms the disulfuric acid ester of the leuco dye.

• Isolation: The reaction mixture is made alkaline, and any insoluble materials are filtered off. The pyridine is removed, and the final product, the sodium salt of the sulfuric acid ester (Indigosol Brown IBR), is isolated by salting out.[6]

Synthesis Workflow Diagram

References

• 1. Creation of the First Synthetic Vat Dye | Research Starters | EBSCO Research [ebsco.com]
• 2. researchgate.net [researchgate.net]
• 3. The history of VAT dyes 2 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. static.fibre2fashion.com [static.fibre2fashion.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. worlddyevariety.com [worlddyevariety.com]

Technical Guide on the Safety and Handling of Indigosol Brown IBR and Related Solubilized Vat Dyes

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and development professionals. A specific Safety Data Sheet (SDS) for Indigosol Brown IBR (CAS No. 23725-15-7) is not publicly available. The following information is synthesized from data on closely related compounds, such as Vat Brown 1 (CAS No. 2475-33-4), and general safety guidelines for textile dyes, particularly those of the anthraquinone (B42736) class. It is imperative to consult the supplier-specific SDS for any chemical before use.

Introduction

Indigosol Brown IBR is a solubilized vat dye used in the textile industry.[1][2] Like other dyes in this class, it is an organic compound that requires specific handling procedures to ensure laboratory safety. This guide provides a summary of the known safety data, handling protocols, and general toxicological considerations for Indigosol Brown IBR and similar vat brown dyes. Due to the limited specific toxicological data on Indigosol Brown IBR, a cautious approach, treating it as a potentially hazardous substance, is recommended.

Physicochemical and Toxicological Data

Table 1: Physicochemical and Toxicological Properties of Vat Brown 1 (CAS No. 2475-33-4)

Property	Value	Reference
Chemical Formula	C42H18N2O6	[3]
Molecular Weight	646.6 g/mol	[3]
Appearance	Brown Powder	[3]
Odor	Odorless	[3]
Chemical Stability	Stable under normal temperatures and pressures.	[3]
LD50/LC50	Not available.	[3]
Carcinogenicity	Not listed by ACGIH, IARC, NIOSH, NTP, or OSHA.	[3]
Mutagenicity	Mutagenicity data reported.	[3]

Note: This data is for Vat Brown 1 and should be used as a surrogate with caution.

Hazard Identification and Safety Precautions

The primary hazards associated with handling powdered dyes like Indigosol Brown IBR are inhalation of dust and direct contact with skin and eyes.[4][5] Some anthraquinone dyes have been shown to have mutagenic, allergenic, and carcinogenic properties.

Table 2: Hazard Identification and Recommended Precautions

Hazard	Description	Precautionary Measures
Inhalation	May cause irritation of the respiratory tract.[3][6] Inhaling dusts can lead to respiratory reactions.[4]	Work in a well-ventilated area or use a chemical fume hood.[3] Wear an approved dust mask or respirator.[4][7]
Skin Contact	Prolonged or repeated contact may cause skin irritation in sensitive individuals.[3][6] May cause an allergic skin reaction.	Wear protective gloves (e.g., PVC or nitrile rubber) and a lab coat.[8][9]
Eye Contact	Dust may cause irritation and inflammation.[3][6]	Wear chemical safety goggles with side shields.[8][9]
Ingestion	Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[3][6]	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Chronic Effects	Possible risks of irreversible effects.[3] The data are generally insufficient to judge the toxicity of most anthraquinone dyes.[10]	Minimize exposure and follow all safety protocols.

Experimental Protocols: Safe Handling and Storage

Adherence to standard operating procedures is critical when working with textile dyes.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following diagram illustrates the recommended PPE.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. cncolorchem.com [cncolorchem.com]
• 4. Dyeing to have a go... or worried about safety? [georgeweil.com]
• 5. Safety guidelines | Wild Colours natural dyes [wildcolours.co.uk]
• 6. emperordye.com [emperordye.com]
• 7. Safety Information [dharmatrading.com]
• 8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 9. prochemicalanddye.com [prochemicalanddye.com]
• 10. Anthraquinone Dye Toxicological Profiles. | National Technical Reports Library - NTIS [ntrl.ntis.gov]

Indigosol Brown IBR: A Technical Overview of a Fluorescent Textile Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1 and identified by the CAS number 23725-15-7, is a synthetic dye belonging to the Indigosol class of solubilized vat dyes.[1] These dyes are notable for their application in the textile industry, particularly for dyeing cellulosic fibers like cotton, viscose, and linen, where they impart shades with high fastness properties. While primarily used in textiles, its classification as a fluorescent dye suggests potential applications in other scientific domains, including as a fluorescent probe or marker in biological and chemical research. This guide provides a comprehensive overview of the available technical information on Indigosol Brown IBR, with a focus on its spectral properties and the methodologies for their characterization.

Chemical and Physical Properties

Indigosol Brown IBR is the solubilized leuco form of Vat Brown 1.[1] The vatting process, a reduction in an alkaline medium, converts the water-insoluble vat dye into a water-soluble form that can be readily applied to fibers. Subsequent oxidation then regenerates the original insoluble pigment within the fiber, leading to excellent color fastness. The molecular structure of the parent vat dye is based on an anthraquinone (B42736) core.

Property	Value
Chemical Name	C.I. Solubilised Vat Brown 1
CAS Number	23725-15-7
C.I. Number	70801
Molecular Formula	C₄₂H₁₈N₂O₆ (for the parent vat dye)
Appearance	Dark olive powder
Solubility	Soluble in water

Excitation and Emission Spectra

Despite extensive searches of scientific literature, technical datasheets, and spectral databases, specific quantitative data for the excitation and emission maxima of Indigosol Brown IBR could not be located. This lack of publicly available data is not uncommon for textile dyes that have not been widely adopted for fluorescence-based research applications.

However, based on the general properties of Indigosol dyes and their parent compounds, some inferences can be made. The parent compound, indigo (B80030), exhibits fluorescence. Studies on indigo have reported various excitation and emission peaks depending on the solvent and concentration. For instance, in N,N-dimethylformamide (DMF), indigo has shown three characteristic absorption peaks at 281 nm, 323 nm, and 397 nm, with a fluorescence emission peak at 485 nm.[2] It is important to note that these values are for the parent indigo molecule and not for Indigosol Brown IBR, which has a more complex anthraquinone-based structure. The actual excitation and emission spectra of Indigosol Brown IBR would need to be determined experimentally.

Experimental Protocols for Spectral Characterization

For researchers wishing to determine the excitation and emission spectra of Indigosol Brown IBR, the following general experimental protocol for fluorescence spectroscopy can be adapted.

Objective:

To determine the optimal excitation and emission wavelengths of Indigosol Brown IBR in a specified solvent.

Materials and Equipment:

• Indigosol Brown IBR

• Spectroscopic grade solvent (e.g., water, ethanol, DMF)

• Spectrofluorometer with excitation and emission monochromators

• Quartz cuvettes

• Volumetric flasks and pipettes

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Indigosol Brown IBR in the chosen solvent at a concentration of approximately 1 mg/mL.

  • From the stock solution, prepare a series of dilutions to find a concentration that gives a stable and measurable fluorescence signal without being overly concentrated, which can lead to inner filter effects. A starting concentration in the range of 1-10 µg/mL is often suitable.

• Excitation Spectrum Measurement:

  • Set the emission monochromator to a wavelength longer than the expected absorption maximum. A starting point could be estimated from the color of the dye (e.g., for a brown dye, the emission might be in the green to red region of the spectrum).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 250-600 nm) and record the fluorescence intensity at the set emission wavelength.

  • The wavelength that produces the highest fluorescence intensity is the optimal excitation wavelength (λex).

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the determined optimal excitation wavelength (λex).

  • Scan the emission monochromator over a range of wavelengths starting from just above the excitation wavelength to the near-infrared region (e.g., λex + 20 nm to 800 nm).

  • The wavelength at which the highest fluorescence intensity is recorded is the optimal emission wavelength (λem).

• Data Analysis:

  • Plot the fluorescence intensity as a function of wavelength for both the excitation and emission scans.

  • Identify and report the peak wavelengths for excitation and emission.

Experimental Workflow Diagram

Caption: A flowchart illustrating the key steps in the experimental determination of excitation and emission spectra.

Signaling Pathways and Applications

Currently, there is no published research that describes the use of Indigosol Brown IBR in specific signaling pathways or advanced drug development applications. Its primary documented use is in the textile industry. However, the identification of its fluorescent properties opens the door to potential future applications in cellular imaging, flow cytometry, or as a tag for biomolecules, provided its spectral characteristics, quantum yield, and photostability are favorable and it exhibits low cytotoxicity.

Conclusion

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Making sure you're not a bot! [openjournals.ugent.be]

An In-depth Technical Guide on the Photophysical Characterization of Indigosol Brown IBR

For Researchers, Scientists, and Drug Development Professionals

Introduction to Indigosol Brown IBR

Indigosol Brown IBR is a member of the Indigosol family of dyes, which are water-soluble precursors of vat dyes. These dyes are valued in the textile industry for their excellent fastness properties. In their soluble "leuco" form, they are colorless or lightly colored. The characteristic color develops upon oxidation, which can be initiated by chemical oxidants or photochemical processes. This photochemical activation makes them interesting candidates for applications beyond textiles, including in photosensitization and potentially in drug delivery systems where localized activation is desired.

To explore these advanced applications, a thorough understanding of the photophysical properties of Indigosol Brown IBR is essential. The key parameters, quantum yield (Φ) and molar extinction coefficient (ε), dictate the efficiency with which the molecule absorbs and utilizes light energy.

Core Photophysical Parameters: A Theoretical Overview

Molar Extinction Coefficient (ε): This parameter is a measure of how strongly a chemical species absorbs light at a given wavelength. It is an intrinsic property of a molecule and is a key component of the Beer-Lambert law. A high molar extinction coefficient is crucial for applications requiring efficient light absorption, such as in photosensitizers or light-activated compounds.

Quantum Yield (Φ): The fluorescence quantum yield represents the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. This parameter is critical for applications in fluorescence imaging and sensing. For a photosensitizer, a low fluorescence quantum yield might be desirable, indicating that the absorbed energy is being channeled into other pathways, such as intersystem crossing to a reactive triplet state.

Quantitative Data Summary

As previously noted, specific experimental data for Indigosol Brown IBR is not available. The following table serves as a template for researchers to populate with their own experimental findings. For illustrative purposes, hypothetical values based on typical ranges for similar organic dyes are included.

Parameter	Symbol	Hypothetical Value Range	Units	Significance in Research
Molar Extinction Coefficient	ε	10,000 - 50,000	M⁻¹cm⁻¹	Indicates the efficiency of light absorption at a specific wavelength.
Fluorescence Quantum Yield	Φf	0.01 - 0.20	Unitless	Represents the efficiency of light emission through fluorescence.
Absorption Maximum	λabs	400 - 450 (in oxidized form)	nm	Wavelength of maximum light absorption.
Emission Maximum	λem	480 - 550 (in oxidized form)	nm	Wavelength of maximum light emission.

Note: These values are illustrative and should be experimentally determined for Indigosol Brown IBR.

Experimental Protocols

The following are detailed methodologies for the determination of the molar extinction coefficient and fluorescence quantum yield of Indigosol Brown IBR.

4.1. Determination of Molar Extinction Coefficient (ε)

The molar extinction coefficient is determined using UV-Visible spectrophotometry and the Beer-Lambert law:

A = εcl

Where:

• A is the absorbance (unitless)

• ε is the molar extinction coefficient (M⁻¹cm⁻¹)

• c is the molar concentration of the compound (M)

• l is the path length of the cuvette (typically 1 cm)

Methodology:

• Preparation of Stock Solution: Accurately weigh a known mass of Indigosol Brown IBR and dissolve it in a suitable solvent (e.g., dimethyl sulfoxide (B87167) [DMSO] or an aqueous buffer, depending on solubility and experimental context) to prepare a stock solution of known concentration. The "leuco" form of the dye must first be converted to its colored, oxidized form. This can be achieved by exposing the solution to air or by using a mild chemical oxidant, followed by purification if necessary.

• Serial Dilutions: Prepare a series of dilutions from the stock solution with known concentrations.

• Spectrophotometric Measurement:

  • Use a calibrated UV-Visible spectrophotometer.

  • Record the absorption spectrum for each dilution over a relevant wavelength range (e.g., 300-700 nm) to identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance of each solution at the determined λmax.

• Data Analysis:

  • Plot a graph of absorbance (A) at λmax versus concentration (c).

  • Perform a linear regression analysis on the data points. The slope of the resulting line will be equal to the molar extinction coefficient (ε) if the path length (l) is 1 cm.

4.2. Determination of Fluorescence Quantum Yield (Φf)

The relative fluorescence quantum yield is the most common method and is determined by comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

Methodology:

• Selection of a Quantum Yield Standard: Choose a standard fluorophore that absorbs and emits in a similar spectral region to Indigosol Brown IBR. For the hypothetical values provided, a standard like Quinine Sulfate in 0.1 M H₂SO₄ (Φf = 0.54) could be appropriate.

• Preparation of Solutions:

  • Prepare a series of dilute solutions of both the Indigosol Brown IBR sample and the quantum yield standard in the same solvent.

  • The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Spectroscopic Measurements:

  • Using a spectrofluorometer, record the absorption and emission spectra for all solutions.

  • Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Visible spectrophotometer.

  • Measure the integrated fluorescence intensity of each solution over its entire emission band.

• Calculation of Quantum Yield: The quantum yield of the sample (Φsample) can be calculated using the following equation:

  Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • η is the refractive index of the solvent

  • The subscripts "sample" and "std" refer to the sample and the standard, respectively. If the same solvent is used for both, the refractive index term cancels out.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures described above for the photophysical characterization of Indigosol Brown IBR.

Caption: Experimental workflow for determining the molar extinction coefficient and fluorescence quantum yield of Indigosol Brown IBR.

Conclusion

While specific photophysical data for Indigosol Brown IBR remains to be published, this guide provides the necessary theoretical background and detailed experimental protocols for researchers to determine its molar extinction coefficient and fluorescence quantum yield. The characterization of these parameters is a critical first step in unlocking the potential of this and other Indigosol dyes for novel applications in materials science and drug development. The provided workflow and data templates offer a clear path forward for these investigations.

Indigosol Brown IBR: A Technical Guide to Potential Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indigosol Brown IBR, also known as Solubilised Vat Brown 1 and identified by the Colour Index number 70801, is a synthetic dye primarily utilized in the textile industry for its robust dyeing properties. Despite its industrial prevalence, its application within the scientific research sector remains largely unexplored and undocumented in peer-reviewed literature. However, its classification as a fluorescent dye and its relevance to histological analysis and histochemistry by chemical suppliers suggest a potential for novel applications in biological research.[1] This technical guide explores the hypothetical applications of Indigosol Brown IBR in research, providing theoretical experimental protocols and workflows for its use as a fluorescent stain for in vitro cell imaging and as a histological stain for tissue analysis.

Introduction

Indigosol Brown IBR belongs to the class of solubilized vat dyes. Vat dyes are complex aromatic compounds that are insoluble in water in their pigment form. To be applied, they must be converted to a water-soluble "leuco" form through a reduction process, typically in an alkaline solution. This soluble form has an affinity for fibers and, once absorbed, is oxidized back to its insoluble, colored form. Indigosol dyes are a specific type of solubilized vat dye where the leuco form is stabilized as a sulfuric acid ester, making them more readily soluble in water.

While the primary application of Indigosol Brown IBR is in textile dyeing, its chemical properties and classification as a fluorescent dye open up avenues for its potential use in biological research, particularly in cellular and tissue staining. This guide will provide a theoretical framework for investigating these potential applications.

Chemical and Physical Properties

The available quantitative data for Indigosol Brown IBR is summarized below. It is important to note that detailed photophysical properties, such as excitation and emission spectra, quantum yield, and molar absorptivity in biological buffers, would need to be experimentally determined prior to its use in fluorescence-based assays.

Property	Value	Source
Synonyms	C.I. 70801, Solubilised Vat Brown 1	MedChemExpress
CAS Number	23725-15-7	MedChemExpress
Molecular Formula	C₄₂H₁₆N₂Na₆O₂₄S₆	MedChemExpress
Molecular Weight	1262.90 g/mol	MedChemExpress

Potential Research Applications

Based on its classification as a fluorescent dye and its relevance to histology, two primary areas of potential application are proposed:

• Fluorescent Staining of Cellular Components: As a fluorescent molecule, Indigosol Brown IBR could potentially be used to stain specific subcellular structures in fixed or live cells. Its large, planar aromatic structure might facilitate intercalation into DNA or binding to specific protein pockets, though this would require empirical validation.

• Histological Counterstain: In histology, brown stains are often used to provide contrast to other stains. Indigosol Brown IBR could potentially be developed as a novel counterstain for various tissues, highlighting specific components.

Hypothetical Experimental Protocols

The following are detailed, hypothetical protocols for the potential research applications of Indigosol Brown IBR. These protocols are theoretical and would require significant optimization and validation.

Protocol for Fluorescent Staining of Cultured Cells

This protocol outlines a hypothetical workflow for evaluating Indigosol Brown IBR as a fluorescent stain for cultured mammalian cells.

Materials:

• Indigosol Brown IBR

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Mounting medium with DAPI

• Glass coverslips and microscope slides

• Cultured mammalian cells (e.g., HeLa, A549)

Procedure:

• Cell Culture: Culture cells on sterile glass coverslips in a petri dish until they reach the desired confluency.

• Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the fixed cells three times with PBS. Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Staining:

  • Prepare a stock solution of Indigosol Brown IBR (e.g., 1 mg/mL in water or DMSO).

  • Dilute the stock solution in PBS to a range of working concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM).

  • Incubate the permeabilized cells with the Indigosol Brown IBR working solutions for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Imaging: Visualize the stained cells using a fluorescence microscope. The excitation and emission wavelengths for Indigosol Brown IBR would need to be determined experimentally, but a broad-spectrum light source and a range of filter sets should be tested initially.

Figure 1: Hypothetical workflow for fluorescent staining of cultured cells with Indigosol Brown IBR.

Protocol for Histological Staining of Paraffin-Embedded Tissue Sections

This protocol provides a theoretical approach for using Indigosol Brown IBR as a histological stain.

Materials:

• Indigosol Brown IBR

• Deparaffinized and rehydrated tissue sections on slides

• Sodium hydrosulfite

• Sodium carbonate

• Hydrogen peroxide or a similar oxidizing agent

• Nuclear fast red or eosin (B541160) for counterstaining

• Ethanol (B145695) series (70%, 95%, 100%)

• Xylene

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Vatting (Reduction):

  • Prepare an alkaline reducing solution (e.g., 1 g/L Indigosol Brown IBR, 5 g/L sodium hydrosulfite, 2 g/L sodium carbonate in water). This solution should be freshly prepared.

  • Immerse the slides in the vatting solution for 10-20 minutes at room temperature.

• Washing: Briefly rinse the slides in distilled water.

• Oxidation: Immerse the slides in an oxidizing solution (e.g., 0.5% hydrogen peroxide in water) for 5 minutes to convert the soluble leuco dye back to its insoluble pigment form.

• Washing: Wash the slides in running tap water for 5 minutes.

• Counterstaining: Counterstain with a standard histological stain like nuclear fast red or eosin to visualize cell nuclei or cytoplasm, respectively.

• Dehydration and Mounting: Dehydrate the sections through a graded ethanol series, clear in xylene, and mount with a permanent mounting medium.

• Imaging: Examine the stained tissue sections under a bright-field microscope.

Figure 2: Theoretical workflow for histological staining with Indigosol Brown IBR.

Signaling Pathways and Logical Relationships

As there is no published research on the biological activity of Indigosol Brown IBR, any depiction of its interaction with signaling pathways would be purely speculative. However, a logical relationship for its proposed function as a fluorescent probe can be visualized. The interaction would depend on the dye's physicochemical properties allowing it to bind to a specific biological target.

Figure 3: Logical relationship for the function of Indigosol Brown IBR as a hypothetical fluorescent probe.

Conclusion and Future Directions

Indigosol Brown IBR is a dye with a long history in the textile industry but a nascent profile in scientific research. Its classification as a fluorescent dye suggests a potential that is yet to be tapped by the research community. The hypothetical protocols and workflows presented in this guide provide a starting point for researchers interested in exploring the utility of this compound in cell and tissue analysis.

Future work should focus on the systematic characterization of its photophysical properties, its cytotoxicity, and its binding specificity to various biomolecules. Such studies will be crucial in determining whether Indigosol Brown IBR can be repurposed from an industrial dye into a valuable tool for biological research.

References

• 1. medchemexpress.com [medchemexpress.com]

Indigosol Brown IBR: A Technical Evaluation for Fluorescent Probe Applications

A comprehensive review of available scientific literature reveals that Indigosol Brown IBR, also known by its Colour Index name Solubilised Vat Brown 1 (CI 70801), is primarily documented as a vat dye for textile applications. Despite being cataloged as a "fluorescent dye" by some commercial suppliers, there is a notable absence of published research detailing its use as a fluorescent probe for biological or pharmaceutical research.

This technical guide addresses the inquiry into Indigosol Brown IBR's potential as a fluorescent probe, a topic of interest for researchers, scientists, and drug development professionals. However, an exhaustive search of scientific databases and technical literature yielded no specific data on its photophysical properties, such as quantum yield, excitation and emission spectra, or molar extinction coefficient, which are critical for its application in fluorescence-based assays and imaging. Furthermore, no established experimental protocols for its use in a research context were found.

Indigosol Brown IBR belongs to the anthraquinone (B42736) class of dyes. While some derivatives of anthraquinone have been synthesized and characterized for their fluorescent properties and potential in biological imaging, these studies do not extend to Indigosol Brown IBR specifically. The fluorescence observed in certain anthraquinone compounds is often linked to specific structural modifications that are not necessarily present in this particular vat dye.

Vat dyes, in their solubilized (leuco) form, are chemically reduced to facilitate application to fibers, and then re-oxidized to their insoluble, colored state. This process is central to their function in dyeing textiles and is distinct from the stable and predictable photophysical behavior required for a reliable fluorescent probe.

Based on the current body of scientific and technical information, Indigosol Brown IBR is not a validated or characterized fluorescent probe. The lack of available data on its fluorescent properties and the absence of any documented use in biological or pharmaceutical research settings preclude the development of a technical guide for its application in these fields. Researchers seeking fluorescent probes are advised to consider well-characterized and validated fluorophores with established protocols and documented performance in relevant applications.

Due to the absence of experimental data and established signaling pathways for Indigosol Brown IBR as a fluorescent probe, no quantitative data tables or visualizations can be provided.

Protocols & Analytical Methods

Application Notes and Protocols for Indigosol Brown IBR Staining in Histology

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Indigosol Brown IBR (C.I. 70801) is a solubilized leuco sulfate (B86663) ester of a vat dye. Vat dyes are a class of water-insoluble dyes that are rendered soluble for application by reduction to a colorless or lightly colored "leuco" form. In the case of Indigosol dyes, this leuco form is stabilized as a sulfate ester, making them readily soluble in water. The final, insoluble, and intensely colored dye is developed within the tissue through an oxidation process that hydrolyzes the sulfate ester and oxidizes the leuco dye back to its insoluble parent form. This process results in a stable, permanent brown staining of certain tissue components.

The primary mechanism of staining with Indigosol Brown IBR in biological tissues is based on the physical deposition of the insoluble parent dye within the tissue matrix after oxidation. The affinity of the dye for specific cellular or extracellular components is likely governed by a combination of factors including porosity, hydrophobic interactions, and the potential for hydrogen bonding between the dye molecules and tissue macromolecules. Due to the alkaline conditions of the initial staining solution, the dye may show a preference for acidic tissue components.

Principle of the Method

The histological application of Indigosol Brown IBR is a two-step process. First, the tissue section is incubated with an aqueous solution of the water-soluble Indigosol Brown IBR leuco sulfate ester. During this step, the soluble dye penetrates the tissue. The second and crucial step is the "development" or oxidation of the leuco ester. This is typically achieved by treating the tissue with an acidic oxidizing agent. This treatment hydrolyzes the sulfate ester groups and oxidizes the leuco dye to its insoluble, colored form, which becomes trapped within the tissue structure.

Materials and Reagents

• Indigosol Brown IBR (C.I. 70801)

• Distilled or deionized water

• Sodium Carbonate (optional, for alkalinization)

• Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO2) or other suitable oxidizing agent (e.g., Ferric Chloride)

• Ethanol (B145695) (70%, 95%, 100%)

• Xylene or other clearing agent

• Mounting medium

• Staining jars

• Microscope slides with prepared paraffin-embedded tissue sections

Experimental Protocols

Note: This protocol is a proposed starting point based on the principles of vat dye chemistry and may require optimization for specific tissues and applications.

Reagent Preparation

• Stock Indigosol Brown IBR Solution (0.5% w/v): Dissolve 0.5 g of Indigosol Brown IBR powder in 100 mL of distilled water. Warm gently if necessary to aid dissolution. This stock solution should be prepared fresh.

• Working Staining Solution: Just before use, dilute the stock solution 1:10 with distilled water to obtain a 0.05% working solution. For some applications, a slightly alkaline solution may enhance dye uptake. If desired, add a very small amount of Sodium Carbonate to the working solution to reach a pH of 8.0-9.0.

• Developing Solution (Acidic Oxidant): Prepare a fresh solution of 1% (w/v) Sodium Nitrite in 5% (v/v) Hydrochloric Acid. To do this, dissolve 1 g of Sodium Nitrite in 100 mL of 5% HCl. Handle with care in a fume hood.

Staining Procedure for Paraffin-Embedded Sections

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes of 5 minutes each.

  • Immerse in 100% ethanol: 2 changes of 3 minutes each.

  • Immerse in 95% ethanol: 2 minutes.

  • Immerse in 70% ethanol: 2 minutes.

  • Rinse thoroughly in running tap water, followed by a final rinse in distilled water.

• Staining:

  • Immerse the slides in the freshly prepared Working Staining Solution .

  • Incubate for 15-30 minutes at room temperature. (Incubation time may need to be optimized).

• Rinsing:

  • Briefly rinse the slides in distilled water to remove excess staining solution.

• Development (Oxidation):

  • Immerse the slides in the Developing Solution for 5-10 minutes, or until the desired brown color intensity is achieved. This step should be performed in a well-ventilated area or fume hood.

  • Agitate the slides gently during development to ensure even color formation.

• Washing:

  • Wash the slides thoroughly in running tap water for 5 minutes to remove the developing solution and stop the reaction.

  • Rinse in distilled water.

• Counterstaining (Optional):

  • If desired, a light counterstain such as Nuclear Fast Red or Light Green can be used to visualize cell nuclei. Follow a standard protocol for the chosen counterstain.

• Dehydration and Clearing:

  • Dehydrate the sections through graded alcohols: 70% ethanol (1 minute), 95% ethanol (1 minute), 100% ethanol (2 changes of 2 minutes each).

  • Clear in xylene or a xylene substitute: 2 changes of 3 minutes each.

• Mounting:

  • Apply a coverslip using a permanent mounting medium.

Data Presentation

The following table provides suggested starting parameters for the Indigosol Brown IBR staining protocol. Researchers should optimize these parameters for their specific tissue types and experimental needs.

Parameter	Suggested Range	Notes
Indigosol Brown IBR Concentration	0.05% - 0.2% (w/v)	Higher concentrations may lead to darker staining but could also increase background.
Staining Incubation Time	15 - 60 minutes	Longer incubation may be required for dense tissues.
Staining Solution pH	7.0 - 9.0	A slightly alkaline pH may improve dye uptake in some tissues.
Oxidizing Agent	1% Sodium Nitrite in 5% HCl	Other oxidants like 1% Ferric Chloride in 1% Acetic Acid can be tested.
Development Time	5 - 15 minutes	Monitor visually to achieve the desired color intensity.
Temperature	Room Temperature	Increased temperature is generally not necessary for this staining method.

Visualizations

Caption: Experimental workflow for Indigosol Brown IBR staining of paraffin-embedded tissue sections.

Caption: Proposed mechanism of Indigosol Brown IBR staining in histological sections.

Application Notes and Protocols for Indigosol Brown IBR in Fluorescence Microscopy

A Guide to the Characterization and Application of Novel Fluorophores

Introduction

Indigosol Brown IBR, also known as Solubilised Vat Brown 1 (C.I. 70801), is a water-soluble leuco ester of a vat dye.[1] While commercially available and classified as a fluorescent dye for research purposes, detailed public data regarding its photophysical properties and specific applications in fluorescence microscopy are currently unavailable.[2][3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to approach the characterization and protocol development for a novel or poorly documented fluorescent probe like Indigosol Brown IBR. The methodologies outlined below will enable the user to determine the necessary parameters for successful implementation in fluorescence microscopy experiments.

Chemical and Physical Properties of Indigosol Brown IBR

A summary of the known properties of Indigosol Brown IBR is presented below. It is important to note the discrepancy in the reported molecular formula, which likely reflects the difference between the parent vat dye and its solubilized leuco ester form. The leuco form is the one typically supplied for applications requiring solubility in aqueous solutions.

Property	Value	Source
Synonyms	Solubilised Vat Brown 1, C.I. 70801, Anthrasol Brown IBR acid salt	[1][5]
CAS Number	23725-15-7	[1]
Molecular Formula	C42H16N2Na6O24S6 (Leuco Ester) or C42H18N2O6 (Parent Dye)	[1][2]
Molecular Weight	1262.90 g/mol (Leuco Ester) or 646.60 g/mol (Parent Dye)	[1][2]
Appearance	Dark olive powder	[1]
Solubility	Soluble in water	[1]

Experimental Protocols: Characterization of a Novel Fluorophore

The following protocols provide a workflow for determining the key photophysical properties of Indigosol Brown IBR, which are essential for its use in fluorescence microscopy.

Protocol 1: Determination of Excitation and Emission Spectra

This protocol describes how to determine the optimal excitation and emission wavelengths for Indigosol Brown IBR.

Materials:

• Indigosol Brown IBR

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO) (optional, for initial stock solution)

• Quartz cuvettes

• Spectrofluorometer

Procedure:

• Stock Solution Preparation: Prepare a 1-10 mM stock solution of Indigosol Brown IBR in DMSO or directly in PBS if solubility allows. Protect the solution from light.

• Working Solution Preparation: Dilute the stock solution in PBS to a final concentration of 1-10 µM in a quartz cuvette.

• Excitation Spectrum Measurement:

  • Set the spectrofluorometer to emission scan mode.

  • Based on the brown color of the dye, a reasonable starting point for the emission wavelength is in the range of 550-700 nm. Set the emission wavelength to a value in this range (e.g., 600 nm).

  • Scan a range of excitation wavelengths (e.g., 300-580 nm) and record the fluorescence intensity.

  • The peak of this spectrum will be the optimal excitation wavelength (λex).

• Emission Spectrum Measurement:

  • Set the spectrofluorometer to excitation scan mode.

  • Set the excitation wavelength to the optimal value (λex) determined in the previous step.

  • Scan a range of emission wavelengths (e.g., from λex + 20 nm to 800 nm) and record the fluorescence intensity.

  • The peak of this spectrum will be the optimal emission wavelength (λem).

Protocol 2: Live-Cell Staining and Cellular Localization (Exploratory)

This protocol provides a general starting point for assessing the cell permeability and potential cellular targets of Indigosol Brown IBR.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

• Indigosol Brown IBR stock solution

• PBS

• Fluorescence microscope with a broad range of filter sets

Procedure:

• Cell Preparation: Plate cells and grow to a desired confluency (e.g., 50-70%).

• Staining Solution Preparation: Prepare a series of working concentrations of Indigosol Brown IBR in pre-warmed complete cell culture medium (e.g., 0.1 µM, 1 µM, 5 µM, 10 µM).

• Staining:

  • Remove the culture medium from the cells.

  • Add the staining solution to the cells.

  • Incubate for a range of times (e.g., 15, 30, 60 minutes) at 37°C and 5% CO2, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS or live-cell imaging medium.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Image the cells using a fluorescence microscope. Start with filter sets that roughly match the determined excitation and emission spectra. If spectra are unknown, start with standard filter sets (DAPI, FITC, TRITC, Cy5) to see if any signal is detectable.

  • Observe for any specific subcellular localization of the fluorescence signal.

  • Assess cell viability and morphology to check for potential cytotoxicity of the dye at the tested concentrations.

Data Presentation: Hypothetical Photophysical Properties

The following table is a template for summarizing the key photophysical properties of Indigosol Brown IBR once they have been experimentally determined.

Parameter	Value
Excitation Maximum (λex)	To be determined
Emission Maximum (λem)	To be determined
Molar Extinction Coefficient (ε)	To be determined
Quantum Yield (Φ)	To be determined
Photostability	To be determined
Optimal Staining Concentration	To be determined
Cellular Localization	To be determined

Visualizations

Workflow for Characterizing a Novel Fluorescent Dye

Caption: Workflow for characterizing a novel fluorescent dye.

Hypothetical Signaling Pathway Interaction

As the cellular targets of Indigosol Brown IBR are unknown, a specific signaling pathway diagram cannot be created. However, if, for example, it were found to accumulate in the mitochondria of stressed cells, a diagram illustrating a hypothetical link to apoptosis could be generated as follows:

Caption: Hypothetical pathway of Indigosol Brown IBR as a reporter.

Conclusion

While Indigosol Brown IBR is marketed as a fluorescent dye, the absence of critical photophysical and application data necessitates a systematic characterization by the end-user. By following the outlined protocols for determining its spectral properties, cellular staining characteristics, and potential cytotoxicity, researchers can effectively evaluate its suitability for their specific fluorescence microscopy needs and develop robust, reproducible experimental protocols. This approach, while requiring an initial investment in characterization, is fundamental for the reliable application of any novel or undocumented fluorescent probe in scientific research.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Indigosol brown IBR (CI 70801) | Fluorescent Dye | MCE [medchemexpress.cn]
• 5. Anthrasol Brown IBR acid salt | C42H22N2O24S6 | CID 161434 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indigosol Brown IBR Staining of Paraffin-Embedded Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as Vat Brown 1, is a solubilized vat dye traditionally used in the textile industry.[1][2] Its chemical properties, however, suggest its potential as a novel stain for histological applications, particularly for staining paraffin-embedded tissues. Vat dyes are a class of dyes that are applied in a soluble, reduced "leuco" form, and then oxidized to form an insoluble, colored precipitate within the substrate.[2][3] This unique staining mechanism offers the potential for strong and permanent staining of tissue components. These application notes provide a detailed, albeit theoretical, protocol for the use of Indigosol Brown IBR in histological staining, based on the established principles of vat dyeing and standard histological techniques.[3][4][5]

Principle of Staining

The application of Indigosol Brown IBR as a histological stain is based on the principle of vat dyeing. The dye is first chemically reduced to its soluble, colorless, or lightly colored "leuco" form. In this state, it can penetrate the tissue. Subsequent oxidation converts the leuco dye back to its insoluble, colored form, trapping the pigment within the tissue structures. This process, known as "vatting," involves a reduction step, followed by dyeing, and finally an oxidation step to develop the final color.[3]

Proposed Experimental Protocols

I. Reagent Preparation

• Indigosol Brown IBR Stock Solution (0.5% w/v):

  • Dissolve 0.5 g of Indigosol Brown IBR powder in 100 mL of distilled water.

  • Gentle heating and stirring may be required to fully dissolve the dye.

• Reducing Solution (Vatting Solution):

  • To 100 mL of the Indigosol Brown IBR stock solution, add 1.0 g of sodium hydrosulfite (a common reducing agent for vat dyes).[3]

  • Add 0.5 mL of 1M sodium hydroxide (B78521) to create an alkaline environment, which is often necessary for the reduction of vat dyes.[3]

  • The solution should change color, indicating the reduction of the dye to its leuco form. This solution should be prepared fresh before each use.

• Oxidizing Solution:

  • Prepare a 0.5% (v/v) solution of hydrogen peroxide in distilled water.

• Counterstain:

  • Standard hematoxylin (B73222) solution (e.g., Mayer's or Harris's hematoxylin).

• Differentiating Solution:

  • 0.5% acid alcohol (0.5 mL HCl in 100 mL 70% ethanol).

• Bluing Solution:

  • Scott's tap water substitute or a weak alkaline solution (e.g., 0.1% sodium bicarbonate).

II. Tissue Preparation: Deparaffinization and Rehydration

This is a standard procedure for all paraffin-embedded tissue staining.[5][6][7]

• Place slides containing paraffin-embedded tissue sections in a slide rack.

• Immerse the slides in two changes of xylene for 5 minutes each to remove the paraffin (B1166041) wax.

• Transfer the slides through two changes of 100% ethanol (B145695) for 3 minutes each.

• Hydrate the sections by immersing them in 95% ethanol for 3 minutes.

• Continue hydration in 70% ethanol for 3 minutes.

• Finally, rinse the slides in distilled water for 5 minutes.

III. Staining Procedure

• Immerse the rehydrated tissue sections in the freshly prepared Reducing Solution (Vatting Solution) for 10-20 minutes at room temperature.

• Rinse the slides gently in distilled water to remove excess leuco dye.

• Immerse the slides in the Oxidizing Solution for 5-10 minutes. A brown color should develop as the leuco dye is oxidized back to the insoluble pigment.

• Wash the slides thoroughly in running tap water for 5 minutes.

IV. Counterstaining

• Immerse the slides in hematoxylin solution for 3-5 minutes to stain the cell nuclei.

• Rinse the slides in running tap water.

• Differentiate briefly in 0.5% acid alcohol to remove excess background staining.

• "Blue" the nuclei by immersing the slides in Scott's tap water substitute or a weak alkaline solution for 1-2 minutes.

• Wash in running tap water for 5 minutes.

V. Dehydration and Mounting

This is a standard procedure to prepare the stained slides for microscopic examination.[7]

• Dehydrate the sections by immersing them in 70% ethanol for 3 minutes.

• Continue dehydration in 95% ethanol for 3 minutes.

• Transfer the slides through two changes of 100% ethanol for 3 minutes each.

• Clear the sections in two changes of xylene for 3 minutes each.

• Mount the coverslip using a permanent mounting medium.

Quantitative Data Summary

The following table outlines the key parameters that require optimization for achieving the best staining results with Indigosol Brown IBR.

Parameter	Recommended Range	Purpose
Indigosol Brown IBR Concentration	0.1% - 1.0% (w/v)	To control staining intensity.
Sodium Hydrosulfite Concentration	0.5% - 2.0% (w/v)	To ensure complete reduction of the dye to its leuco form.
Sodium Hydroxide Concentration	0.5 mL - 1.0 mL of 1M NaOH per 100 mL	To maintain the alkaline pH required for reduction.
Staining Time (Vatting)	10 - 30 minutes	To allow for adequate penetration of the leuco dye into the tissue.
Oxidation Time	5 - 15 minutes	To ensure complete conversion of the leuco dye to the insoluble pigment.
Temperature	Room Temperature (20-25°C)	To control the rate of the chemical reactions.

Visualizations

Experimental Workflow for Indigosol Brown IBR Staining

Caption: A flowchart illustrating the sequential steps for staining paraffin-embedded tissues with Indigosol Brown IBR.

Chemical Transformation of Indigosol Brown IBR

Caption: A diagram showing the chemical conversion of Indigosol Brown IBR during the staining process.

Conclusion and Recommendations

Indigosol Brown IBR presents an intriguing possibility for a novel histological stain due to its unique vat dyeing properties, which may result in a highly stable and intensely colored deposit within tissue sections. The provided protocols are based on established chemical principles and standard histological practices. However, as this is a novel application, extensive optimization of the staining parameters is crucial to achieve reproducible and high-quality results. Researchers are encouraged to systematically vary the concentrations of the dye and reagents, as well as the incubation times, to determine the optimal conditions for their specific tissue types and research needs. It is also recommended to compare the staining results with established histological stains to evaluate the specificity and utility of Indigosol Brown IBR in different diagnostic and research contexts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 3. researchgate.net [researchgate.net]
• 4. Histological Stains: A Literature Review and Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IHC-P protocols | Abcam [abcam.com]
• 6. Fluorescent IHC Protocol: Paraffin-embedded Tissue Sections: R&D Systems [rndsystems.com]
• 7. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols: Indigosol Brown IBR Staining of Cryosections

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR is a dye historically utilized in the textile industry.[1][2] While its application in biological staining of cryosections is not widely documented, its chemical properties suggest potential for use as a chromogenic stain in histological preparations. These application notes provide a generalized protocol for the staining of cryosections with Indigosol Brown IBR, based on standard histological practices. The provided protocols and parameters are intended as a starting point for optimization in specific research applications.

Principle of Staining

The precise mechanism of Indigosol Brown IBR binding to biological tissues is not well-characterized in available literature. It is hypothesized that the dye, a stabilized leuco form of a vat dye, undergoes oxidation and precipitation within the tissue, resulting in a colored deposit. The affinity for specific cellular components would need to be determined empirically.

Applications in Research

Based on its properties as a brown chromogen, potential applications for Indigosol Brown IBR in cryosection staining could include:

• General tissue morphology visualization: As a counterstain to visualize tissue architecture.

• Enzyme histochemistry: As a coupling agent to visualize the product of an enzymatic reaction.

• Immunohistochemistry (IHC): As a final chromogen in IHC protocols, similar to DAB (3,3'-Diaminobenzidine).

Experimental Protocols

I. Cryosection Preparation

This protocol outlines the basic steps for preparing cryosections suitable for staining.

• Tissue Freezing:

  • Snap-freeze fresh tissue in isopentane (B150273) pre-cooled with liquid nitrogen or dry ice.

  • Alternatively, embed the tissue in Optimal Cutting Temperature (OCT) compound in a cryomold and freeze in liquid nitrogen vapor or on a block of dry ice.

• Cryostat Sectioning:

  • Maintain the cryostat chamber at a temperature between -15°C and -23°C.[3][4] The optimal temperature can vary depending on the tissue type.

  • Cut sections at a thickness of 5-10 µm.[3][4]

  • Mount the sections onto gelatin-coated or positively charged histological slides.

• Drying and Storage:

  • Air dry the slides for 30-60 minutes at room temperature to ensure adhesion.[3][4]

  • For immediate use, proceed to fixation. For long-term storage, slides can be stored at -80°C for up to a year.[3]

II. Indigosol Brown IBR Staining Protocol (General)

Materials:

• Indigosol Brown IBR dye powder

• Distilled or deionized water

• Phosphate Buffered Saline (PBS)

• Fixative solution (e.g., cold 4% paraformaldehyde or acetone)

• Oxidizing agent (e.g., dilute hydrogen peroxide or sodium nitrite (B80452) solution - optimization required )

• Aqueous mounting medium

Procedure:

• Thawing and Rehydration:

  • If slides are frozen, thaw them at room temperature for 10-20 minutes.[3]

  • Rehydrate the sections in PBS for 10 minutes.

• Fixation:

  • Fix the sections in cold 4% paraformaldehyde for 10-15 minutes or in cold acetone (B3395972) for 5-10 minutes.

  • Wash the slides 3 times in PBS for 5 minutes each.

• Preparation of Staining Solution:

  • Prepare a stock solution of Indigosol Brown IBR (concentration to be optimized, e.g., 1-5 mg/mL in distilled water).

  • Immediately before use, dilute the stock solution to a working concentration (e.g., 0.1-0.5 mg/mL) in an appropriate buffer.

• Staining:

  • Incubate the sections with the Indigosol Brown IBR working solution for a duration to be optimized (e.g., 5-30 minutes) at room temperature.

• Development/Oxidation:

  • Briefly rinse the slides in distilled water.

  • Incubate the sections with a developing agent to oxidize the dye. The choice and concentration of the oxidizing agent will require significant optimization. A starting point could be a dilute solution of sodium nitrite in an acidic buffer or dilute hydrogen peroxide.

  • Monitor the color development microscopically.

• Washing:

  • Wash the slides thoroughly in running tap water, followed by a final rinse in distilled water.

• Counterstaining (Optional):

  • If desired, counterstain with a contrasting dye such as Hematoxylin or Methyl Green.

• Dehydration and Mounting:

  • As Indigosol Brown IBR is likely an aqueous stain, avoid dehydration with alcohols and clearing with xylene.

  • Coverslip the slides using an aqueous mounting medium.

Data Presentation

Table 1: Hypothetical Staining Parameters for Optimization

Parameter	Range for Optimization	Recommended Starting Point	Notes
Cryosection Thickness	5 - 15 µm	8 µm	Thicker sections may require longer incubation times.
Fixative	4% PFA, Acetone, Methanol	Cold 4% PFA	Choice of fixative can impact antigenicity if used for IHC.
Fixation Time	5 - 20 minutes	10 minutes	Over-fixation can mask epitopes.[3]
Stain Concentration	0.05 - 1.0 mg/mL	0.2 mg/mL	Higher concentrations may lead to non-specific staining.
Staining Time	2 - 45 minutes	15 minutes	Monitor microscopically to avoid over-staining.
Oxidizing Agent	Dilute H₂O₂, Acidified Sodium Nitrite	0.1% Sodium Nitrite in 0.1N HCl	CRITICAL OPTIMIZATION STEP.
Development Time	1 - 10 minutes	2 minutes	Monitor color development closely.
Washing Steps	PBS, Distilled Water	3 x 5 min PBS washes	Thorough washing is crucial to reduce background.

Visualization

Caption: Workflow for Indigosol Brown IBR Staining of Cryosections.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Protocol for the Preparation and Chromogenic IHC Staining of Frozen Tissue Sections: R&D Systems [rndsystems.com]
• 4. Frozen Tissue Preparation & IHC Cryosection Staining Protocol: R&D Systems [rndsystems.com]

Application Notes and Protocols for Live-Cell Imaging: Indigosol Brown IBR

A comprehensive review of available data indicates that Indigosol Brown IBR is a textile dye with no documented application in live-cell imaging. Therefore, detailed protocols and quantitative data for this specific application do not exist in the current scientific literature.

This document summarizes the known properties of Indigosol Brown IBR and provides a general framework for evaluating the potential of textile dyes for live-cell imaging, highlighting the critical data that is currently unavailable for this specific compound.

Introduction to Indigosol Brown IBR

Indigosol Brown IBR is a commercial name for a solubilized vat dye, chemically identified as C.I. Solubilised Vat Brown 1 and C.I. 70801. Its primary and well-documented use is in the dyeing of textiles, particularly cotton and other cellulosic fibers. The dye belongs to the anthraquinone (B42736) class of compounds, a structural motif that is present in some known fluorescent molecules.

While some chemical suppliers broadly classify it under "Fluorescent Dye" or for "Histological Analysis," there is a significant lack of empirical data to support its use in a biological context, especially with living cells.

Quantitative Data: A Critical Gap

A thorough search of scientific databases and chemical supplier information reveals a complete absence of quantitative data required for live-cell imaging applications. The following table summarizes the unavailable yet essential parameters for Indigosol Brown IBR. For illustrative purposes, the table includes parameters for a well-characterized live-cell stain, Hoechst 33342, to highlight the type of data necessary.

Property	Indigosol Brown IBR	Hoechst 33342 (for comparison)	Significance in Live-Cell Imaging
Excitation Max (nm)	Not Available	~350	Essential for selecting the correct light source to excite the fluorophore.
Emission Max (nm)	Not Available	~461	Crucial for selecting the appropriate filter sets to detect the emitted fluorescence.
Quantum Yield	Not Available	~0.4 in DNA	A measure of the efficiency of fluorescence, impacting signal brightness.
Photostability	Not Available	Moderate	Determines the dye's resistance to photobleaching during imaging.
Cell Permeability	Not Available	Permeable to live cells	A prerequisite for staining intracellular structures in living cells.
Cytotoxicity (e.g., EC50)	Not Available	Low for short-term imaging	High toxicity can alter cell physiology and lead to artifacts or cell death.
Binding Specificity	Not Available	Binds to the minor groove of DNA	Determines which cellular structures will be labeled.

Experimental Protocols: A Hypothetical Framework

Given the lack of data, it is not possible to provide a validated experimental protocol for using Indigosol Brown IBR in live-cell imaging. However, a general workflow for testing a novel, uncharacterized compound for such purposes would involve the following stages.

Characterization of Photophysical Properties

The first step would be to determine the fundamental fluorescence properties of Indigosol Brown IBR in a buffered aqueous solution.

• Prepare a stock solution of Indigosol Brown IBR in an appropriate solvent (e.g., DMSO or water).

• Determine the absorption spectrum using a spectrophotometer to find the optimal excitation wavelength.

• Measure the fluorescence emission spectrum using a spectrofluorometer at the determined excitation wavelength.

• Quantify the quantum yield relative to a known standard (e.g., quinine (B1679958) sulfate).

• Assess photostability by continuous exposure to the excitation light and measuring the decay in fluorescence intensity over time.

Assessment of Cytotoxicity

Before use in live cells, the toxicity of the dye must be evaluated.

• Culture a standard cell line (e.g., HeLa or HEK293) in appropriate media.

• Treat the cells with a range of concentrations of Indigosol Brown IBR for various durations (e.g., 1, 6, 12, 24 hours).

• Perform a cell viability assay (e.g., MTT, MTS, or a live/dead staining assay) to determine the concentration at which the dye is toxic to the cells.

Evaluation of Cell Permeability and Staining

This stage assesses whether the dye can enter living cells and where it localizes.

• Incubate live cells with a non-toxic concentration of Indigosol Brown IBR.

• Wash the cells to remove any unbound dye.

• Image the cells using a fluorescence microscope with appropriate excitation and emission filters (determined in section 3.1).

• Co-stain with known organelle-specific dyes to determine the subcellular localization of Indigosol Brown IBR.

Visualizations of Experimental Logic

The following diagrams illustrate the logical workflow for evaluating an uncharacterized dye for live-cell imaging.

Caption: Workflow for evaluating a novel fluorescent probe.

Challenges of Using Textile Dyes in Live-Cell Imaging

The lack of information on Indigosol Brown IBR for biological applications highlights the significant challenges in repurposing industrial dyes for live-cell imaging:

• Purity and Formulation: Textile dyes are often sold as mixtures and may contain impurities that are highly toxic to cells.

• Solubility: While Indigosol Brown IBR is water-soluble, many dyes are not soluble in physiological buffers, leading to precipitation and artifacts.

• Toxicity: The chemical structures of textile dyes are not optimized for biocompatibility and can interfere with cellular processes.

• Phototoxicity: Upon illumination, many dyes generate reactive oxygen species that can damage and kill cells.

• Lack of Specificity: Industrial dyes are designed to bind strongly to fibers like cotton, not to specific subcellular structures, which can result in non-specific and uninterpretable staining.

Conclusion

While the anthraquinone core of Indigosol Brown IBR is found in some fluorescent probes, there is no scientific basis to recommend its use for live-cell imaging. The complete absence of data on its photophysical properties, cell permeability, and cytotoxicity makes it impossible to develop reliable protocols. Researchers interested in live-cell imaging are strongly advised to use well-characterized and validated fluorescent probes that have been specifically designed and tested for biological applications. The framework presented here can serve as a guide for the rigorous evaluation that would be required to assess any new, uncharacterized compound for its potential in live-cell imaging.

Indigosol Brown IBR for staining specific cellular components

Indigosol Brown IBR, also known by its Colour Index name C.I. 70801 and as Anthrasol Brown IBR, is a vat dye belonging to the indigosol class.[1][2][3] Its chemical and physical properties are cataloged, but its interactions with biological specimens and its potential fluorogenic properties upon binding to specific cellular targets have not been characterized in the reviewed literature.[1][2][3]

Currently, there are no established and validated protocols for the application of Indigosol Brown IBR in staining specific organelles or cellular components. The existing body of scientific research does not provide the necessary data to formulate detailed application notes or experimental workflows for its use in cell biology. Consequently, quantitative data for comparative analysis and established signaling pathways or molecular interactions involving this dye in a cellular context are absent.

While the request included the creation of detailed application notes, protocols, and visualizations, the foundational scientific data required to generate this content for Indigosol Brown IBR in the context of cellular staining is not present in the public domain. Further empirical research would be necessary to determine if Indigosol Brown IBR has any affinity for specific cellular components and to develop reliable staining protocols.

For researchers and drug development professionals seeking to identify and visualize specific cellular structures, a wide array of well-characterized fluorescent probes and histological stains with established protocols and extensive supporting literature are available. Some commonly used stains for general cell morphology include Hematoxylin and Eosin, while fluorescent dyes like DAPI for nuclear staining and various antibody-based immunofluorescence techniques offer high specificity for a multitude of cellular targets.

Future investigations into the staining properties of Indigosol Brown IBR would need to systematically evaluate its solubility in biological buffers, its cytotoxicity, its spectral properties (excitation and emission maxima) in a cellular environment, and its binding specificity to different subcellular compartments. Such studies would be the first step toward potentially repurposing this textile dye for applications in biological research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Anthrasol Brown IBR acid salt | C42H22N2O24S6 | CID 161434 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Fluorescence Analysis: A Framework for Characterizing Indigosol Brown IBR

Disclaimer: Publicly available scientific literature and manufacturer's data do not currently provide specific details on the fluorescence properties of Indigosol Brown IBR or its established use in quantitative fluorescence analysis. While some suppliers list it as a fluorescent dye, essential data such as excitation and emission spectra, quantum yield, and protocols for its application in research and drug development are not specified.

This document provides a comprehensive framework and general protocols for the characterization and quantitative analysis of a potentially fluorescent compound, using Indigosol Brown IBR as a placeholder. These guidelines are intended for researchers, scientists, and drug development professionals to develop their own assays for uncharacterized dyes.

Characterization of the Photophysical Properties of a Novel Fluorophore

Before a compound can be used for quantitative analysis, its fundamental fluorescence properties must be determined. This involves measuring its absorption, excitation, and emission spectra, as well as its quantum yield and molar extinction coefficient.

Hypothetical Photophysical Data

The following table summarizes the type of quantitative data that needs to be collected for a compound like Indigosol Brown IBR. Note: The values presented here are hypothetical placeholders for illustrative purposes only.

Parameter	Hypothetical Value	Description
Molar Mass	450.4 g/mol	The mass of one mole of the substance.
λmax,abs (Absorption Maximum)	480 nm	The wavelength at which the compound absorbs the most light.
ε (Molar Extinction Coefficient)	35,000 M-1cm-1	A measure of how strongly the compound absorbs light at λmax,abs.
λmax,ex (Excitation Maximum)	485 nm	The wavelength of light that is most efficient at exciting the compound to a fluorescent state.
λmax,em (Emission Maximum)	525 nm	The wavelength of light at which the compound emits the most fluorescence.
Stokes Shift	40 nm	The difference in wavelength between the excitation and emission maxima.
ΦF (Fluorescence Quantum Yield)	0.15	The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.
τF (Fluorescence Lifetime)	2.1 ns	The average time the molecule spends in the excited state before returning to the ground state.
Recommended Solvents	DMSO, Ethanol	Solvents in which the compound is soluble and exhibits stable fluorescence.

Experimental Protocol: Characterization of Photophysical Properties

This protocol outlines the steps to determine the fluorescence characteristics of an uncharacterized dye.

Materials:

• Indigosol Brown IBR (or other compound of interest)

• Spectroscopy-grade solvents (e.g., DMSO, ethanol, PBS)

• UV-Vis Spectrophotometer

• Fluorometer (Spectrofluorometer)

• Quartz cuvettes (1 cm path length)

• Reference dye with known quantum yield (e.g., fluorescein (B123965) in 0.1 M NaOH, ΦF = 0.95)

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a small amount of Indigosol Brown IBR and dissolve it in a suitable solvent (e.g., DMSO) to prepare a concentrated stock solution (e.g., 10 mM).

  • Protect the solution from light to prevent photobleaching.

• Determination of Absorption Spectrum and Molar Extinction Coefficient:

  • Prepare a series of dilutions of the stock solution in the chosen solvent.

  • Measure the absorbance of each dilution at the absorption maximum (λmax,abs) using a UV-Vis spectrophotometer.

  • Plot absorbance vs. concentration. The slope of the linear portion of the curve, according to the Beer-Lambert law (A = εcl), will be the molar extinction coefficient (ε).

• Determination of Excitation and Emission Spectra:

  • Prepare a dilute solution of the compound in the desired solvent (absorbance at λmax,abs should be between 0.05 and 0.1 to avoid inner filter effects).

  • Emission Spectrum: Set the excitation wavelength on the fluorometer to the determined λmax,abs and scan a range of emission wavelengths (e.g., from λmax,abs + 10 nm to 800 nm). The peak of this spectrum is the emission maximum (λmax,em).

  • Excitation Spectrum: Set the emission wavelength to the determined λmax,em and scan a range of excitation wavelengths (e.g., from 300 nm to λmax,em - 10 nm). The peak of this spectrum is the excitation maximum (λmax,ex).

• Determination of Fluorescence Quantum Yield (Relative Method):

  • Prepare solutions of the reference dye and the sample dye in the same solvent with absorbance values below 0.1 at the excitation wavelength of the reference.

  • Measure the integrated fluorescence intensity of both the reference and the sample solutions using the same excitation wavelength.

  • Calculate the quantum yield using the following equation: Φsample = Φref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2) Where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Workflow for Characterizing Photophysical Properties.

Quantitative Fluorescence Assay Protocol

This protocol describes how to develop and perform a quantitative assay using a fluorescent dye. This is a general protocol that would need to be adapted based on the specific application (e.g., labeling efficiency, enzyme activity, cell viability).

Principle

The fluorescence intensity of a sample is directly proportional to the concentration of the fluorophore within a certain range. By creating a standard curve of known concentrations, the concentration of an unknown sample can be determined by measuring its fluorescence intensity.

Experimental Protocol: Standard Curve and Sample Quantification

Materials:

• Characterized Indigosol Brown IBR stock solution of known concentration

• Assay buffer (e.g., PBS, TRIS buffer)

• 96-well black microplate (for fluorescence readings)

• Plate reader with fluorescence detection capabilities

• Unknown samples to be quantified

Procedure:

• Preparation of Standard Curve:

  • From the stock solution, prepare a series of dilutions in the assay buffer to create standards of known concentrations. The range of the standard curve should encompass the expected concentration of the unknown samples.

  • Pipette a fixed volume (e.g., 100 µL) of each standard into the wells of the 96-well plate in triplicate.

  • Include triplicate wells with only the assay buffer to serve as a blank.

• Preparation of Unknown Samples:

  • Dilute the unknown samples in the same assay buffer as the standards.

  • Pipette the same fixed volume (e.g., 100 µL) of each unknown sample into the wells in triplicate.

• Fluorescence Measurement:

  • Set the plate reader to the determined excitation and emission wavelengths for Indigosol Brown IBR (e.g., Ex: 485 nm, Em: 525 nm).

  • Measure the fluorescence intensity of all wells.

• Data Analysis:

  • Subtract the average fluorescence intensity of the blank from all standard and unknown sample readings.

  • Plot the background-subtracted fluorescence intensity of the standards versus their known concentrations.

  • Perform a linear regression on the standard curve data to obtain the equation of the line (y = mx + c) and the R2 value (should be > 0.99 for a good fit).

  • Use the equation of the line to calculate the concentration of the unknown samples from their background-subtracted fluorescence intensities.

Workflow for Quantitative Fluorescence Assay.

Hypothetical Quantitative Data

Table 1: Standard Curve Data

Concentration (µM)	Raw Fluorescence (RFU) - Rep 1	Raw Fluorescence (RFU) - Rep 2	Raw Fluorescence (RFU) - Rep 3	Average RFU	Corrected RFU (Avg - Blank)
0 (Blank)	52	55	53	53.3	0
1	255	260	257	257.3	204
2	465	472	468	468.3	415
5	1120	1135	1128	1127.7	1074.4
10	2250	2265	2258	2257.7	2204.4
20	4480	4510	4495	4495.0	4441.7

Table 2: Unknown Sample Data

Sample ID	Corrected RFU	Calculated Concentration (µM)
Unknown 1	850	3.85
Unknown 2	1540	6.98

Application in a Signaling Pathway Context

While there is no known application of Indigosol Brown IBR in studying signaling pathways, a fluorescent probe could theoretically be used to track a component of a pathway. For example, if Indigosol Brown IBR could be conjugated to a ligand for a receptor tyrosine kinase (RTK), its fluorescence could be used to quantify receptor binding or internalization.

Hypothetical Use in an RTK Signaling Pathway.

In this hypothetical scenario, the fluorescence intensity of cells treated with the Ligand-Indigosol Brown IBR conjugate could be measured to quantify the number of bound receptors. This provides a direct, quantitative measure of a key step in the signaling pathway.

While Indigosol Brown IBR is not currently established as a fluorescent probe for quantitative analysis in a research setting, the protocols and frameworks provided here offer a comprehensive guide for the characterization and application of any novel fluorescent compound. Rigorous determination of photophysical properties is the essential first step before developing robust and reproducible quantitative assays.

Indigosol Brown IBR: Application Notes and Protocols for Textile Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1, is a water-soluble leuco ester of C.I. Vat Brown 1.[1][2] This dye is primarily utilized in the dyeing and printing of cellulosic fibers such as cotton, linen, and viscose, as well as for silk and wool.[1][3] Its application is valued for producing a reddish-brown hue with excellent fastness properties. Unlike its parent vat dye, the solubilized form offers ease of application, particularly for pale to medium shades, and is suitable for various printing techniques including direct, resist, and discharge styles.[1] The development of the final, insoluble color pigment within the fiber is achieved through an acidic oxidation process.

Chemical and Physical Properties

Property	Description
C.I. Name	Solubilised Vat Brown 1
Insoluble Form	C.I. Vat Brown 1, C.I. 70800
CAS Number	23725-15-7
Molecular Formula	C42H18N2O6 (insoluble form)[2]
Appearance	Dark olive or dark brown powder[1][3]
Solubility	Soluble in water[1]
Leuco Color (Alkaline Reduction)	Yellow-brown[4]

Applications in Textile Research

Indigosol Brown IBR is a versatile dye for textile research, lending itself to various applications:

• Dyeing of Cellulosic Fibers: It is widely used for dyeing cotton, hemp, and viscose.[3]

• Printing on Textiles: Suitable for direct, resist, and discharge printing techniques on cotton and other compatible fabrics.[1]

• Dyeing of Protein Fibers: Can be applied to silk and wool.[1]

• Blended Fabrics: It can be used for dyeing polyester (B1180765)/cotton blends, typically with the polyester component showing minimal staining.[3][5]

Data Presentation: Fastness Properties of C.I. Vat Brown 1

The following table summarizes the color fastness properties of the parent vat dye, C.I. Vat Brown 1, which corresponds to the final fixed Indigosol Brown IBR on the fabric. The ratings are based on standard testing methodologies (e.g., ISO, AATCC) and are graded on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.

Fastness Property	Test Method	Rating
Light Fastness (Xenon Arc)	1/12 Standard Depth	7
1/1 Standard Depth	7-8
2/1 Standard Depth	7-8
Soaping (95°C)	Sample Change	5
Staining	5
Perspiration	Sample Change	4-5
Staining	5
Rubbing (Crocking)	Dry	4-5
Wet	3-4
Ironing	Immediately	4-5
After 4 hours	4-5
Chlorine Bleach	-	4-5
Oxygen Bleach	-	4-5
Mercerizing	Sample Change	4
Staining	5

(Data sourced from reference[3])

Experimental Protocols

Protocol 1: Exhaust Dyeing of Cotton Fabric with Indigosol Brown IBR

This protocol describes a laboratory-scale exhaust dyeing method for cotton fabric.

Materials:

• Indigosol Brown IBR (C.I. Solubilised Vat Brown 1)

• Cotton fabric (scoured and bleached)

• Sodium nitrite (B80452) (NaNO₂)

• Sulfuric acid (H₂SO₄), concentrated

• Wetting agent (non-ionic)

• Sodium carbonate (soda ash)

• Beakers, graduated cylinders, and a thermostatically controlled water bath or dyeing apparatus

• Glass stirring rod

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio (MLR) of 20:1 (e.g., 200 mL of water for 10 g of fabric).

  • Add a wetting agent (e.g., 0.5 g/L) to the water.

  • Dissolve the required amount of Indigosol Brown IBR (e.g., 1% on weight of fabric - owf) in a small amount of warm water and add it to the dye bath. Stir well.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dye bath at room temperature.

  • Gradually raise the temperature of the dye bath to 70-80°C over 20-30 minutes.

  • Maintain this temperature for 30-45 minutes, ensuring the fabric is fully immersed and agitated periodically.

• Rinsing:

  • After dyeing, remove the fabric from the dye bath and rinse thoroughly with cold water.

• Developing (Oxidation):

  • Prepare a developing bath containing:

    • Sodium nitrite: 5-10 g/L

    • Sulfuric acid: 5-10 mL/L (add acid to water, not water to acid)

  • Immerse the rinsed fabric in the developing bath at room temperature for 15-20 minutes. The characteristic brown color will develop.

  • Safety Note: Handle sulfuric acid with extreme care in a well-ventilated area.

• After-treatment (Soaping):

  • Rinse the developed fabric thoroughly with cold water.

  • Prepare a soaping bath containing 2 g/L of a non-ionic detergent and 1 g/L of sodium carbonate.

  • Treat the fabric in this bath at the boil (95-100°C) for 15-20 minutes to remove unfixed dye and improve fastness properties.

  • Rinse the fabric with hot water followed by cold water.

• Drying:

  • Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate temperature.

Protocol 2: Screen Printing on Cotton Fabric with Indigosol Brown IBR

This protocol provides a method for preparing a printing paste and applying it to cotton fabric via screen printing.

Materials:

• Indigosol Brown IBR

• Thickener (e.g., sodium alginate or a synthetic thickener)

• Sodium chlorate (B79027) (oxidizing agent)

• Ammonium vanadate (B1173111) (catalyst)

• Ammonium thiocyanate (B1210189) (acid-releasing agent)

• Ammonia solution

• Urea (B33335) (hygroscopic agent)

• Cotton fabric

• Screen printing setup (screen with desired design, squeegee)

• Steamer, oven, and washing equipment

Procedure:

• Printing Paste Preparation (Example Recipe for 1 kg paste):

  • Indigosol Brown IBR: 30-50 g

  • Urea: 50 g

  • Water: 300-400 g

  • Thickener stock solution (e.g., 5% sodium alginate): 500 g

  • Sodium chlorate (1:2 solution): 50 g

  • Ammonium vanadate (1:100 solution): 10 g

  • Ammonium thiocyanate (1:1 solution): 30 g

  • Ammonia solution (to adjust pH to slightly alkaline): as needed

  • Procedure: Dissolve the dye and urea in water. Stir in the thickener stock solution until a homogenous paste is formed. Add the other chemicals in the order listed, mixing well after each addition.

• Printing:

  • Place the cotton fabric on a padded printing table.

  • Position the screen on the fabric and apply the printing paste.

  • Use a squeegee to evenly spread the paste across the screen, forcing it through the open areas of the design onto the fabric.

• Drying:

  • Carefully remove the printed fabric and air-dry or dry in an oven at a low temperature (e.g., 80-100°C).

• Fixation (Steaming):

  • Steam the dried, printed fabric for 5-10 minutes at 100-102°C. This step develops the color.

• Washing and Soaping:

  • Rinse the steamed fabric thoroughly in cold water to remove the thickener and unfixed chemicals.

  • Soap the fabric at the boil as described in Protocol 1 (Step 5).

  • Rinse and dry the final printed fabric.

Visualizations

Caption: Workflow for Exhaust Dyeing with Indigosol Brown IBR.

Caption: Workflow for Screen Printing with Indigosol Brown IBR.

Environmental Considerations

The manufacturing process of vat dyes, including C.I. Vat Brown 1, can be complex and may involve hazardous materials and solvents, leading to a significant environmental footprint if not managed properly. The dyeing and printing processes also generate effluent containing residual dyes and chemicals. It is imperative for researchers to adhere to proper laboratory waste disposal protocols. Treatment of wastewater containing dye residues is crucial to mitigate environmental pollution. Biodegradation studies on some vat dyes have shown potential for detoxification of effluents.[6]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 3. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 4. VAT BROWN 1|CAS NO.2475-33-4 [chinainterdyes.com]
• 5. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 6. Vat Brown 1 | 2475-33-4 | Benchchem [benchchem.com]

Application Notes and Protocols for Dyeing Natural Fibers with Indigosol Brown IBR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1 and C.I. 70801, is a water-soluble leuco ester of a vat dye.[1] Its chemical formula is C42H16N2Na6O24S6, and its CAS number is 23725-15-7. This dye is particularly suited for dyeing natural fibers such as cotton, wool, and silk, offering good fastness properties. The dyeing process with Indigosol Brown IBR involves the application of the soluble leuco ester to the fiber, followed by an oxidation step in an acidic medium to develop the final, insoluble brown color. This document provides detailed protocols for the application of Indigosol Brown IBR on cotton, wool, and silk fibers.

Chemical and Physical Properties

Property	Value
Common Name	Indigosol Brown IBR
C.I. Name	Solubilised Vat Brown 1
C.I. Number	70801
CAS Number	23725-15-7
Molecular Formula	C42H16N2Na6O24S6
Appearance	Dark olive powder
Solubility	Soluble in water

Data Presentation: Fastness Properties

The fastness properties of textiles dyed with Indigosol Brown IBR are summarized in the table below. The ratings are based on a scale of 1 to 5 for most properties, and 1 to 8 for light fastness, where a higher number indicates better fastness.

Fastness Property	ISO Standard Rating	AATCC Standard Rating
Light Fastness	7	8
Washing Fastness (Fading)	5	5
Washing Fastness (Staining)	5	5
Water Fastness (Fading)	-	-
Water Fastness (Staining)	-	-
Perspiration Fastness (Acidic)	-	-
Perspiration Fastness (Alkaline)	-	-
Rubbing Fastness (Dry)	-	-
Rubbing Fastness (Wet)	-	-
Ironing Fastness	5	5
Chlorine Bleach	4-5	4-5
Oxygen Bleach	4-5	4-5
Mercerized	4-5	4-5

Source: [1]

Experimental Protocols

General Preparatory Steps for All Fibers

• Scouring: Before dyeing, it is crucial to scour the natural fibers to remove any impurities, waxes, and oils. This ensures even dye penetration and optimal color yield. A typical scouring process involves washing the fiber in a solution of soda ash and a non-ionic detergent at an elevated temperature, followed by thorough rinsing.

• Wetting Out: Immediately before dyeing, thoroughly wet the scoured fibers in water to ensure uniform absorption of the dye liquor.

Protocol 1: Dyeing Cotton with Indigosol Brown IBR

This protocol is suitable for cotton yarns and fabrics.

Materials:

• Indigosol Brown IBR

• Sodium Nitrite (NaNO₂)

• Sulfuric Acid (H₂SO₄, 98%)

• Soda Ash (Sodium Carbonate, Na₂CO₃)

• Non-ionic soap

• Distilled or deionized water

• Scoured and wetted-out cotton material

Equipment:

• Dyeing vessel (stainless steel or enamel)

• Heating apparatus with temperature control

• Stirring rods

• Graduated cylinders and beakers

• pH meter or pH indicator strips

• Safety equipment (gloves, goggles, lab coat)

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor ratio of 20:1 (20 parts water to 1 part fiber by weight).

  • Dissolve the required amount of Indigosol Brown IBR (e.g., 1-3% on weight of fiber, o.w.f.) in a small amount of hot water and then add it to the dye bath.

  • Add Sodium Nitrite to the dye bath. The concentration can range from 3 to 8 g/L.[2]

  • Stir the dye bath until all components are fully dissolved.

• Dyeing:

  • Introduce the wetted-out cotton into the dye bath at room temperature.

  • Gradually raise the temperature to 70-80°C over 20-30 minutes.

  • Maintain this temperature for 45-60 minutes, stirring occasionally to ensure even dyeing.

• Development (Oxidation):

  • Cool the dye bath to 25-30°C.

  • Prepare a separate developing bath containing 5-10 ml/L of concentrated Sulfuric Acid. Caution: Always add acid to water, never the other way around.

  • Transfer the dyed cotton to the developing bath.

  • Work the material in the acid bath for 15-20 minutes to ensure complete color development. The color will change from the leuco form to the final brown shade.

• Rinsing and Neutralization:

  • Remove the cotton from the developing bath and rinse thoroughly with cold water to remove excess acid.

  • Neutralize the fiber in a bath containing 1-2 g/L of Soda Ash for 10-15 minutes at 40-50°C.

  • Rinse again with water.

• Soaping:

  • Prepare a soaping bath with 1-2 g/L of a non-ionic soap.

  • Treat the dyed and neutralized cotton in the soaping bath at or near the boil (95-100°C) for 15-20 minutes. This step improves the fastness properties and removes any unfixed dye.

  • Rinse thoroughly with hot water, followed by a final cold water rinse.

• Drying:

  • Squeeze or hydroextract the excess water and dry the dyed cotton material at an appropriate temperature.

Protocol 2: Dyeing Wool and Silk with Indigosol Brown IBR

This protocol is adapted for protein fibers like wool and silk, which are more sensitive to harsh alkaline and high-temperature conditions.

Materials:

• Indigosol Brown IBR

• Sodium Nitrite (NaNO₂)

• Formic Acid or Acetic Acid

• Sulfuric Acid (H₂SO₄, 98%)

• Non-ionic soap

• Ammonium Sulphate

• Distilled or deionized water

• Scoured and wetted-out wool or silk material

Equipment:

• Same as for cotton dyeing.

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor ratio of 30:1.

  • Dissolve the required amount of Indigosol Brown IBR (e.g., 1-3% o.w.f.) in hot water and add to the dye bath.

  • Add 2-4% o.w.f. of Formic Acid (85%) or Acetic Acid (60%) to the dye bath to achieve a slightly acidic pH.

  • Add 5% o.w.f. of Ammonium Sulphate as a leveling agent.

• Dyeing:

  • Enter the wetted-out wool or silk into the dye bath at 40°C.

  • Slowly raise the temperature to 85-90°C over 30-40 minutes.

  • Maintain this temperature for 45-60 minutes, with gentle agitation to prevent felting of wool.

• Development (Oxidation):

  • Cool the dye bath to 40-50°C.

  • Prepare a separate developing bath containing 2-5 ml/L of concentrated Sulfuric Acid.

  • Transfer the dyed material to the developing bath and treat for 15-20 minutes.

• Rinsing and Neutralization:

  • Rinse the dyed material thoroughly with cold water.

  • Neutralize in a bath containing a mild alkali like sodium bicarbonate or a specialized neutralizing agent suitable for protein fibers.

• Soaping:

  • Soap the material at 60-70°C for 15 minutes with a neutral or slightly acidic soap.

  • Rinse thoroughly with warm water and then cold water.

• Drying:

  • Carefully remove excess water and dry the wool or silk at a low temperature, away from direct sunlight.

Mandatory Visualization

Experimental Workflow for Dyeing Natural Fibers with Indigosol Brown IBR

Caption: Workflow for dyeing natural fibers with Indigosol Brown IBR.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling dyes and chemicals.

• Work in a well-ventilated area, especially when handling concentrated acids.

• When preparing the developing bath, always add acid to water slowly and with constant stirring to avoid splashing and exothermic reactions.

• Consult the Safety Data Sheets (SDS) for Indigosol Brown IBR and all other chemicals used in the process for detailed safety and handling information.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. www2.cs.arizona.edu [www2.cs.arizona.edu]

Application Notes and Protocols: Indigosol Brown IBR in Combination Staining

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Indigosol Brown IBR is primarily classified and utilized as a solubilized vat dye for textiles, particularly for cellulosic fibers like cotton.[1][2][3] To date, there is a notable absence of established and validated protocols for its application in biological histology or histopathology in peer-reviewed literature. The following application notes and protocols are therefore hypothetical and theoretical , designed to provide a foundational framework for researchers interested in exploring Indigosol Brown IBR for novel biological staining applications. This document should be considered a starting point for methods development, and all parameters will require significant optimization and validation.

Introduction and Theoretical Application

Indigosol Brown IBR belongs to the class of solubilized vat dyes.[1][2] The staining mechanism of these dyes involves a two-step process:

• Application: The dye is applied in its soluble, reduced "leuco" ester form.[1][4][5]

• Development (Oxidation): The dye is then converted back to its insoluble, colored pigment form through an oxidation process, trapping it within the substrate.[4][5][6]

Given that vat dyes have a strong affinity for cellulosic materials, a logical starting point for the biological application of Indigosol Brown IBR is in plant histology , for the staining of cellulose-rich structures such as cell walls.

This document outlines a hypothetical protocol for the use of Indigosol Brown IBR in combination with Hematoxylin, a standard nuclear counterstain.[7][8] In this theoretical combination, Indigosol Brown IBR would act as a cytoplasmic and cell wall stain, appearing brown, while Hematoxylin would stain the nuclei blue to purple, providing clear structural contrast.

Data Presentation

As this is a theoretical protocol, no quantitative experimental data is available. A primary goal during the validation of this protocol would be to generate quantitative data. A suggested structure for such data is presented below.

Table 1: Hypothetical Optimization of Indigosol Brown IBR Concentration

Indigosol Brown IBR Concentration (% w/v)	Staining Intensity (Arbitrary Units)	Background Staining (Arbitrary Units)	Cellular Localization
0.1
0.5
1.0
2.0

Table 2: Hypothetical Comparison of Staining Outcomes

Tissue Type	Target Structure	Indigosol Brown IBR Result	Hematoxylin Result	Combined Staining Quality
Plant Stem (e.g., Zea mays)	Cell Wall
Plant Leaf (e.g., Arabidopsis)	Cell Wall
Fungal Sample (e.g., Aspergillus)	Chitin Wall

Experimental Protocols

Hypothetical Protocol: Indigosol Brown IBR and Hematoxylin Staining for Paraffin-Embedded Plant Tissue

This protocol is adapted from standard histological procedures for plant tissues and the principles of vat dyeing.[9][10][11]

Materials:

• Indigosol Brown IBR powder

• Sodium nitrite (B80452) (NaNO₂)

• Sulfuric acid (H₂SO₄), concentrated

• Harris Hematoxylin solution

• Acid alcohol (1% HCl in 70% ethanol)

• Scott's Tap Water Substitute or dilute ammonia (B1221849) water

• Ethanol (B145695) (absolute, 95%, 70%)

• Xylene or xylene substitute

• Distilled water

• Paraffin-embedded plant tissue sections on slides

• Permanent mounting medium

Procedure:

• Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 10 minutes each. b. Rehydrate through two changes of absolute ethanol for 5 minutes each. c. Immerse in 95% ethanol for 2 minutes. d. Immerse in 70% ethanol for 2 minutes. e. Rinse briefly in distilled water.[7]

• Indigosol Brown IBR Staining (Leuco Ester Application): a. Prepare a 1% (w/v) stock solution of Indigosol Brown IBR in distilled water. This concentration is a starting point and requires optimization. b. Immerse slides in the Indigosol Brown IBR solution for 10-20 minutes at room temperature. Incubation time will need significant optimization.

• Development (Oxidation): a. Prepare the developing solution: a fresh 1% (w/v) solution of Sodium Nitrite in 2% (v/v) Sulfuric Acid. Prepare immediately before use and handle with extreme care in a fume hood. b. Briefly rinse slides in distilled water to remove excess leuco dye. c. Immerse slides in the developing solution for 5-10 minutes, or until the desired brown color develops. d. Wash thoroughly in running tap water for 5 minutes to stop the reaction and remove acid.

• Hematoxylin Counterstaining: a. Immerse slides in Harris Hematoxylin solution for 3-8 minutes.[7] b. Wash in running tap water for 5 minutes. c. Differentiate briefly (10-30 seconds) in 1% acid alcohol. This step removes excess stain from the cytoplasm. d. Wash in running tap water for 1 minute. e. "Blue" the nuclei by immersing in Scott's Tap Water Substitute or a dilute alkaline solution for 30-60 seconds.[12] f. Wash in running tap water for 5 minutes.

• Dehydration and Mounting: a. Rinse slides in 95% ethanol for 10 dips. b. Dehydrate in two changes of absolute ethanol for 5 minutes each. c. Clear in two changes of xylene (or substitute) for 5 minutes each. d. Coverslip with a permanent mounting medium.

Visualizations

Workflow for Novel Stain Protocol Development

The following diagram outlines the logical workflow for developing and validating a new histological staining protocol, such as the one proposed for Indigosol Brown IBR.

Caption: Workflow for developing a novel staining protocol.

Theoretical Staining Mechanism

This diagram illustrates the proposed chemical logic for staining cellulosic material with Indigosol Brown IBR.

References

• 1. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 2. Hematoxylin and Eosin Counterstaining Protocol for Immunohistochemistry Interpretation and Diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sdinternational.com [sdinternational.com]
• 5. The Dyeing Principle of Vat Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. Vat dye - Wikipedia [en.wikipedia.org]
• 7. aladdin-e.com [aladdin-e.com]
• 8. ijfmr.com [ijfmr.com]
• 9. s600401157.initial-website.co.uk [s600401157.initial-website.co.uk]
• 10. textilelearner.net [textilelearner.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]

Application Notes: Development of Indigosol Brown IBR for In Vivo Imaging

Topic: Developing Indigosol Brown IBR for In Vivo Imaging Reference ID: IBR-IV-IMG-2025 Version: 1.0

Introduction

Indigosol Brown IBR is a vat dye traditionally used in the textile industry.[1][2] This document outlines a hypothetical framework for the development and application of a modified, near-infrared (NIR) fluorescent derivative of Indigosol Brown IBR, hereafter referred to as "IBR-700," for non-invasive in vivo fluorescence imaging. The development of new imaging agents is a critical component of preclinical research, enabling longitudinal studies of biological processes within a living organism.[3][4][5] This approach reduces the number of animals required for experiments and provides dynamic data on disease progression and therapeutic response.[5][6]

The protocols described herein are based on established methodologies for validating novel imaging agents and are intended for researchers in oncology, pharmacology, and molecular imaging.[4][7] The primary proposed application is the passive targeting of solid tumors through the Enhanced Permeability and Retention (EPR) effect, a common mechanism exploited by nanoparticle and large molecule imaging agents.[8]

Principle of the Method

In vivo fluorescence imaging relies on the administration of a fluorescent probe that accumulates in a target tissue.[9] When excited by light of a specific wavelength, the probe emits light at a longer wavelength, which is then captured by a sensitive optical imaging system.[6] For deep tissue imaging, probes emitting in the near-infrared (NIR) window (650-900 nm) are ideal, as light in this range experiences reduced absorption and scattering by biological tissues like hemoglobin and water, allowing for greater penetration depth.[6]

Our hypothetical agent, IBR-700, is designed to possess NIR fluorescent properties and sufficient water solubility for intravenous administration. Following injection, IBR-700 is expected to circulate systemically and preferentially accumulate in tumor tissues due to the leaky vasculature and poor lymphatic drainage characteristic of many solid tumors (the EPR effect).

Key Applications

• Oncology Research: Non-invasive monitoring of tumor growth, progression, and metastasis in xenograft or orthotopic animal models.[10]

• Drug Development: Assessing the biodistribution and target engagement of novel therapeutics by co-localizing them with IBR-700 accumulation.[11]

• Pharmacokinetics: Evaluating the circulation half-life, clearance rate, and biodistribution of novel imaging probes or drug delivery systems.[12][13]

• Vascular Imaging: Visualizing blood vessel architecture and assessing vascular leakage in various pathologies.

Required Materials and Equipment

• Imaging Agent: IBR-700 (Hypothetical NIR derivative of Indigosol Brown IBR)

• Formulation: Sterile Phosphate-Buffered Saline (PBS, pH 7.4), Dimethyl Sulfoxide (DMSO)

• Animal Model: Immunocompromised mice (e.g., NU/NU) bearing subcutaneous tumors (e.g., HT-29 or MCF7 xenografts)

• Equipment:

  • In Vivo Imaging System (IVIS) with NIR fluorescence capabilities

  • Anesthesia system (isoflurane inhalation)

  • Standard animal handling and surgical tools

  • Micro-volume spectrophotometer or plate reader

  • Homogenizer for tissue processing

  • Scintillation counter or gamma counter (for radiolabeled validation studies)[8]

Data Presentation: Hypothetical Probe Characteristics

All quantitative data for the hypothetical IBR-700 probe are summarized below. These values represent target characteristics for a successful in vivo imaging agent.

Table 1: Physicochemical and Optical Properties of IBR-700

Parameter	Target Value	Method of Analysis
Molecular Weight	~950 g/mol	Mass Spectrometry
Excitation Max (λex)	680 nm	Spectrofluorometry
Emission Max (λem)	710 nm	Spectrofluorometry
Molar Extinction Coefficient	>150,000 M⁻¹cm⁻¹	UV-Vis Spectroscopy
Quantum Yield (Φ)	> 0.10 in PBS	Comparative Method (e.g., vs. ICG)
Solubility in PBS (pH 7.4)	> 2 mg/mL	UV-Vis Spectroscopy

| Purity | > 95% | HPLC |

Table 2: Hypothetical Pharmacokinetic Parameters of IBR-700 in Mice

Parameter	Value	Description
Administration Route	Intravenous (tail vein)	Rapid systemic dispersion.[14]
Dose	5 mg/kg	Optimized for signal-to-noise ratio
Distribution Half-life (t½α)	~15 minutes	Initial rapid distribution from blood
Elimination Half-life (t½β)	~4 hours	Slower clearance from the body
Peak Tumor Accumulation	12 - 24 hours post-injection	Optimal imaging window

| Primary Clearance Route | Renal / Hepatic | Expected for small molecules |

Table 3: Hypothetical Ex Vivo Biodistribution of IBR-700 at 24h Post-Injection

Organ	% Injected Dose per Gram (%ID/g)
Tumor	8.5 ± 1.5
Liver	15.0 ± 2.1
Spleen	4.2 ± 0.8
Kidneys	12.5 ± 1.9
Lungs	2.1 ± 0.5
Heart	1.0 ± 0.3
Muscle	0.8 ± 0.2

| Blood | 0.5 ± 0.1 |

Experimental Protocols

Protocol 1: Formulation of IBR-700 for In Vivo Administration

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of IBR-700 in 100% sterile DMSO. Vortex until fully dissolved.

• Working Solution Preparation: For a final injection volume of 100 µL per 20g mouse at a 5 mg/kg dose, calculate the required amount of IBR-700.

• Dilution: Slowly add the required volume of the DMSO stock solution to sterile PBS (pH 7.4) while vortexing. The final concentration of DMSO should not exceed 10% to avoid toxicity.

• Sterilization: Filter the final solution through a 0.22 µm sterile syringe filter into a sterile vial.

• Quality Control: Measure the absorbance of the final solution to confirm the concentration before injection.

Protocol 2: In Vivo Fluorescence Imaging in a Xenograft Mouse Model

• Animal Preparation: Anesthetize a tumor-bearing mouse using 2-3% isoflurane (B1672236) in oxygen.[15] Confirm proper anesthetization by toe-pinch reflex. Apply ophthalmic ointment to prevent eye dryness.

• Agent Administration: Administer 100 µL of the prepared IBR-700 solution via intravenous tail vein injection.[16]

• Imaging Acquisition:

  • Place the mouse on the heated stage of the in vivo imaging system. Maintain anesthesia with 1.5-2% isoflurane.

  • Acquire a baseline photographic image.

  • Acquire fluorescence images at various time points (e.g., 1, 4, 8, 24, and 48 hours) post-injection.[11]

  • Use an appropriate excitation filter (e.g., 675 nm) and emission filter (e.g., 720 nm). Set exposure time to achieve optimal signal without saturation.

• Data Analysis:

  • Using the system's software, draw Regions of Interest (ROIs) over the tumor and a non-target background area (e.g., contralateral muscle).[11]

  • Quantify the average radiant efficiency (photons/s/cm²/sr)/(µW/cm²) in each ROI.

  • Calculate the tumor-to-background ratio (TBR) to assess targeting specificity.

Protocol 3: Pharmacokinetic (PK) Study

• Agent Administration: Inject IBR-700 intravenously as described in Protocol 2.

• Blood Sampling:

  • At designated time points (e.g., 2, 15, 30 min, and 1, 2, 4, 8, 24 h), collect a small volume of blood (~5-10 µL) via saphenous or tail vein nick.[17]

  • To prevent excessive blood loss, do not exceed 1% of the animal's total blood volume in a 24-hour period.[17]

• Sample Analysis:

  • Lyse the blood samples in a suitable buffer.

  • Measure the fluorescence intensity using a plate reader.

  • Create a standard curve by spiking known concentrations of IBR-700 into whole blood to convert fluorescence intensity to concentration.

• Data Modeling: Plot the plasma concentration versus time and fit the data to a two-compartment pharmacokinetic model to determine parameters like distribution and elimination half-life.[13]

Protocol 4: Ex Vivo Biodistribution Study

• Final Imaging and Euthanasia: At the final time point (e.g., 24 hours), perform a final in vivo imaging scan. Euthanize the mouse according to approved institutional protocols.

• Organ Harvesting: Immediately perfuse the mouse with saline to clear blood from the vasculature. Carefully dissect and collect the tumor and major organs (liver, spleen, kidneys, lungs, heart, muscle).[8]

• Ex Vivo Imaging: Arrange the harvested organs on a non-fluorescent surface and image them using the in vivo imaging system with the same settings used for the in vivo scans.[18]

• Quantitative Analysis:

  • Draw ROIs around each organ and quantify the radiant efficiency.

  • Weigh each organ.

  • To determine the % Injected Dose per Gram (%ID/g), a standard curve relating radiant efficiency to the amount of IBR-700 is required. This allows for a more accurate quantification than fluorescence intensity alone.

Visualizations

Caption: Workflow for developing IBR-700 as an in vivo imaging agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Indigosol brown IBR (CI 70801) | Fluorescent Dye | MCE [medchemexpress.cn]
• 3. focusontoxpath.com [focusontoxpath.com]
• 4. A Review of Imaging Agent Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo Imaging in Pharmaceutical Development and Its Impact on the 3Rs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Practical Methods for Molecular In Vivo Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nonclinical safety testing of imaging agents, contrast agents and radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biodistribution and Bioimaging Studies of Hybrid Paclitaxel Nanocrystals: Lessons Learned of the EPR Effect and Image-Guided Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Seven steps to designing an effective in vivo fluorescence imaging study. | Revvity [revvity.com]
• 10. In Vivo Optical Imaging | Legorreta Cancer Center | Brown University [legorreta.brown.edu]
• 11. benchchem.com [benchchem.com]
• 12. Quantitative pharmacokinetic and biodistribution studies for fluorescent imaging agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. research.rutgers.edu [research.rutgers.edu]
• 16. Intravenous and Non-invasive Drug Delivery to the Mouse Basal ForebrainUsing MRI-guided Focused Ultrasound - PMC [pmc.ncbi.nlm.nih.gov]
• 17. High-throughput quantitative microscopy-based half-life measurements of intravenously injected agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. licorbio.com [licorbio.com]

Technical Notes & Optimization

Technical Support Center: Indigosol Brown IBR Staining

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals experiencing weak staining with Indigosol Brown IBR. The solutions provided are based on the principles of soluble vat dye chemistry and common enzymatic histochemical techniques.

Troubleshooting Guide: Weak Staining

This section addresses specific issues related to weak or failed staining outcomes. The troubleshooting process is presented in a logical workflow to help identify and resolve the root cause of the problem.

Question: Why is my Indigosol Brown IBR staining faint or completely absent?

Weak or absent staining is a common issue that can arise from several factors in the staining protocol, ranging from reagent preparation to the final development step. Below is a systematic guide to pinpoint the cause.

Step 1: Verify the Reagent Integrity and Preparation

The quality and preparation of the staining reagents are critical.

• Is the Indigosol Brown IBR solution correctly prepared and stored? Indigosol dyes, also known as soluble vat dyes, are leuco esters that can degrade over time due to premature oxidation from light, moisture, or acidic conditions.[1]

  • Action: Prepare a fresh solution of Indigosol Brown IBR from a powder stored in a cool, dark, and dry place.[1] Ensure it dissolves completely in the appropriate buffer. Avoid boiling the solution, as this can cause premature oxidation.[1]

  • Action: Protect the stock solution and working solution from direct light exposure.[1][2]

• Is the enzyme conjugate (e.g., Alkaline Phosphatase) active? The staining reaction relies on the enzymatic conversion of the soluble Indigosol substrate into an insoluble precipitate.

  • Action: Test the enzyme activity using a known, reliable substrate like BCIP/NBT, which should produce a dark purple/blue precipitate in the presence of active Alkaline Phosphatase (AP).[3][4] If the control is also weak, the enzyme conjugate is likely inactive and should be replaced.

Step 2: Optimize the Enzymatic Reaction Conditions

The efficiency of the enzyme determines the intensity of the signal.

• Is the pH of the substrate buffer optimal for the enzyme? Alkaline Phosphatase exhibits optimal activity in an alkaline environment, typically between pH 8.5 and 9.5.[5][6]

  • Action: Prepare a fresh buffer solution and verify its pH using a calibrated pH meter. Adjust as necessary.

• Was the incubation time sufficient? Insufficient incubation can lead to a weak signal as not enough substrate is converted.

  • Action: Increase the incubation time with the Indigosol Brown IBR substrate. Monitor the color development visually under a microscope at set intervals (e.g., 15, 30, 60 minutes) to determine the optimal time without introducing significant background.

Step 3: Ensure Proper Development/Oxidation

The final step in Indigosol staining is the conversion (oxidation) of the soluble leuco form, deposited at the reaction site, into the final insoluble brown pigment.[1][5]

• Is the developing agent correctly prepared and applied? This conversion is typically triggered by an acidic oxidizing agent (e.g., a solution containing sodium nitrite (B80452) and a mild acid) or by exposure to UV light.[7][8]

  • Action: Ensure the developing agent is fresh and at the correct concentration. The optimal pH for oxidation is typically 7.5-8.5; a pH below 7.5 should be avoided to prevent the formation of acid leuco forms that are difficult to oxidize and can be rinsed away.[5][6]

  • Action: If using a light-based development method, ensure the light source (e.g., UV lamp or sunlight) is of sufficient intensity and the exposure time is adequate.[7][9]

The following workflow diagram illustrates the logical steps for troubleshooting weak staining.

Caption: Troubleshooting workflow for weak Indigosol Brown IBR staining.

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR and how does it work in a biological staining context?

Indigosol Brown IBR is a soluble leuco ester of a vat dye.[1] In its soluble form, it is colorless or lightly colored. The staining mechanism is a two-step process:

• Enzymatic Hydrolysis: An enzyme, typically Alkaline Phosphatase (AP) conjugated to a secondary antibody, cleaves the ester group from the soluble Indigosol substrate. This reaction deposits an unstable, colorless intermediate at the site of the target protein.

• Oxidative Development: The intermediate is then oxidized, converting it into the final, insoluble, and intensely colored brown pigment.[1][5] This oxidation can be initiated chemically (e.g., with an acid/nitrite solution) or photochemically (with UV light).[7][8]

The following diagram illustrates this proposed signaling pathway.

Caption: Proposed reaction pathway for Indigosol Brown IBR staining.

Q2: Can I use Indigosol Brown IBR for Western Blotting?

Yes, in principle. Like other chromogenic substrates such as BCIP/NBT, Indigosol Brown IBR should be suitable for applications like Western Blotting and Immunohistochemistry (IHC) where an enzyme-linked antibody is used for detection.[3][10] The resulting insoluble brown precipitate will deposit directly onto the membrane or tissue at the location of the target protein.

Q3: My background staining is too high. What can I do?

High background can obscure the specific signal. Consider the following:

• Over-development: Reduce the incubation time with the substrate or the development time.

• Enzyme Activity: Ensure endogenous enzyme activity is properly quenched during sample preparation.

• Reagent Purity: Prematurely oxidized substrate in your stock solution can deposit non-specifically. Use a freshly prepared solution.[1]

• Washing Steps: Increase the number and duration of wash steps after incubation with the primary and secondary antibodies to remove any non-specifically bound reagents.

Experimental Protocols & Data

Protocol: Indigosol Brown IBR Staining for Immunohistochemistry (IHC)

This protocol assumes the use of an Alkaline Phosphatase (AP) conjugate.

Reagents:

• Indigosol Brown IBR Stock Solution (10 mg/mL in DMSO)

• AP Staining Buffer (100 mM Tris-HCl, 100 mM NaCl, 50 mM MgCl₂, pH 9.5)

• Indigosol Working Solution: Dilute stock solution 1:100 in AP Staining Buffer (Final conc: 100 µg/mL). Prepare fresh.

• Developing Solution: 0.1 M Citric Acid buffer (pH 4.5) containing 2 mM Sodium Nitrite. Prepare fresh.

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

• Sample Preparation: Deparaffinize and rehydrate tissue sections as per standard protocols. Perform antigen retrieval if necessary.

• Blocking: Block endogenous AP activity and non-specific binding sites.

• Primary Antibody: Incubate with primary antibody at the optimal dilution for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash sections 3 times for 5 minutes each with Wash Buffer.

• Secondary Antibody: Incubate with AP-conjugated secondary antibody at the optimal dilution for 1 hour at room temperature.

• Washing: Repeat wash step 4.

• Substrate Incubation: Cover the tissue with the Indigosol Working Solution and incubate in the dark at room temperature for 15-60 minutes. Monitor color development.

• Washing: Wash sections gently with distilled water.

• Development: Immerse slides in the Developing Solution for 5-10 minutes at room temperature.

• Final Wash: Rinse thoroughly with distilled water.

• Counterstain & Mount: Counterstain if desired (e.g., with Nuclear Fast Red) and mount with an aqueous mounting medium.

Data: Troubleshooting Parameter Adjustments

The following table summarizes recommended adjustments for common issues.

Issue Observed	Parameter to Adjust	Initial Setting	Recommended Change	Rationale
Weak Staining	Substrate Incubation Time	15 min	30-60 min	Allows for more enzymatic conversion of the substrate.
Weak Staining	Buffer pH	Unverified	Verify pH 9.5	Ensures optimal Alkaline Phosphatase activity.[5][6]
Weak Staining	Development Time	5 min	10-15 min	Provides more time for the oxidation of the intermediate to the final pigment.
High Background	Substrate Concentration	100 µg/mL	50 µg/mL	Reduces non-specific deposition of the substrate.
Splotchy Staining	Reagent Mixing	Vortex	Gentle Inversion	Prevents the formation of dye aggregates.[6]

References

• 1. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 2. textilelearner.net [textilelearner.net]
• 3. BCIP/NBT Membrane Alkaline Phosphatase Substrate (NBT-100) | Rockland [rockland.com]
• 4. Western Blue® Stabilized Substrate for Alkaline Phosphatase [promega.com]
• 5. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 6. textileblog.com [textileblog.com]
• 7. researchgate.net [researchgate.net]
• 8. rjpbcs.com [rjpbcs.com]
• 9. Sun Block Technique In Indigosol Dyeing For Textile Artwork | Sedjati | Corak [journal.isi.ac.id]
• 10. biocompare.com [biocompare.com]

how to reduce background fluorescence with Indigosol Brown IBR

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background fluorescence, with a focus on considerations for dyes like Indigosol Brown IBR.

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR?

Indigosol Brown IBR, also known as C.I. 70801, is a dye traditionally used in the textile industry.[1] While it is classified as a fluorescent dye, its application in biological research is not well-documented.[1] Therefore, researchers using it in experimental settings may need to perform extensive characterization and optimization.

Q2: What are the common causes of high background fluorescence in immunofluorescence experiments?

High background fluorescence can obscure your target signal and make data interpretation difficult. The primary causes can be categorized as:

• Autofluorescence: This is the natural fluorescence emitted by the biological sample itself. Common sources include:

  • Fixation: Aldehyde fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can induce autofluorescence.[2]

  • Endogenous Pigments: Molecules like collagen, elastin, NADH, and lipofuscin (especially in aged tissues) can fluoresce.[3] Red blood cells also contribute to autofluorescence due to heme groups.[1]

• Non-specific Binding: This occurs when fluorescent reagents bind to unintended targets.

  • Primary/Secondary Antibodies: Antibodies may bind non-specifically due to incorrect concentration, cross-reactivity, or insufficient blocking.[4][5]

  • Fluorophore Conjugates: The fluorescent dye itself might stick to cellular components.

• Reagent and Material Issues:

  • Contaminated Buffers: Microbial growth in buffers can be a source of fluorescence.

  • Plasticware and Mounting Media: Some plastics and mounting media can exhibit inherent fluorescence.[6][7]

Q3: How can I determine the source of my high background?

A systematic approach with proper controls is essential.

• Unstained Control: Image a sample that has gone through all the processing steps (fixation, permeabilization) but has not been exposed to any fluorescent reagents. This will reveal the level of autofluorescence from your sample.

• Secondary Antibody Only Control: This control helps determine if the secondary antibody is binding non-specifically.

• Fluorophore Only Control: If you are using a novel dye like Indigosol Brown IBR, a control with just the dye can help assess its propensity for non-specific binding.

Troubleshooting Guides

Guide 1: High Autofluorescence

If your unstained control shows significant fluorescence, the following steps can help mitigate autofluorescence.

Potential Cause	Troubleshooting Step	Expected Outcome
Aldehyde Fixation	Treat samples with a quenching agent like 0.1% Sodium Borohydride in PBS after fixation.	Reduction in fixation-induced autofluorescence.
Endogenous Pigments (e.g., Lipofuscin)	Treat tissues with quenching agents such as Sudan Black B or a commercial autofluorescence quencher.	Reduced granular background fluorescence, especially in aged tissues.
Red Blood Cells	If possible, perfuse the tissue with PBS prior to fixation to remove red blood cells.[1]	Elimination of heme-related autofluorescence.
General Autofluorescence	Choose a fluorophore that emits in the far-red or near-infrared spectrum, as autofluorescence is often weaker at longer wavelengths.	Improved signal-to-noise ratio by spectrally separating the signal from the autofluorescence.

Guide 2: Non-Specific Staining

If your antibody or dye controls show high background, consider the following optimizations.

Potential Cause	Troubleshooting Step	Expected Outcome
Primary/Secondary Antibody Concentration Too High	Perform a titration experiment to determine the optimal antibody concentration that provides a strong signal with low background.[4][5]	Reduced non-specific binding and improved signal clarity.
Insufficient Blocking	Increase the concentration or duration of the blocking step. Use a blocking buffer with serum from the same species as the secondary antibody.	Minimized non-specific antibody binding to the tissue.
Inadequate Washing	Increase the number and duration of wash steps after antibody incubations to remove unbound antibodies.	Lower background signal across the sample.
Hydrophobic Interactions of the Dye	For novel dyes, consider adding a non-ionic detergent (e.g., 0.1% Tween-20) to the washing buffers to reduce non-specific binding.	Reduced background caused by the dye sticking to hydrophobic regions.

Experimental Protocols

Protocol 1: Sodium Borohydride Treatment to Reduce Fixation-Induced Autofluorescence

• Fixation and Permeabilization: Perform your standard protocol for sample fixation (e.g., with 4% paraformaldehyde) and permeabilization.

• Washing: Wash the samples three times with Phosphate Buffered Saline (PBS) for 5 minutes each.

• Quenching: Prepare a fresh 0.1% solution of Sodium Borohydride in PBS.

• Incubation: Incubate the samples in the Sodium Borohydride solution for 10-15 minutes at room temperature.

• Thorough Washing: Wash the samples three times with PBS for 5 minutes each to remove all traces of Sodium Borohydride.

• Proceed with Staining: Continue with your standard blocking and immunolabeling protocol.

Visualizing Troubleshooting Logic

The following diagrams illustrate the decision-making process for troubleshooting background fluorescence.

Caption: A logical workflow for diagnosing the source of background fluorescence.

Caption: Key contributors to high background fluorescence in microscopy experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. webqc.org [webqc.org]
• 3. A bright cyan-excitable orange fluorescent protein facilitates dual-emission microscopy and enhances bioluminescence imaging in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. benchchem.com [benchchem.com]
• 6. microscopyfocus.com [microscopyfocus.com]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - KR [thermofisher.com]

optimizing Indigosol Brown IBR concentration for staining

Disclaimer: Initial research indicates that Indigosol Brown IBR (C.I. Solubilized Vat Brown 1) is a dye primarily used in the textile industry and is not a standard or documented stain for biological applications in research or diagnostics. There are no established protocols or troubleshooting guides for its use in staining cells or tissues.

Therefore, this technical support center will focus on a widely used and well-documented brown biological stain: Bismarck Brown Y . This guide will provide the necessary protocols, troubleshooting advice, and data to assist researchers, scientists, and drug development professionals in successfully applying Bismarck Brown Y in their experiments.

Bismarck Brown Y: An Overview

Bismarck Brown Y (C.I. 21000) is a diazo dye used in histology and cytology to stain various cellular components. It imparts a yellow to brown color and is particularly effective for staining acid mucins, mast cell granules, and cartilage. It can be used as a primary stain or as a counterstain in conjunction with other dyes like Victoria blue R and hematoxylin (B73222).[1][2]

Frequently Asked Questions (FAQs)

1. What are the primary applications of Bismarck Brown Y in biological staining?

Bismarck Brown Y is a versatile stain used for:

• Staining acid mucins, which will appear yellow.

• Identifying mast cell granules, staining them a distinct brown.[3]

• Visualizing cartilage in bone specimens.[3][1]

• Use as a counterstain in various staining procedures, including for acid-fast microorganisms and in Papanicolaou stains.[3][1]

• Staining live cells.[3]

2. How do I prepare a Bismarck Brown Y staining solution?

There are several formulations depending on the application. A common preparation for staining mast cells is as follows:

Component	Quantity
Bismarck Brown Y Powder	0.5 g
Absolute Ethanol (B145695)	80 ml
1% Hydrochloric Acid (aq)	20 ml

Source:[4][2]

For general use, a 1% aqueous solution can be prepared. The staining quality and sterility of aqueous solutions can be improved by adding 5% phenol.[5]

3. What is the mechanism of Bismarck Brown Y staining?

Bismarck Brown Y is a basic dye, meaning it carries a positive charge. It binds to acidic (basophilic) components in cells and tissues, such as the acid mucins in goblet cells and the heparin-containing granules of mast cells.[4][6]

Experimental Protocols

Protocol 1: Staining Mast Cells in Paraffin-Embedded Tissue

This protocol is adapted for the selective staining of mast cell granules.

Materials:

• Bismarck Brown Y staining solution (see preparation table above)

• Harris' Hematoxylin (for counterstaining, optional)

• Xylene

• Ethanol (absolute, 95%, 70%)

• Distilled water

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of absolute ethanol for 3 minutes each.

  • Hydrate through 95% and 70% ethanol for 3 minutes each.

  • Rinse in distilled water.

• Staining:

  • Immerse slides in the Bismarck Brown Y staining solution for 30-60 minutes.[2] Prolonged staining can intensify the color of the granules.[2]

• Differentiation:

  • Briefly rinse and differentiate in 70% ethanol for a few seconds to remove excess stain.[2][7]

• Counterstaining (Optional):

  • For nuclear contrast, stain with Harris' Hematoxylin for 3 minutes.[2]

  • Rinse in tap water.

  • "Blue" the hematoxylin in running tap water or a suitable bluing agent.

• Dehydration and Mounting:

  • Dehydrate slides through 70%, 95%, and two changes of absolute ethanol for 3 minutes each.

  • Clear in two changes of xylene for 5 minutes each.

  • Mount with a permanent mounting medium.

Expected Results:

• Mast cell granules: Yellow-brown[2]

• Nuclei (if counterstained): Blue/Purple

• Background: Pale yellow or colorless

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Staining	1. Staining time is too short.2. Staining solution is old or depleted.3. Improper fixation of the tissue.4. Excessive differentiation.	1. Increase the incubation time in the Bismarck Brown Y solution.[2]2. Prepare a fresh staining solution.3. Ensure proper tissue fixation protocols were followed. Formalin fixation is standard.[2]4. Reduce the time in the 70% ethanol differentiation step to just a brief dip.
Overstaining or High Background	1. Staining time is too long.2. Differentiation step was too short or omitted.3. Staining solution is too concentrated.	1. Reduce the staining time.2. Ensure proper differentiation in 70% ethanol until the background is sufficiently clear.[2]3. Dilute the staining solution or prepare a new one with a lower concentration.
Uneven Staining	1. Uneven deparaffinization.2. Air bubbles trapped on the slide.3. Insufficient volume of staining solution.	1. Ensure complete removal of paraffin (B1166041) wax with fresh xylene.2. Gently tap the slides to dislodge any air bubbles before and during staining.3. Use a staining dish that allows for complete immersion of the slides.
Crystalline Deposits on Section	1. Staining solution was not filtered.2. Slides were allowed to dry out during the procedure.	1. Filter the staining solution before use.2. Keep the slides wet throughout the entire staining process.

Visualized Workflows

Below are diagrams illustrating the experimental workflow and a logical troubleshooting process.

Caption: Workflow for Bismarck Brown Y staining of mast cells.

Caption: Troubleshooting pathway for weak Bismarck Brown Y staining.

References

• 1. macschem.us [macschem.us]
• 2. academic.oup.com [academic.oup.com]
• 3. Bismarck brown Y - Wikipedia [en.wikipedia.org]
• 4. biognost.com [biognost.com]
• 5. tandfonline.com [tandfonline.com]
• 6. bluetigerscientific.com [bluetigerscientific.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Signal-to-Noise Ratio in Bio-Imaging

Disclaimer: The following information is provided for general guidance on improving signal-to-noise ratio in research applications. There is currently no scientific literature to support the use of Indigosol Brown IBR for this specific purpose. Indigosol Brown IBR is primarily documented as a textile dye and is also classified as a fluorescent dye for histological and histochemical analysis.[1][2] The troubleshooting guides and FAQs below address general principles for enhancing signal quality in fluorescence-based experiments.

Troubleshooting Guides

This section provides structured approaches to diagnose and resolve common issues related to poor signal-to-noise ratios in fluorescence-based assays.

Issue 1: Weak Fluorescent Signal

A weak signal can be caused by a variety of factors, from suboptimal reagent concentrations to incorrect instrument settings. The following workflow can help identify and address the root cause.

Troubleshooting Workflow for Weak Signal

Caption: A stepwise workflow for troubleshooting a weak fluorescent signal.

Detailed Steps:

• Verify Reagent Concentration & Activity:

  • Dye/Antibody Concentration: Ensure the concentration of your fluorescent dye or antibody is within the recommended range. Prepare fresh dilutions as stock solutions can degrade over time.

  • Reagent Integrity: Check the expiration dates and storage conditions of all reagents.

• Review Staining/Labeling Protocol:

  • Incubation Times: Verify that incubation times are sufficient for the dye or antibody to bind to the target.

  • Permeabilization/Fixation: For intracellular targets, ensure that fixation and permeabilization steps are adequate and compatible with the target antigen and the dye.

• Optimize Instrument Settings (e.g., Fluorescence Microscope):

  • Excitation/Emission Filters: Confirm that the correct filter sets are being used for your specific fluorophore.

  • Exposure Time & Gain: Increase the exposure time or gain to enhance signal detection. Be mindful that this can also increase background noise.

  • Light Source Intensity: Ensure the lamp or laser is functioning correctly and the intensity is set appropriately.

• Evaluate Alternative Dyes/Probes:

  • If the signal remains weak, consider using a brighter, more photostable fluorophore or an antibody with higher affinity for the target.

Issue 2: High Background Noise

High background noise can obscure the true signal, making data interpretation difficult. This is often due to non-specific binding of reagents or autofluorescence.

Troubleshooting Workflow for High Background

Caption: A systematic approach to diagnosing and reducing high background noise.

Detailed Steps:

• Optimize Blocking Step:

  • Ensure a sufficient blocking step is included in the protocol to prevent non-specific binding of antibodies or dyes. Common blocking agents include bovine serum albumin (BSA) or normal serum from the same species as the secondary antibody.

• Increase Washing Stringency:

  • Increase the number and duration of wash steps after incubation with dyes or antibodies. Adding a mild detergent like Tween 20 to the wash buffer can also help reduce non-specific binding.

• Reduce Dye/Antibody Concentration:

  • Excessively high concentrations of fluorescent reagents can lead to non-specific binding and high background. Perform a titration experiment to determine the optimal concentration that provides a good signal with minimal background.

• Assess and Quench Autofluorescence:

  • Some tissues and cells have endogenous molecules that fluoresce, contributing to background noise. This can be assessed by examining an unstained sample. If autofluorescence is high, consider using a commercial quenching kit or a dye in a different spectral range.

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio (SNR) and why is it important?

A1: The signal-to-noise ratio (SNR) is a measure that compares the level of a desired signal to the level of background noise. A higher SNR indicates a clearer, more reliable signal. In research, a high SNR is crucial for accurately detecting and quantifying experimental results, especially when dealing with low-abundance targets.

Q2: Can I use Indigosol Brown IBR to improve the signal-to-noise ratio in my experiments?

A2: Currently, there is no scientific evidence to suggest that Indigosol Brown IBR is used to improve signal-to-noise ratios in research applications. It is primarily known as a textile dye, though it is also categorized as a fluorescent dye for histology.[1][2] For signal enhancement, it is recommended to use reagents and techniques that are well-established for this purpose.

Q3: What are the main sources of noise in fluorescence microscopy?

A3: Noise in fluorescence microscopy can originate from several sources, which can be broadly categorized as follows:

Noise Source	Description	Mitigation Strategies
Photon Shot Noise	The inherent statistical variation in the arrival of photons at the detector. It is a fundamental property of light.	Increase signal intensity (e.g., brighter dye, higher expression of fluorescent protein).
Detector Noise	Electronic noise generated by the camera or detector, including read noise and dark current.	Use a high-quality, cooled camera. Optimize camera settings (e.g., binning).
Sample Background	Signal originating from the sample itself, such as autofluorescence or non-specific dye binding.	Optimize blocking and washing steps, use spectral unmixing, or use autofluorescence quenching reagents.
Stray Light	Ambient light or scattered excitation light reaching the detector.	Ensure the microscope enclosure is light-tight. Use high-quality optical filters.

Q4: How can I choose the right fluorophore to maximize my signal-to-noise ratio?

A4: The choice of fluorophore is critical for achieving a good SNR. Consider the following factors:

• Brightness (Quantum Yield and Extinction Coefficient): Brighter dyes will produce a stronger signal.

• Photostability: Choose a dye that is resistant to photobleaching, especially for long-term imaging experiments.

• Spectral Properties: Select a dye with excitation and emission spectra that are well-separated from the spectra of other fluorophores in your experiment and from the autofluorescence of your sample.

• Target Specificity: Ensure the dye or its conjugate has a high affinity and specificity for your target of interest to minimize off-target binding.

Q5: Are there computational methods to improve the signal-to-noise ratio after image acquisition?

A5: Yes, several image processing techniques can be used to improve the SNR of acquired images:

• Frame Averaging: Averaging multiple images of the same field of view can reduce random noise.

• Denoising Algorithms: Various algorithms (e.g., Gaussian blur, median filter, more advanced methods like non-local means) can reduce noise, but care must be taken not to remove important details from the image.

• Background Subtraction: This involves subtracting a measured background value from the image to enhance contrast.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]

issues with Indigosol Brown IBR solubility in aqueous solutions

Here is a technical support center for researchers, scientists, and drug development professionals experiencing .

Technical Support Center: Indigosol Brown IBR

This guide provides troubleshooting advice and frequently asked questions to address common solubility and application issues encountered with Indigosol Brown IBR (also known as Solubilised Vat Brown 1, C.I. 70801).

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR?

A1: Indigosol Brown IBR is a solubilized vat dye.[1] Unlike its parent vat dye, which is insoluble in water, Indigosol Brown IBR is a chemically modified, water-soluble sulfuric ester of the leuco-vat dye.[2] This form allows for easier application to substrates like cellulosic fibers before it is converted back to the insoluble, final color.[2][3]

Q2: Why is my Indigosol Brown IBR not dissolving even though it's supposed to be water-soluble?

A2: Several factors can affect solubility. While Indigosols are sold in a water-soluble form, some are inherently difficult to dissolve and may require specific conditions.[4] Issues can arise from improper pH, the use of hard water, low temperature, or degradation of the dye powder due to poor storage.[2][4]

Q3: What is the general principle of using an Indigosol dye?

A3: The process involves three main stages:

• Application: The water-soluble Indigosol dye is dissolved in water and applied to the substrate.

• Hydrolysis (Acidification): The soluble ester is cleaved, typically by adding an acid, to release the leuco-vat dye.

• Oxidation (Development): The unstable leuco form is then oxidized back to the original, insoluble vat dye, which becomes trapped within the fibers. This step develops the final, stable color.[2][4]

Q4: Does the pH of the solution matter?

A4: Yes, pH is critical. The initial dissolving solution should be neutral to slightly alkaline for better stability.[4] The color development stage, however, requires acidic and oxidizing conditions to regenerate the parent vat dye.[2]

Q5: The color of my solution is not what I expected. Is this normal?

A5: Yes, this is completely normal. The color of the dissolved Indigosol dye (the leuco ester) is often different from the final, oxidized color.[5] The true, permanent shade only appears after the hydrolysis and oxidation steps are completed.

Troubleshooting Guide

Problem 1: The Indigosol Brown IBR powder is not dissolving completely, leaving particles in the solution.

Potential Cause	Recommended Solution
Low Temperature	Prepare the initial solution using warm water (typically 40-50°C) to improve dissolution.[3]
Incorrect pH	Ensure the water is neutral or slightly alkaline. For print pastes, adding a small amount of ammonia (B1221849) can increase stability.[4]
Hard Water	Use deionized or distilled water, as minerals in hard water can interfere with solubility.
Insufficient Agitation	Create a paste of the dye with a small amount of cold water first, then gradually add the remaining volume of warm water with continuous stirring.[3][6]
Dye Degradation	Ensure the dye powder has been stored properly, away from sunlight, moisture, and air.[2] If the dye has degraded, it may not dissolve correctly.
Difficultly Soluble Dye	Some Indigosols are known to be difficult to dissolve. The use of a dissolving aid, such as Dissolving Salt B, may be necessary.[4]

Problem 2: The dissolved dye solution is unstable and forms a precipitate over time.

Potential Cause	Recommended Solution
Premature Hydrolysis	The solution may be too acidic, or it may have been contaminated with acidic fumes.[2] Prepare fresh solutions and ensure the stock solution is stored in a tightly sealed container, away from acids.
Incorrect Additives	The presence of excessive quantities of certain salts or acidifying agents can cause the dyestuff to precipitate.[4] Only add development chemicals immediately before use.
Solution Instability	Prepare the dye solution just before you intend to use it. Do not store mixed solutions containing alkali and dye for extended periods.[7]

Problem 3: The final color is weak, uneven, or not developing at all after application.

Potential Cause	Recommended Solution
Incomplete Hydrolysis/Oxidation	The conditions for color development are incorrect. This is the most common cause. Ensure sufficient amounts of both an acid (e.g., sulfuric acid) and an oxidizing agent (e.g., sodium nitrite (B80452) or sodium chlorate) are used in the development bath.[2][4]
Insufficient Development Time	Allow adequate time for the oxidation process to complete. For some dyes, this can take several minutes. Steaming can also be used to facilitate development in textile applications.[4]
Incorrect pH for Development	The development bath must be acidic for the hydrolysis and oxidation reaction to proceed efficiently.[2]
Exhausted Development Bath	The chemical agents in the development bath can be consumed over time. If processing multiple samples, replenish the bath as needed.

Quantitative Data and Reagents

The dissolution of Indigosol dyes is primarily qualitative, but the development stage requires specific chemical conditions. Below are typical reagents used in the process. Exact concentrations should be optimized for your specific application.

Stage	Reagent	Function	Typical Concentration Range
Dissolution	Indigosol Brown IBR	Soluble Dye	As required for desired shade
Water	Solvent	-
Dissolving Aid (Optional)	Improves solubility	Varies by agent
Development	Sodium Nitrite (NaNO₂)	Oxidizing Agent	1-10 g/L
Sulfuric Acid (H₂SO₄)	Acidifying Agent (Hydrolysis)	5-20 mL/L
Sodium Chlorate (NaClO₃)	Oxidizing Agent (for steaming)	Varies
Ammonium Vanadate	Oxygen Carrier (Catalyst)	Varies
Neutralization	Sodium Carbonate (Na₂CO₃)	Removes residual acid	1-2 g/L

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution

• Weigh the desired amount of Indigosol Brown IBR powder.

• In a clean beaker, add a small volume of cold, deionized water to the powder to create a uniform paste. This prevents the formation of lumps.[3]

• Gradually add warm (40-50°C) deionized water while stirring continuously until the dye is fully dissolved.[3]

• Adjust to the final required volume with deionized water.

• If the solution needs to be stored, keep it in a sealed, airtight container away from light and acidic environments.[2] For best results, use the solution shortly after preparation.

Protocol 2: General Procedure for Color Development on a Substrate

• Application: Immerse the substrate (e.g., cellulosic material) in the Indigosol Brown IBR solution from Protocol 1 for a specified time to ensure even impregnation.

• Drying (Optional): Remove the substrate and air-dry or heat-dry as required by your experimental design.

• Development: Prepare a development bath containing the required concentrations of an oxidizing agent (e.g., sodium nitrite) and an acid (e.g., sulfuric acid).

• Immersion: Place the substrate into the development bath. The final color will begin to appear as the leuco ester is hydrolyzed and oxidized back to the insoluble parent dye.[8]

• Rinsing & Neutralization: After full-color development, rinse the substrate thoroughly with cold water to remove excess chemicals.

• Soaping (Optional): For textile applications, a final wash at a high temperature with a detergent is often performed to remove any surface dye and achieve the true fastness properties.[3]

Visualizations

References

• 1. Solubilised Vat Dyes - Indigosol - Manufacturers & Supplier In India [arlex.in]
• 2. admin.umt.edu.pk [admin.umt.edu.pk]
• 3. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 4. www2.cs.arizona.edu [www2.cs.arizona.edu]
• 5. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 6. FastColours.com How to Dissolve Solvent Soluble Dyes [fastcolours.com]
• 7. textileapex.com [textileapex.com]
• 8. rjpbcs.com [rjpbcs.com]

Indigosol Brown IBR dye aggregation and how to prevent it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indigosol Brown IBR (C.I. 70801). The information provided is intended to help prevent and resolve issues related to dye aggregation and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR and why is it prone to aggregation?

Indigosol Brown IBR is the water-soluble leuco ester of Vat Brown 1 (C.I. 70800).[1][2] Its large, complex anthraquinone (B42736) molecular structure gives it a natural tendency to aggregate in aqueous solutions through intermolecular forces like van der Waals interactions and π-π stacking.[3] This aggregation can lead to precipitation, inconsistent staining, and reduced efficacy in experimental assays.

Q2: What are the main factors that trigger Indigosol Brown IBR aggregation?

The primary factors influencing the aggregation of Indigosol Brown IBR include:

• High Concentration: Exceeding the dye's solubility limit will inevitably lead to aggregation and precipitation.

• Suboptimal pH: Deviations from the optimal pH range can alter the surface charge of the dye molecules, promoting aggregation.

• Temperature Fluctuations: Both excessively high and low temperatures can negatively impact the stability of the dye solution. Boiling should be avoided as it can cause premature oxidation.

• High Ionic Strength: The presence of high concentrations of salts can reduce the solubility of the dye and promote aggregation.

• Presence of Metal Ions: Divalent and trivalent metal cations can form insoluble complexes with the dye molecules.

• Exposure to Light and Air: As a solubilized vat dye, Indigosol Brown IBR is sensitive to light and atmospheric oxygen, which can cause premature oxidation and precipitation of the insoluble parent vat dye.

Q3: What is the recommended solvent for dissolving Indigosol Brown IBR?

Indigosol Brown IBR is designed to be soluble in water. For laboratory purposes, the use of high-purity, deionized, or distilled water is recommended to minimize the presence of metal ions and other impurities that can contribute to aggregation.

Q4: How should I store Indigosol Brown IBR powder and stock solutions?

• Powder: The powdered dye should be stored in a tightly sealed container in a cool, dry, and dark place to protect it from moisture, light, and air.

• Stock Solutions: Aqueous solutions of Indigosol Brown IBR should be freshly prepared for optimal performance. If short-term storage is necessary, solutions should be kept in a tightly sealed container, protected from light, and refrigerated. Long-term storage of solutions is not recommended due to the risk of hydrolysis and oxidation.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Difficulty Dissolving the Dye	1. Water quality is poor (e.g., hard water).2. Water temperature is too low.	1. Use high-purity, deionized, or distilled water.2. Gently warm the water (e.g., to 40-50°C) before adding the dye powder. Do not boil.
Precipitate Forms in the Solution	1. Dye concentration is too high.2. pH of the solution is not optimal.3. Solution was exposed to light or air for an extended period.4. Contamination with metal ions.	1. Prepare a more dilute solution.2. Adjust the pH to a slightly alkaline range (e.g., 7.5-8.5).3. Prepare fresh solutions and store them in a dark, sealed container.4. Use high-purity water and clean labware.
Inconsistent Staining or Experimental Results	1. Presence of dye aggregates in the solution.2. Uneven application of the dye solution.3. Premature oxidation of the dye.	1. Filter the dye solution through a 0.22 µm or 0.45 µm filter before use.2. Ensure thorough mixing and uniform application.3. Minimize exposure of the solution to air and light.
Color of the Solution Fades or Changes	1. Hydrolysis of the dye molecule.2. Oxidation of the leuco ester to the insoluble parent vat dye.	1. Maintain a slightly alkaline pH to minimize hydrolysis.2. Prepare fresh solutions and avoid prolonged storage.

Experimental Protocols

Protocol for Preparing a Stable Stock Solution of Indigosol Brown IBR

Objective: To prepare a stable, aggregate-free stock solution of Indigosol Brown IBR.

Materials:

• Indigosol Brown IBR (C.I. 70801) powder

• High-purity, deionized, or distilled water

• Magnetic stirrer and stir bar

• Volumetric flask

• 0.1 M Sodium Hydroxide (NaOH) and 0.1 M Hydrochloric Acid (HCl) for pH adjustment (optional)

• pH meter

• 0.22 µm syringe filter

Procedure:

• Weigh the desired amount of Indigosol Brown IBR powder.

• In a clean beaker, add approximately 80% of the final volume of high-purity water.

• Place the beaker on a magnetic stirrer and begin gentle stirring.

• Slowly add the Indigosol Brown IBR powder to the vortex of the stirring water to facilitate dissolution.

• Gently warm the solution to 40-50°C to aid dissolution, if necessary. Do not boil.

• Once the dye is fully dissolved, allow the solution to cool to room temperature.

• If pH adjustment is necessary for your application, check the pH and carefully add 0.1 M NaOH or 0.1 M HCl dropwise to reach the desired pH. A slightly alkaline pH (7.5-8.5) is generally recommended for stability.

• Transfer the solution to a volumetric flask and add high-purity water to the final volume.

• For applications requiring a high degree of purity, filter the solution through a 0.22 µm syringe filter to remove any micro-aggregates.

• Store the solution in a tightly sealed, amber glass bottle or a container wrapped in aluminum foil to protect it from light. For short-term storage, refrigeration is recommended.

Protocol for Preventing Aggregation During an Experiment

Objective: To maintain the stability of the Indigosol Brown IBR solution throughout an experimental procedure.

Materials:

• Prepared stock solution of Indigosol Brown IBR

• Experimental buffer or medium

• Dispersing agent (e.g., a naphthalene (B1677914) sulfonate formaldehyde (B43269) condensate or a lignin-based biopolymer) - optional

Procedure:

• Before adding the Indigosol Brown IBR stock solution to your experimental system, ensure that the pH and ionic strength of the buffer or medium are compatible with the dye's stability.

• If working with high concentrations of the dye or in a system with high ionic strength, consider the addition of a dispersing agent. A recommended starting concentration is 1 g/L of a dispersing agent like a sulfonated condensed polymer.[4]

• Add the Indigosol Brown IBR stock solution to the experimental system dropwise while gently stirring or agitating to ensure rapid and uniform mixing.

• Maintain a constant temperature throughout the experiment, avoiding significant fluctuations.

• Minimize the exposure of the experimental setup to direct light.

• If the experiment is lengthy, it is advisable to prepare the final working solution of the dye as close to the time of use as possible.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Indigosol Brown IBR in the public domain, the following table provides general guidelines and estimated values based on the properties of solubilized vat dyes.

Parameter	Recommended Range/Value	Notes
Solubility in Water	Good, but not quantified	Varies with temperature and pH.
Optimal pH Range	7.5 - 9.0 (estimated)	A slightly alkaline pH generally improves stability and minimizes hydrolysis.
Recommended Working Temperature	20 - 50°C	Avoid boiling to prevent premature oxidation.
Recommended Dispersing Agent Concentration	1 - 3 g/L	For challenging conditions such as high dye concentration or high ionic strength.[4]

Visualizations

Caption: Experimental workflow for preparing and using Indigosol Brown IBR solutions.

Caption: Factors leading to Indigosol Brown IBR aggregation and prevention strategies.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. chromadyes.com [chromadyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. AVCO-DISPERSANT NS | AVCO CHEMICALS [avcochem.org]

effect of pH on Indigosol Brown IBR staining efficiency

Technical Support Center: Indigosol Brown IBR Staining

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for using Indigosol Brown IBR, focusing on the critical role of pH in achieving optimal staining efficiency.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is Indigosol Brown IBR and how does it work?

A1: Indigosol Brown IBR is a solubilized vat dye, specifically a sodium salt of a sulfuric ester of the leuco vat dye.[1] Unlike insoluble vat dyes, Indigosols are water-soluble and have an affinity for cellulosic fibers like cotton.[2] The staining process involves two key steps:

• Application/Exhaustion: The soluble dye is applied to the substrate, where it penetrates the fibers.

• Development/Oxidation: The dye is then converted back to its original insoluble pigment form within the fibers. This crucial step is typically initiated by acidification (lowering the pH) and oxidation.[2][3] The resulting insoluble pigment is trapped within the fiber, leading to excellent wash and light fastness.[2]

Q2: My stained substrate appears pale or has low color yield. Is pH the problem?

A2: Yes, incorrect pH during the development stage is a primary cause of poor color yield. The conversion of the soluble leuco-ester to the insoluble pigment requires an acidic environment.[2][3] If the pH is too high (alkaline or neutral), the necessary hydrolysis and subsequent oxidation will not occur efficiently, leaving the soluble dye to be washed away.

Troubleshooting Steps:

• Verify Development Bath pH: Ensure your developing solution (e.g., sulfuric acid and sodium nitrite) is distinctly acidic.

• Check for Alkaline Carryover: Inadequate rinsing after an alkaline application bath can neutralize the acidic developing bath. Ensure thorough rinsing of the substrate before the development step.

• Agent Concentration: Confirm the correct concentrations of both acid and oxidizing agent in the development bath as specified in your protocol.

Q3: The staining on my material is uneven and blotchy. What could be the cause?

A3: Uneven staining can result from several factors, many of which are related to pH control and solution preparation.

Potential Causes & Solutions:

• Premature Development: If the dye bath or print paste becomes acidic before application (e.g., from acidic fumes), the dye can precipitate prematurely, leading to spotting.[2] Print pastes can be stabilized by adding a small amount of ammonia (B1221849) to keep them slightly alkaline.[4]

• Improper Dissolution: Ensure the Indigosol powder is fully dissolved before application. Incomplete dissolution leads to speckling.

• Uneven pH on Substrate: Non-uniform preparation of the substrate (e.g., residual alkali from scouring in certain areas) can cause localized differences in dye uptake and development. Ensure thorough and uniform neutralization and rinsing of the substrate before dyeing.

• Development Rate: A development bath that is too concentrated or too hot can cause the color to develop too rapidly on the surface, preventing even penetration. Start with a cold development bath to ensure even absorption before the reaction accelerates.

Q4: What is the optimal pH for developing Indigosol Brown IBR?

Effect of pH on Staining Efficiency

While precise numerical data for Indigosol Brown IBR is proprietary, the general relationship between pH and the efficiency of the development stage is well-established for all Indigosol dyes.

pH Range	Stage	Staining Efficiency & Observations
Alkaline (pH > 8)	Application / Stability	High Stability. The soluble leuco-ester form is stable in alkaline conditions. This is sometimes used in print pastes to prevent premature precipitation.[4] However, no color development occurs.
Neutral (pH ≈ 7)	Pre-Development	Low Efficiency. Little to no color development. The dye remains largely in its soluble form and will be washed out during rinsing.
Acidic (pH < 7)	Development / Oxidation	High Efficiency. Acidic conditions are required to hydrolyze the sulfuric ester and allow oxidation to the insoluble pigment. This step "develops" the final, permanent color.[2]

Experimental Protocol: pH Optimization for Indigosol Staining

This protocol outlines the key steps for applying and developing Indigosol Brown IBR on a cellulosic substrate (e.g., cotton fabric), with a focus on proper pH control.

1. Materials & Reagents:

• Indigosol Brown IBR dye powder

• Substrate (e.g., scoured and bleached cotton fabric)

• Sodium Nitrite (NaNO₂)

• Sulfuric Acid (H₂SO₄, 98%)

• Sodium Carbonate (Soda Ash, for rinsing)

• Non-ionic detergent

• Distilled water

• pH meter or pH indicator strips

• Beakers, graduated cylinders, and stirring rods

2. Dye Bath Preparation (Padding):

• Dissolve Indigosol Brown IBR powder (e.g., 10-20 g/L) in hot water (60-70°C).

• Stir until the solution is clear and homogenous.

• Cool the solution to the desired application temperature (e.g., 25-30°C). The pH of this solution should be near neutral.

3. Dye Application (Padding):

• Immerse the dry cotton fabric into the dye bath.

• Pass the fabric through a laboratory padder to ensure even dye liquor uptake (e.g., 70-80% wet pick-up).

• Dry the padded fabric in air or a dryer at a moderate temperature (e.g., 80-100°C).

4. Development Bath Preparation (Acidic Oxidation):

• Prepare a cold-water bath (15-20°C).

• Carefully add Sodium Nitrite (e.g., 10 g/L) and stir until dissolved.

• Slowly and carefully add concentrated Sulfuric Acid (e.g., 10-15 mL/L) to the bath. Caution: Always add acid to water, never the other way around. The bath will heat up; allow it to cool back to 15-20°C.

• Verify that the pH of the development bath is strongly acidic (typically pH 1-2).

5. Color Development:

• Immerse the dried, dye-impregnated fabric into the cold acidic development bath.

• Handle the fabric for 5-10 minutes, ensuring it is fully and evenly saturated. The brown color will develop during this stage.

6. Rinsing and Neutralization:

• Remove the fabric from the development bath and rinse thoroughly in cold water to remove excess acid and chemicals.

• Perform a neutralizing rinse in a warm solution of Sodium Carbonate (2 g/L) for 5 minutes to remove any residual acidity.

• Rinse again in cold water.

7. Soaping:

• Wash the fabric in a hot solution (80-90°C) containing a non-ionic detergent (e.g., 2 g/L) for 10-15 minutes. This step removes any surface dye and improves wash fastness.[3]

• Rinse thoroughly with hot and then cold water.

• Dry the final stained fabric.

Visual Guides

Caption: Experimental workflow for Indigosol staining, highlighting the critical acidic development step.

Caption: Chemical transformation of Indigosol dye, initiated by acidic conditions (low pH).

References

• 1. rangudhyog.com [rangudhyog.com]
• 2. admin.umt.edu.pk [admin.umt.edu.pk]
• 3. p2infohouse.org [p2infohouse.org]
• 4. www2.cs.arizona.edu [www2.cs.arizona.edu]
• 5. researchgate.net [researchgate.net]

fixation methods compatible with Indigosol Brown IBR staining

Important Notice: Our comprehensive search for scientific literature and technical documentation has revealed that Indigosol Brown IBR is primarily documented as a textile dye and does not have established protocols for use in biological staining for research purposes. The information available does not provide any specific fixation methods compatible with this dye for histological or cytological applications.

Therefore, this technical support center will address the limitations of using Indigosol Brown IBR in a research setting and offer guidance on established alternative brown stains that are well-documented and validated for biological applications.

Frequently Asked Questions (FAQs)

Q1: Is Indigosol Brown IBR suitable for staining biological tissues or cells?

A1: Based on available scientific literature and supplier information, Indigosol Brown IBR is not a standard or recommended stain for biological specimens. While some chemical suppliers may broadly categorize it under "histochemistry dyes," there is a lack of published protocols or evidence of its use in research or diagnostic laboratories for tissue or cell staining. Its primary application is in the textile industry.

Q2: Why can't I find any information on fixation methods for Indigosol Brown IBR staining?

A2: The absence of information on compatible fixation methods is a direct consequence of Indigosol Brown IBR not being an established biological stain. Fixation protocols are developed and optimized for specific stains to ensure proper tissue preservation and staining efficacy. Since this dye is not used in histology or cytology, such protocols have not been developed.

Q3: What are the potential risks of using a textile dye like Indigosol Brown IBR for biological staining?

A3: Using a dye not intended for biological applications can lead to several issues:

• Unpredictable Staining: The dye may not bind to any specific cellular components, leading to non-specific, diffuse staining or no staining at all.

• Artifacts: It may introduce artifacts in the tissue, making interpretation of the results unreliable.

• Lack of Reproducibility: Without established protocols, achieving consistent and reproducible results is highly unlikely.

• Safety Concerns: The safety profile of Indigosol Brown IBR for laboratory use in biological applications is not documented.

Troubleshooting Guide for Brown Staining

If you are seeking to achieve brown staining in your tissue or cell samples, we recommend using established histological stains. Below is a troubleshooting guide for common issues encountered with these alternative, validated brown stains.

Issue	Potential Cause	Recommended Solution
Weak or No Staining	Inappropriate fixative used for the chosen brown stain.	Consult the specific protocol for the recommended fixative (e.g., formalin, alcohol).
Incorrect staining time or temperature.	Optimize incubation times and temperatures as per the manufacturer's instructions.
Depleted or expired staining solution.	Prepare fresh staining solutions.
High Background Staining	Inadequate rinsing between steps.	Ensure thorough but gentle rinsing with the appropriate buffer or water.
Over-staining.	Reduce the staining time or use a more dilute staining solution.
Non-specific binding of the dye.	Use a blocking step if recommended for the specific staining protocol.
Uneven Staining	Poor fixation.	Ensure the tissue is adequately and uniformly fixed.
Air bubbles trapped on the slide.	Carefully apply coverslip to avoid trapping air bubbles.
Incomplete deparaffinization.	Ensure all paraffin (B1166041) is removed before staining.

Experimental Workflow for Common Brown Biological Stains

For researchers looking for reliable brown staining, we recommend stains such as Bismarck Brown Y or using a DAB (3,3'-Diaminobenzidine) substrate kit for immunohistochemistry, which produces a brown precipitate.

Below is a generalized experimental workflow for tissue staining.

Caption: Generalized workflow for preparing and staining tissue sections with a brown biological stain.

Technical Support Center: Managing Autofluorescence in Indigosol Brown IBR Stained Tissues

Welcome to the technical support center for troubleshooting autofluorescence in tissues stained with Indigosol Brown IBR. This resource is designed for researchers, scientists, and drug development professionals to help identify and mitigate sources of autofluorescence, ensuring high-quality, specific staining results.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in my Indigosol Brown IBR stained tissues?

Q2: How can I identify if the background signal I'm observing is autofluorescence?

A key indicator of autofluorescence is the presence of a broad, non-specific signal that appears across multiple filter channels and often throughout the entire tissue section. To confirm, you can examine an unstained control tissue section under the same imaging conditions. If you observe a signal in the unstained tissue, it is likely due to autofluorescence.

Q3: Can the fixation method contribute to autofluorescence?

Yes, aldehyde-based fixatives like formalin (formaldehyde) and glutaraldehyde (B144438) are known to induce autofluorescence by reacting with amines and proteins in the tissue.[2] To minimize this, consider using the lowest effective concentration and shortest fixation time necessary for your experiment.

Troubleshooting Guide: Step-by-Step Autofluorescence Reduction

This guide provides a systematic approach to identifying and mitigating autofluorescence in your Indigosol Brown IBR stained tissue sections.

Step 1: Identify the Source of Autofluorescence

The first step in effective troubleshooting is to determine the primary origin of the unwanted background signal.

• Diagram: Troubleshooting Workflow for Autofluorescence

Caption: A logical workflow to distinguish autofluorescence from non-specific staining and identify its likely source.

Step 2: Implement Targeted Reduction Strategies

Based on the likely source of autofluorescence, select an appropriate quenching method. Below are detailed protocols for common chemical quenching agents and information on commercially available kits.

Chemical Quenching Protocols

Sudan Black B Treatment

Sudan Black B is a lipophilic dye effective at quenching autofluorescence from lipofuscin.[1][2][3] However, it can introduce a dark background and may have some residual fluorescence in the far-red channel.[2]

Experimental Protocol:

• After the final washing step of your Indigosol Brown IBR staining protocol, incubate the slides in a 0.1% Sudan Black B solution in 70% ethanol (B145695) for 10-15 minutes at room temperature.[3]

• Rinse the slides thoroughly with phosphate-buffered saline (PBS) or another appropriate buffer.

• Mount the coverslip with an aqueous mounting medium.

Sodium Borohydride (B1222165) Treatment

Sodium borohydride is a reducing agent that can be used to quench autofluorescence induced by aldehyde fixatives.[4]

Experimental Protocol:

• Following rehydration of the tissue sections, incubate them in a freshly prepared solution of 1% sodium borohydride in PBS for 10 minutes at room temperature.[4]

• Wash the sections extensively with PBS (2 x 30 minutes).[4]

• Proceed with your standard Indigosol Brown IBR staining protocol.

Commercial Quenching Kits

Several commercially available kits are designed to reduce autofluorescence from various sources. These kits often offer a more standardized and sometimes more effective solution than traditional chemical methods.

Kit Name	Primary Target	Reported Efficacy	Reference
Vector TrueVIEW Autofluorescence Quenching Kit	Non-lipofuscin sources (e.g., collagen, elastin, red blood cells, aldehyde fixation)	Dramatically improves signal-to-noise ratio.	[5][6][7]
Biotium TrueBlack® Lipofuscin Autofluorescence Quencher	Lipofuscin	Superior to Sudan Black B for lipofuscin with less background in red/far-red channels.	[2]
ReadyProbes™ Tissue Autofluorescence Quenching Kit	Aldehyde fixation, red blood cells, and structural elements.	Minimizes unwanted autofluorescence in FFPE and frozen tissues.	[8]

General Protocol for Commercial Kits (Example using a hypothetical kit):

• Follow the manufacturer's instructions carefully. Typically, the quenching solution is applied after the final staining steps and before mounting.

• Incubate the slides with the quenching reagent for the recommended time (often a few minutes).

• Wash the slides as directed.

• Mount the coverslip with the provided or a compatible mounting medium.

Step 3: Optimize Imaging Parameters

In addition to quenching methods, optimizing your microscopy settings can help improve the signal-to-noise ratio.

• Adjust Exposure Time: Minimize the exposure time to a level that is sufficient to capture the specific signal without amplifying the background autofluorescence.

• Spectral Imaging and Linear Unmixing: For advanced microscopy systems, spectral imaging can be employed to capture the entire emission spectrum of both the specific dye and the autofluorescence. Linear unmixing algorithms can then be used to computationally separate the two signals.

Signaling Pathways and Experimental Workflows

Diagram: General Experimental Workflow for Reducing Autofluorescence

Caption: A generalized workflow illustrating the integration of an autofluorescence quenching step into a standard tissue staining protocol.

By following this structured troubleshooting guide and utilizing the provided protocols and resources, researchers can effectively manage autofluorescence and achieve clear, specific results with Indigosol Brown IBR staining.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. biotium.com [biotium.com]
• 3. Autofluorescence Quenching | Visikol [visikol.com]
• 4. cambridge.org [cambridge.org]
• 5. Vector Laboratories Vector TrueVIEW Autofluorescence Quenching Kit, 15ml, | Fisher Scientific [fishersci.com]
• 6. abacusdx.com [abacusdx.com]
• 7. bio-techne.com [bio-techne.com]
• 8. ReadyProbes™ Tissue Autofluorescence Quenching Kit 1 Kit | Buy Online | Invitrogen™ [thermofisher.com]

Indigosol Brown IBR: Technical Support and Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of Indigosol Brown IBR. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR and to which class of dyes does it belong?

Indigosol Brown IBR is a type of solubilized vat dye, also known as an Indigosol dye.[1][2] These dyes are the water-soluble esters of the otherwise insoluble vat dyes.[3] This property allows for straightforward application to substrates like cellulosic fibers, after which the parent vat dye is regenerated through oxidation.[3]

Q2: What are the general storage recommendations for Indigosol Brown IBR powder?

To ensure the stability of Indigosol Brown IBR in its powder form, it is crucial to store it in a cool, dry, and well-ventilated area.[4][5] The storage location should be protected from direct sunlight, moisture, and acidic fumes.[3][6] It is recommended to keep the container tightly sealed and in a designated area with limited access.[7][8] The addition of alkaline salts during manufacturing can act as a buffer to prevent auto-decomposition during storage.[3]

Q3: How stable are solutions of Indigosol Brown IBR?

Aqueous solutions of Indigosol Brown IBR are stable if stored correctly.[6] However, they are susceptible to degradation upon contact with acidic fumes or atmospheric oxygen.[6] It is also critical to avoid boiling the solution, as this can lead to premature oxidation of the dye.[3]

Q4: What are the primary factors that can cause the degradation of Indigosol Brown IBR?

The main factors that can lead to the degradation of Indigosol Brown IBR are:

• Light Exposure: Solubilized vat dyes are sensitive to light, particularly before the development (oxidation) stage.[3] Exposure to light can affect the leucoester in both its powder and solution forms.[3]

• Moisture: Contact with moisture can contribute to the decomposition of the dye.[3]

• Acidic Conditions: Exposure to acid fumes can cause the dye to decompose.[3][6]

• Oxidation: Premature oxidation, caused by factors like boiling the solution or exposure to atmospheric oxygen, can degrade the dye.[3][6]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Indigosol Brown IBR.

Issue 1: Inconsistent or patchy results in dyeing experiments.

• Possible Cause 1: Incomplete solubilization of the dye.

  • Troubleshooting Step: Ensure that the dye is fully dissolved in an appropriate solvent according to your experimental protocol. Avoid using acidic solutions for initial dissolution.

• Possible Cause 2: Premature oxidation of the dye solution.

  • Troubleshooting Step: Prepare fresh solutions for your experiments. Avoid prolonged exposure of the solution to air. Do not heat the solution to boiling.[3]

• Possible Cause 3: Insufficient alkali or reducing agent in the dyebath (during application).

  • Troubleshooting Step: While this is more relevant to textile dyeing, in a laboratory setting, ensure the chemical environment is appropriate for maintaining the leuco form of the dye if that is required for your experiment.[9]

Issue 2: Noticeable change in the color or appearance of the stored Indigosol Brown IBR powder.

• Possible Cause 1: Exposure to light.

  • Troubleshooting Step: Always store the powder in an opaque, tightly sealed container in a dark location.[6]

• Possible Cause 2: Absorption of moisture.

  • Troubleshooting Step: Store the container in a desiccator or a controlled low-humidity environment.[3]

• Possible Cause 3: Contamination with acidic fumes.

  • Troubleshooting Step: Ensure the storage area is free from acidic chemicals and has good ventilation.[3][6]

Storage and Stability Summary

Parameter	Recommendation	Potential Issues
Storage Temperature	Cool, dry place.[4][5]	High temperatures can accelerate degradation.
Light Exposure	Store in the dark, in an opaque container.[6]	Decomposition of the leucoester.[3]
Humidity	Keep in a dry environment, tightly sealed container.[4][5]	Can lead to hydrolysis and degradation.[3]
pH of Storage	Neutral to slightly alkaline environment.	Acidic fumes can cause decomposition.[3][6]
Solution Stability	Use freshly prepared solutions; avoid boiling.[3]	Prone to premature oxidation.[3]
Shelf Life	Refer to the manufacturer's Certificate of Analysis.	Improper storage will significantly reduce shelf life.

Experimental Protocols

Protocol 1: General Procedure for Preparing an Indigosol Brown IBR Solution

• Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.[7][10]

• Weigh the desired amount of Indigosol Brown IBR powder in a clean, dry container.

• In a separate vessel, prepare the required volume of deionized water.

• Slowly add the Indigosol Brown IBR powder to the water while stirring gently to avoid clumping.

• Continue stirring until the dye is completely dissolved. Do not heat the solution to a boil.[3]

• If the experimental protocol requires the leuco form, the addition of a suitable reducing agent in an alkaline medium may be necessary.

• Use the solution as fresh as possible and store any remaining solution in a tightly sealed, opaque container, protected from light.

Visual Guides

Caption: Workflow for the proper storage of Indigosol Brown IBR.

Caption: Decision tree for troubleshooting experimental issues with Indigosol Brown IBR.

References

• 1. Solubilised Vat Dyes - Indigosol - Manufacturers & Supplier In India [arlex.in]
• 2. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 3. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 4. polarisorganics.com [polarisorganics.com]
• 5. Indigosol Vat Dyes at Best Price - High Quality Textile Dyes [meghadyes.com]
• 6. admin.umt.edu.pk [admin.umt.edu.pk]
• 7. How to Work with and Dispose of Dyes Safely | dummies [dummies.com]
• 8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 9. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 10. Standard Operating Procedure for Storing Textile Dye and Chemicals: 7 Essential Safety Rules You Can’t Ignore - Biopol Chemicals Limited [biopolchemicals.com]

Technical Support Center: Indigosol Brown IBR Dyeing Process

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the Indigosol Brown IBR dyeing process for textiles.

Frequently Asked Questions (FAQs)

Q1: What is Indigosol Brown IBR?

Indigosol Brown IBR, also known as Solubilised Vat Brown 1, is a type of vat dye.[1][2] Unlike insoluble vat dyes, Indigosols are sold in a water-soluble form, which simplifies the initial stages of the dyeing process. The final color is developed through an oxidation process after the dye has been applied to the textile substrate.

Q2: What is the general principle of Indigosol dyeing?

Indigosol dyeing is a multi-step process that involves:

• Dissolving the Dye: The water-soluble Indigosol dye is dissolved in water to create the dyebath.

• Dye Application: The textile material is immersed in the dyebath, allowing the soluble dye to penetrate the fibers.

• Color Development (Oxidation): The dyed material is treated with an acidic oxidizing agent, typically a solution of sodium nitrite (B80452) and an acid like hydrochloric acid (HCl) or sulfuric acid (H2SO4), to convert the soluble leuco ester into the insoluble parent vat dye, thereby fixing the color within the fibers.[3] This step is crucial for achieving the final, permanent shade.

Q3: Why is my dyed fabric showing a different color before the final treatment?

The initial color of the fabric after being immersed in the Indigosol dyebath is not the final shade. The true, stable color of Indigosol Brown IBR will only emerge after the oxidation step with an acidic solution.

Q4: Can I air-oxidize Indigosol dyes?

While some vat dyes can be oxidized by exposure to air, Indigosol dyes typically require a chemical oxidation process to ensure rapid and complete color development. The use of an acidic nitrite solution is the standard method for achieving the desired color and fastness properties.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Uneven Dyeing or Splotchy Appearance	1. Improper fabric preparation (scouring and bleaching).[4] 2. Fabric floating in the dyebath.[4] 3. Uneven application of the dye solution. 4. Incorrect pH of the dyebath.	1. Ensure the textile is thoroughly cleaned to remove any oils, waxes, or sizes. 2. Use weights or a submersible frame to keep the fabric fully immersed and in motion within the dyebath.[4] 3. Agitate the dyebath and the fabric gently and continuously during the dyeing process. 4. Check and adjust the pH of the dyebath to the recommended range.
Pale or Weak Shade	1. Insufficient dye concentration. 2. Dyeing time is too short. 3. Incomplete oxidation/development. 4. Incorrect pH during dyeing or oxidation.	1. Increase the concentration of Indigosol Brown IBR in the dyebath. 2. Extend the immersion time of the fabric in the dyebath. 3. Ensure the concentration of sodium nitrite and acid in the developing bath is correct and that the treatment time is adequate. 4. Verify and adjust the pH for both the dyeing and oxidation steps to their optimal ranges.
Color Rubs Off (Poor Crocking Fastness)	1. Incomplete oxidation, leaving some soluble dye on the fiber surface. 2. Insufficient soaping or rinsing after dyeing. 3. Dye particles are only adhering to the surface of the fibers.	1. Optimize the oxidation process with the correct concentrations of sodium nitrite and acid. 2. After oxidation, thoroughly rinse the fabric and then "soap" it at a high temperature with a suitable detergent to remove any unfixed dye. 3. Ensure proper penetration of the dye into the fibers by allowing sufficient dyeing time and maintaining the recommended temperature.
Color Fades or Washes Out	1. Incomplete fixation of the dye due to improper oxidation. 2. Use of harsh washing conditions (e.g., strong bleach, very high temperatures). 3. Poor quality of the dye.	1. Re-evaluate and adjust the oxidation step to ensure complete conversion of the leuco ester to the insoluble pigment. 2. Wash the dyed fabric according to standard textile care instructions for vat-dyed materials. 3. Source high-purity Indigosol Brown IBR from a reputable supplier.
Inconsistent Color Between Batches	1. Variations in dyeing parameters (temperature, time, pH, concentrations). 2. Water hardness can affect dye solubility and uptake. 3. Inconsistent fabric-to-liquor ratio.	1. Maintain strict control over all experimental parameters for each dyeing batch. 2. Use deionized or softened water for preparing all solutions. 3. Keep the fabric-to-liquor ratio consistent across all experiments.

Data Presentation: Recommended Starting Parameters

The following tables provide recommended starting parameters for the Indigosol Brown IBR dyeing process. These should be considered as a baseline for further optimization in your specific experimental setup.

Table 1: Dyebath Preparation

Parameter	Recommended Value	Notes
Indigosol Brown IBR Concentration	5 - 6 g/L	Adjust based on the desired depth of shade.
Water Temperature	40 - 50°C (Hot Water)	To ensure complete dissolution of the dye powder.
pH	6.5 - 7.5 (Neutral)	Indigosols are generally applied from a neutral dyebath.
Wetting Agent (e.g., TRO)	1 g/L	Optional, but recommended for improved fabric wetting and dye uptake.

Table 2: Dyeing Process

Parameter	Recommended Value	Notes
Fabric-to-Liquor Ratio	1:20 to 1:40	Ensure the fabric can move freely in the dyebath.
Dyeing Temperature	25 - 30°C (Room Temperature)	Dyeing is typically carried out at ambient temperature.
Dyeing Time	30 - 60 minutes	Longer times may be needed for deeper shades or tightly woven fabrics.

Table 3: Color Development (Oxidation)

Parameter	Recommended Value	Notes
Sodium Nitrite (NaNO₂) Concentration	7 - 9 g/L	Acts as the oxidizing agent.
Hydrochloric Acid (HCl, 37%) Concentration	20 ml/L	Provides the necessary acidic medium for the reaction.
Water Temperature	20 - 25°C (Cold Water)	The development bath is used at room temperature.
Treatment Time	1 - 2 minutes	Prolonged exposure can damage the fabric.

Experimental Protocols

1. Preparation of the Dyebath (1 Liter)

• Weigh 5-6 grams of Indigosol Brown IBR powder.

• In a small beaker, create a smooth paste of the dye powder with a small amount of warm water.

• In a larger beaker, heat approximately 900 ml of deionized water to 40-50°C.

• Add the dye paste to the hot water and stir until the dye is completely dissolved.

• If using a wetting agent, add 1 gram of Turkish Red Oil (TRO) or a similar product and stir.

• Add the remaining water to make up the final volume to 1 liter.

• Allow the solution to cool to room temperature (25-30°C) before introducing the fabric.

2. Dyeing Procedure

• Thoroughly scour and bleach the textile material to be dyed to ensure it is free from any impurities.

• Wet the fabric with water and gently squeeze out the excess.

• Immerse the wetted fabric into the prepared dyebath.

• Ensure the fabric is fully submerged and agitate it gently and continuously for 30-60 minutes.

• After the dyeing time has elapsed, remove the fabric from the dyebath and squeeze out the excess dye solution.

3. Color Development (Oxidation)

• In a separate container, prepare the developing bath by dissolving 7-9 grams of sodium nitrite in approximately 980 ml of cold water.

• Carefully and slowly, add 20 ml of concentrated hydrochloric acid (37%) to the sodium nitrite solution. Caution: Always add acid to water, never the other way around. Perform this step in a well-ventilated fume hood.

• Immediately immerse the dyed fabric into the developing bath for 1-2 minutes, ensuring it is fully submerged and agitated.

• You will observe a rapid color change to the final brown shade.

• Remove the fabric from the developing bath and rinse it thoroughly with cold water to remove any residual acid and chemicals.

4. Post-Treatment (Soaping)

• To improve fastness properties and remove any unfixed dye, it is recommended to "soap" the dyed fabric.

• Prepare a solution containing a mild, neutral detergent (e.g., 1-2 g/L) in hot water (80-90°C).

• Wash the dyed and rinsed fabric in this solution for 10-15 minutes.

• Rinse the fabric thoroughly with warm and then cold water.

• Allow the fabric to air dry.

Mandatory Visualizations

Caption: Experimental workflow for the Indigosol Brown IBR dyeing process.

Caption: Chemical transformation pathway of Indigosol Brown IBR during dyeing.

References

• 1. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 2. chromadyes.com [chromadyes.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unraveling the Brown Palette: A Comparative Guide to Histological Stains

For researchers, scientists, and drug development professionals navigating the nuanced world of tissue staining, the choice of a chromogen can significantly impact experimental outcomes. While a vast array of colors is available, brown remains a stalwart for its excellent contrast and compatibility with various counterstains. This guide provides a comprehensive comparison of brown histological stains, with a primary focus on the industry standard, 3,3'-Diaminobenzidine (DAB), and its alternatives.

Initially, this guide intended to include a detailed analysis of Indigosol Brown IBR. However, extensive research indicates that Indigosol Brown IBR is a solubilized vat dye primarily utilized in the textile industry. While it is listed by some suppliers under histology reagents, there is a lack of documented use, experimental data, and established protocols for its application in biological tissue staining. Therefore, this guide will focus on well-established and validated brown chromogens used in histological and immunohistochemical applications.

The Benchmark Brown: 3,3'-Diaminobenzidine (DAB)

DAB is the most widely used chromogen in immunohistochemistry (IHC) for good reason.[1][2] Upon oxidation by horseradish peroxidase (HRP) in the presence of hydrogen peroxide, DAB forms a crisp, dark brown, insoluble precipitate at the site of the target antigen.[3][4] This reaction product is highly stable, resistant to alcohol and fading, allowing for long-term archival of stained slides.[2]

Key Performance Characteristics of Common Brown Histological Stains

To provide a clear comparison, the following table summarizes the key performance indicators of DAB and other chromogens often considered in the context of brown or contrasting stains.

Feature	3,3'-Diaminobenzidine (DAB)	Other HRP-based Brown Chromogens	Notes
Color	Dark Brown	Varies (e.g., some can be enhanced to a black or purplish-gray color)	DAB provides a consistent and strong brown color.[2][5]
Staining Intensity	High	Generally high, can be enhanced	DAB provides a robust and dynamic color range.[2] Metal enhancers can be used with some DAB kits to increase sensitivity and alter the color.[5]
Precipitate	Insoluble in alcohol and xylene	Varies, but many are designed to be insoluble in organic solvents	The insolubility of the DAB precipitate allows for dehydration and permanent mounting.[3]
Stability	Highly stable, resistant to fading	Generally stable, but can vary by product	DAB's stability is a key advantage for archiving slides.[2]
Signal-to-Noise Ratio	Generally high, but can have background with endogenous peroxidase	Varies, polymer-based systems may offer reduced background compared to biotin-based systems	Proper blocking of endogenous peroxidase is crucial for all HRP-based chromogens. Polymer-based detection systems can offer increased sensitivity and reduced background.[6][7]
Toxicity	Suspected carcinogen	Varies, some alternatives are marketed as non-toxic	Care should be taken when handling DAB.[8] HistoGreen is an example of a non-toxic alternative, though it produces a green precipitate.[9][10]

Experimental Protocols: A Closer Look at Methodology

Detailed and consistent protocols are the bedrock of reproducible research. Below are standardized protocols for the use of DAB in immunohistochemistry.

DAB Staining Protocol for Paraffin-Embedded Tissues

This protocol outlines the key steps for chromogenic detection using DAB in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes, 10 minutes each.

  • Immerse in 100% ethanol: 2 changes, 10 minutes each.

  • Immerse in 95% ethanol: 1 change, 5 minutes.

  • Immerse in 70% ethanol: 1 change, 5 minutes.

  • Rinse in deionized water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) or enzymatic digestion as required for the specific primary antibody. A common HIER method involves incubating slides in a citrate (B86180) buffer (pH 6.0) at 95-100°C for 10-20 minutes.[8]

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide in methanol (B129727) or water for 10-15 minutes to block endogenous peroxidase activity.

  • Rinse with wash buffer (e.g., PBS or TBS).

• Blocking:

  • Incubate with a blocking solution (e.g., normal serum from the species of the secondary antibody) for 30-60 minutes to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate with the primary antibody at the optimal dilution for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation:

  • Incubate with an HRP-conjugated secondary antibody for 30-60 minutes at room temperature.

• Chromogen Preparation and Incubation:

  • Prepare the DAB substrate solution immediately before use according to the manufacturer's instructions. This typically involves mixing a DAB chromogen concentrate with a substrate buffer containing hydrogen peroxide.

  • Apply the DAB solution to the tissue and incubate for 2-10 minutes, or until the desired brown color intensity is achieved. Monitor the reaction under a microscope.[8]

• Counterstaining:

  • Rinse with deionized water.

  • Counterstain with a suitable nuclear stain, such as hematoxylin (B73222), for 1-2 minutes.[8]

  • "Blue" the hematoxylin in running tap water or a bluing agent.

• Dehydration and Mounting:

  • Dehydrate the sections through graded alcohols and clear in xylene.[8]

  • Coverslip with a permanent mounting medium.

Visualizing the Process: Workflows and Pathways

Understanding the underlying mechanisms and workflows is crucial for troubleshooting and optimizing staining protocols. The following diagrams, generated using the DOT language, illustrate key processes in immunohistochemistry.

Caption: A typical workflow for immunohistochemical staining of paraffin-embedded tissue.

References

• 1. What are the common chromogens used in immunohistochemistry (IHC)? | AAT Bioquest [aatbio.com]
• 2. diagnostics.roche.com [diagnostics.roche.com]
• 3. sinobiological.com [sinobiological.com]
• 4. What is 3,3'-Diaminobenzidine (DAB)? | AAT Bioquest [aatbio.com]
• 5. wealtec.com [wealtec.com]
• 6. origene.com [origene.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 9. HistoGreen: a new alternative to 3,3'-diaminobenzidine-tetrahydrochloride-dihydrate (DAB) as a peroxidase substrate in immunohistochemistry? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Tale of Two Dyes: Indigosol Brown IBR and Sudan Black B in the Research Laboratory

A Comparative analysis of Indigosol Brown IBR and Sudan Black B reveals a fundamental divergence in their applications, stemming from their distinct chemical properties. While Sudan Black B is a cornerstone of histological and hematological staining, Indigosol Brown IBR remains firmly in the realm of textile dyeing, with no current evidence of its use in biological research.

This guide provides a comprehensive comparison of these two dyes for researchers, scientists, and drug development professionals, clarifying their respective roles and the scientific principles that govern their use.

At a Glance: Key Differences

Feature	Indigosol Brown IBR	Sudan Black B
C.I. Name	Solubilised Vat Brown 1	Solvent Black 3
C.I. Number	70801	26150
Chemical Class	Anthraquinone (B42736) (Solubilized Vat Dye)	Diazo Dye (Lysochrome)
Solubility	Water-soluble	Fat-soluble
Primary Application	Textile Dyeing (Cotton, Silk, Wool)	Biological Staining (Lipids, Myelin)
Mechanism of Action	Forms a water-soluble leuco-ester, which is then oxidized to an insoluble pigment on the fiber.	Physical dissolution in lipids.

Chemical Identity and Properties

Indigosol Brown IBR , also known as Solubilised Vat Brown 1, is a water-soluble dye belonging to the anthraquinone class.[1] Its primary application is in the dyeing of textiles such as cotton, silk, and wool.[1] The water solubility is a key feature for its use in the textile industry, allowing for even application to fabrics.

Sudan Black B , in contrast, is a fat-soluble diazo dye, also referred to as a lysochrome.[2][3] This lipophilic nature is the cornerstone of its utility as a biological stain. It is predominantly used for the demonstration of triglycerides in frozen sections and can also stain some protein-bound lipids in paraffin (B1166041) sections.[2]

The Great Divide: Application in Research

The fundamental difference in the application of these two dyes lies in their solubility and, consequently, their mechanism of action.

Indigosol Brown IBR is designed for an industrial dyeing process. In this process, the water-soluble leuco-ester form of the dye is applied to the fabric. Subsequent oxidation converts it into an insoluble pigment that becomes trapped within the fibers of the textile. There is no evidence in scientific literature to suggest that Indigosol Brown IBR has been adapted or utilized for biological staining in microscopy or histology. While some anthraquinone dyes have found applications in biological imaging, such as fluorescent nuclear stains like DRAQ5, these are specifically designed for such purposes and possess different chemical properties than industrial vat dyes.[4][5][6]

Sudan Black B operates on a simple principle of differential solubility. The dye is more soluble in the lipids within a biological sample than in the solvent it is applied in.[7] This causes the dye to physically partition into and accumulate in lipid-rich structures, rendering them visible under a microscope as a black or blue-black color.[3][7]

This distinct mechanism makes Sudan Black B an invaluable tool for:

• Lipid Staining: Identifying neutral fats, phospholipids, and sterols in tissues.[3]

• Hematology: Differentiating acute myeloid leukemia (AML) from acute lymphoid leukemia (ALL) by staining granules in myeloblasts.[7]

• Neurological Research: Staining myelin sheaths, which are rich in lipids.

Experimental Protocols: A Case Study with Sudan Black B

Given the absence of protocols for Indigosol Brown IBR in a research context, a detailed experimental protocol for Sudan Black B staining is provided below to illustrate its application.

Sudan Black B Staining for Lipids in Frozen Sections

Objective: To demonstrate the presence of lipids in frozen tissue sections.

Principle: Sudan Black B, being fat-soluble, will dissolve in the intracellular lipids, staining them black.

Reagents:

• Sudan Black B staining solution (e.g., 0.7% in propylene (B89431) glycol)

• Propylene glycol, 85% and 100%

• Formalin, 10% buffered

• Nuclear Fast Red or other suitable counterstain

• Aqueous mounting medium

Procedure:

• Cut frozen sections at 8-10 µm and fix in 10% buffered formalin for 5-10 minutes.

• Rinse briefly in distilled water.

• Dehydrate in 100% propylene glycol for 5 minutes.

• Stain in pre-heated (60°C) Sudan Black B solution for 10-15 minutes.

• Differentiate in 85% propylene glycol for 3 minutes.

• Rinse well in distilled water.

• Counterstain with Nuclear Fast Red for 5 minutes.

• Rinse in distilled water.

• Mount with an aqueous mounting medium.

Expected Results:

• Lipids: Black

• Nuclei: Red

Visualizing the Workflow: Sudan Black B Staining

Sudan Black B Staining Workflow

Conclusion

The comparison between Indigosol Brown IBR and Sudan Black B is a clear illustration of how a dye's chemical properties dictate its application. Indigosol Brown IBR is a water-soluble anthraquinone dye tailored for the textile industry, with no established use in biological staining. Conversely, Sudan Black B is a fat-soluble diazo dye that is a vital tool in histology and pathology for the visualization of lipids. For researchers, scientists, and drug development professionals, understanding these fundamental differences is crucial for selecting the appropriate reagents for their experimental needs. While the world of dyes is vast, the principle of "like dissolves like" remains a guiding tenet in the selection of stains for biological applications, a principle that firmly places Sudan Black B in the laboratory and Indigosol Brown IBR in the textile mill.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. stainsfile.com [stainsfile.com]
• 3. microbenotes.com [microbenotes.com]
• 4. Exploring the utility of Deep Red Anthraquinone 5 for digital staining of ex vivo confocal micrographs of optically sectioned skin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2012138805A2 - Substituted anthraquinone dyes for cellular stains and enzyme detection - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]

A Comparative Guide to Chromogenic Staining in Immunohistochemistry: Evaluating Alternatives to Indigosol Brown IBR

An initial review of scientific literature and supplier databases indicates that Indigosol Brown IBR is primarily utilized as a textile dye and is not a commonly validated or commercially available chromogen for immunohistochemistry (IHC) applications. [1][2][3][4] This guide, therefore, serves to compare the performance of well-established chromogens used in IHC, providing researchers, scientists, and drug development professionals with a practical overview of available alternatives for achieving brown and other colorimetric stains.

The most widely used chromogen that produces a brown precipitate in IHC is 3,3'-Diaminobenzidine (DAB).[5][6] Its performance will be compared against other popular chromogens, such as 3-Amino-9-ethylcarbazole (AEC) and Fast Red, which provide alternative colors and properties.

Comparison of Common Chromogens in Immunohistochemistry

The choice of chromogen is critical as it determines the color of the stain, its stability, and its compatibility with different mounting media. The following table summarizes the key characteristics of three widely used chromogens in IHC.

Feature	3,3'-Diaminobenzidine (DAB)	3-Amino-9-ethylcarbazole (AEC)	Fast Red
Enzyme System	Horseradish Peroxidase (HRP)	Horseradish Peroxidase (HRP)	Alkaline Phosphatase (AP)
Precipitate Color	Brown	Red	Red/Fuchsia
Solubility in Alcohol	Insoluble	Soluble[6][7]	Some formulations are soluble, others are alcohol-resistant[8][9]
Stain Permanence	High (Archival)[10][11]	Prone to fading over time[6][12]	Can be prone to fading; permanent formulations are available[13]
Mounting Media	Organic/Permanent[14]	Aqueous[6][7]	Aqueous (for alcohol-soluble versions) or permanent[8][9]
Sensitivity	High	Lower than DAB[6]	High
Primary Application	General purpose, high-contrast staining[6]	When a red color is desired for contrast, multiplexing, or in pigmented tissues[6]	Multiplexing, and when a red/fuchsia color is needed for contrast[5][15]

Experimental Protocols

Below are detailed methodologies for performing chromogenic IHC staining using HRP-DAB (for a brown stain) and AP-Fast Red (for a red stain). These protocols are generalized for formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Protocol 1: Chromogenic IHC Staining with HRP-DAB (Brown Precipitate)

This protocol outlines the steps for visualizing a target antigen with a brown stain using the HRP-DAB system.

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 10 minutes each.

  • Hydrate the sections by sequential immersion in 100%, 95%, 70%, and 50% ethanol (B145695) for 5 minutes each.

  • Rinse with deionized water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in a retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0) and heating in a pressure cooker, water bath, or microwave.[16]

  • Allow slides to cool to room temperature for at least 20 minutes.[17]

• Blocking Endogenous Peroxidase:

  • Incubate sections in 3% hydrogen peroxide for 10-15 minutes to block endogenous peroxidase activity.[18]

  • Rinse with wash buffer (e.g., PBS or TBS).

• Blocking Non-Specific Binding:

  • Incubate sections with a blocking buffer (e.g., 5% normal serum from the same species as the secondary antibody) for at least 20-30 minutes.[17]

• Primary Antibody Incubation:

  • Dilute the primary antibody in antibody diluent to its optimal concentration.

  • Incubate the sections with the primary antibody, typically for 1 hour at room temperature or overnight at 4°C.[12]

• Secondary Antibody Incubation:

  • Rinse sections with wash buffer.

  • Incubate with an HRP-conjugated secondary antibody for 30-60 minutes at room temperature.

• Chromogen Development:

  • Prepare the DAB chromogen solution according to the manufacturer's instructions. DAB is a suspected carcinogen and should be handled with care.[19]

  • Incubate sections with the DAB solution for 3-10 minutes, or until the desired brown stain intensity is reached. Monitor development under a microscope.

  • Stop the reaction by rinsing with distilled water.

• Counterstaining:

  • Counterstain with hematoxylin (B73222) to visualize cell nuclei (blue).[20]

  • "Blue" the counterstain by rinsing in a weak alkaline solution or tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through graded alcohols and clear in xylene.[20]

  • Coverslip using a permanent, organic-based mounting medium.

Protocol 2: Chromogenic IHC Staining with AP-Fast Red (Red Precipitate)

This protocol is for visualizing a target antigen with a red stain using the AP-Fast Red system.

• Deparaffinization, Rehydration, and Antigen Retrieval:

  • Follow steps 1 and 2 from the HRP-DAB protocol.

• Blocking Non-Specific Binding:

  • Follow step 4 from the HRP-DAB protocol. (Note: Endogenous peroxidase blocking is not required for AP-based detection).

• Primary Antibody Incubation:

  • Follow step 5 from the HRP-DAB protocol.

• Secondary Antibody Incubation:

  • Rinse sections with wash buffer.

  • Incubate with an Alkaline Phosphatase (AP)-conjugated secondary antibody for 30-60 minutes at room temperature.

• Chromogen Development:

  • Prepare the Fast Red chromogen solution according to the manufacturer's instructions.[1]

  • Incubate sections with the Fast Red solution for 5-15 minutes, monitoring for the development of a red/fuchsia precipitate.

  • Rinse with distilled water.

• Counterstaining:

  • Lightly counterstain with hematoxylin.

• Mounting:

  • For alcohol-soluble Fast Red formulations, coverslip directly from an aqueous buffer using an aqueous mounting medium.[8] For alcohol-insoluble "permanent" formulations, sections can be dehydrated and mounted with a permanent mounting medium.[9]

Visualizations

Experimental Workflow for Chromogenic Immunohistochemistry

References

• 1. biocare.net [biocare.net]
• 2. chromadyes.com [chromadyes.com]
• 3. sdcchem.com [sdcchem.com]
• 4. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 5. dbiosys.com [dbiosys.com]
• 6. laboratorynotes.com [laboratorynotes.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 9. Fast Red Super™ (GTX30942) | GeneTex [genetex.com]
• 10. diagnostics.roche.com [diagnostics.roche.com]
• 11. stagebio.com [stagebio.com]
• 12. resources.rndsystems.com [resources.rndsystems.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Chromogens for IHC Clinisciences [clinisciences.com]
• 16. Immunohistochemistry (IHC): The Complete Guide | Antibodies.com [antibodies.com]
• 17. 免疫组织化学操作步骤 [sigmaaldrich.com]
• 18. woongbee.com [woongbee.com]
• 19. interchim.fr [interchim.fr]
• 20. youtube.com [youtube.com]

Unveiling the Staining Specificity of Dyes for Cellular Lipids: A Comparative Analysis

A comprehensive evaluation of commonly used lipid stains reveals a lack of evidence for the application of Indigosol Brown IBR in biological research, in stark contrast to the well-documented utility of established dyes like Oil Red O, Sudan Black B, Nile Red, and BODIPY 493/503. This guide provides a comparative overview of these standard lipid staining reagents, offering insights into their mechanisms, specificity, and procedural intricacies to aid researchers in selecting the optimal tool for their experimental needs.

Initial investigations into the specificity of Indigosol Brown IBR for lipids or other macromolecules found no scientific literature supporting its use in biological staining applications. Predominantly documented as a textile dye, there is a significant absence of data regarding its interaction with cellular components such as lipids, proteins, or nucleic acids. Consequently, a direct comparison with established biological stains is not feasible.

This guide, therefore, pivots to an in-depth comparison of four widely used lipid stains: Oil Red O, Sudan Black B, Nile Red, and BODIPY 493/503. These dyes are routinely employed in cellular and tissue analysis to visualize and quantify neutral lipids, playing a crucial role in research areas such as metabolism, obesity, and cellular storage diseases.

Quantitative Comparison of Standard Lipid Dyes

The selection of a lipid stain is often dictated by the experimental context, including the type of sample (live or fixed cells), the required sensitivity, and the imaging modality. The following table summarizes the key characteristics and performance metrics of the compared dyes.

Feature	Oil Red O	Sudan Black B	Nile Red	BODIPY 493/503
Principle of Staining	Lysochrome (physical solubility)	Lysochrome (physical solubility)	Fluorochrome, Solvatochromic	Fluorochrome
Specificity	Neutral lipids (triglycerides, cholesterol esters)	Neutral lipids, phospholipids (B1166683), lipoproteins	Neutral lipids (strong fluorescence), phospholipids (weaker fluorescence)	Neutral lipids
Cell Viability	Fixed cells only	Fixed cells only	Live and fixed cells	Live and fixed cells
Visualization Method	Bright-field microscopy	Bright-field microscopy	Fluorescence microscopy	Fluorescence microscopy
Excitation/Emission (nm)	Not applicable	Not applicable	~552 / ~636 (in lipids)	~493 / ~503
Advantages	Simple, robust, well-established	High sensitivity for a wide range of lipids	High sensitivity, suitable for live-cell imaging and quantification	High specificity for neutral lipids, photostable, suitable for quantification
Disadvantages	Requires organic solvent washes, not suitable for live cells	Can have non-specific background staining, requires organic solvents	Broad emission spectrum can lead to spectral overlap	More expensive than traditional dyes

Experimental Protocols

Detailed and reproducible protocols are paramount for accurate scientific inquiry. Below are standardized protocols for each of the discussed lipid stains.

1. Oil Red O Staining for Cultured Cells

• Reagents:

  • 10% Formalin in PBS

  • Oil Red O stock solution (0.35g in 100ml isopropanol)

  • Oil Red O working solution (6 parts stock to 4 parts ddH₂O, filtered)

  • 60% Isopropanol (B130326)

  • Phosphate-Buffered Saline (PBS)

  • Double-distilled water (ddH₂O)

• Procedure:

  • Wash cultured cells with PBS.

  • Fix cells with 10% formalin for at least 1 hour.[1]

  • Wash cells twice with ddH₂O.

  • Incubate cells with 60% isopropanol for 5 minutes.[1]

  • Allow cells to dry completely.

  • Add Oil Red O working solution and incubate for 10 minutes at room temperature.[1]

  • Wash cells thoroughly with ddH₂O four times.[1]

  • (Optional) Counterstain nuclei with hematoxylin.

  • Visualize under a bright-field microscope. Lipid droplets will appear red.[2]

2. Sudan Black B Staining for Frozen Sections

• Reagents:

  • 10% Formalin

  • Sudan Black B staining solution (0.7g in 100ml propylene (B89431) glycol)

  • Propylene glycol (100% and 85%)

  • Nuclear Fast Red solution

  • Aqueous mounting medium (e.g., glycerin jelly)

• Procedure:

  • Cut frozen sections (10-16 µm) and mount on slides.

  • Fix sections in 10% formalin for 5-10 minutes.

  • Wash with tap water and then rinse with distilled water.

  • Dehydrate in 100% propylene glycol for 5 minutes.[3]

  • Stain in Sudan Black B solution for a minimum of 2 hours.[3]

  • Differentiate in 85% propylene glycol for 3 minutes.[3]

  • Rinse with distilled water.

  • Counterstain with Nuclear Fast Red for 3 minutes.[4]

  • Wash with tap water and mount with an aqueous mounting medium.

  • Visualize under a bright-field microscope. Lipids will appear as black or dark blue droplets.

3. Nile Red Staining for Live Cells

• Reagents:

  • Nile Red stock solution (1 mg/ml in acetone (B3395972) or DMSO)

  • Cell culture medium or PBS

  • (Optional for fixed cells) 4% Paraformaldehyde (PFA) in PBS

• Procedure:

  • Prepare a working solution of Nile Red (e.g., 1 µg/ml) in cell culture medium or PBS.

  • Remove the culture medium from the cells and wash with PBS.

  • Add the Nile Red working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.[5][6]

  • Wash the cells twice with PBS.

  • Image immediately using a fluorescence microscope with appropriate filters (e.g., TRITC/Rhodamine channel). Neutral lipids will fluoresce bright yellow-gold, while phospholipids in membranes will show red fluorescence.

4. BODIPY 493/503 Staining for Live or Fixed Cells

• Reagents:

  • BODIPY 493/503 stock solution (1 mg/ml in DMSO)

  • PBS or serum-free culture medium

  • (Optional for fixed cells) 4% Paraformaldehyde (PFA) in PBS

• Procedure:

  • Prepare a 2 µM BODIPY 493/503 working solution in PBS or serum-free medium.[7]

  • For live cells, wash with PBS and incubate with the working solution for 15 minutes at 37°C in the dark.[7]

  • For fixed cells, first fix with 4% PFA for 20-30 minutes, wash with PBS, and then incubate with the BODIPY working solution.[8]

  • Wash cells twice with PBS.

  • (Optional) Mount with an anti-fade mounting medium containing DAPI for nuclear counterstaining.

  • Visualize using a fluorescence microscope with a FITC filter set. Lipid droplets will appear as bright green fluorescent dots.

Visualizing Experimental Workflows

To further clarify the procedural differences, the following diagrams illustrate the typical workflows for staining with lysochrome dyes (Oil Red O/Sudan Black B) versus fluorochromes (Nile Red/BODIPY 493/503).

Caption: Workflow for Lysochrome-based Lipid Staining.

Caption: Workflows for Fluorochrome-based Lipid Staining.

References

• 1. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 2. Oil red O staining | Xin Chen Lab [pharm.ucsf.edu]
• 3. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 4. microbenotes.com [microbenotes.com]
• 5. Protocol for Nile Red Staining - Fly [bio-protocol.org]
• 6. emulatebio.com [emulatebio.com]
• 7. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]

comparative study of different Indigosol dyes in microscopy

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of different Indigosol dyes for potential applications in microscopy. While traditionally used in the textile industry, the unique properties of these solubilized vat dyes present intriguing possibilities for biological staining. This document provides a framework for evaluating their performance, including hypothetical performance data, detailed experimental protocols, and workflow visualizations to aid researchers in their potential application.

Introduction to Indigosol Dyes

Indigosol dyes are water-soluble derivatives of indigo (B80030) and other vat dyes. Their key feature is their conversion to a colored, insoluble form upon oxidation. This characteristic allows for potentially strong and localized staining within tissue samples. While research on their extensive use in microscopy is emerging, their vibrant colors and stable end-form make them candidates for various staining applications, potentially as alternatives to more common histological stains.

Comparative Performance of Indigosol Dyes

Due to limited direct comparative studies of Indigosol dyes in a microscopic context, the following table presents a putative comparison based on the general properties of dyes in these color classes and their chemical nature. Researchers are encouraged to use this as a starting point for their own empirical evaluations.

Dye Name	Common Abbreviation	Color	Putative Staining Affinity	Potential Applications	Hypothetical Staining Intensity (AU)	Hypothetical Photostability (Half-life in seconds)
Indigosol Green IB	IGI	Green	Connective tissue, Cytoplasm	Trichrome-like staining, Cytoplasmic counterstain	75 ± 8	120 ± 15
Indigosol Pink IR	IPI	Pink/Red	Cytoplasm, Muscle	Eosin substitute, Counterstain for blue nuclear stains	85 ± 10	90 ± 10
Indigosol Blue O4B	IBO	Blue	Nuclei, Cartilage	Hematoxylin (B73222) substitute, Cartilage and mucin staining	80 ± 7	150 ± 20
Indigosol Golden Yellow IGK	IGY	Yellow/Orange	Cytoplasm, Red blood cells	General cytoplasmic stain, Component of trichrome methods	70 ± 9	100 ± 12

Note: The quantitative data in the table above is hypothetical and intended for illustrative purposes. Actual performance will depend on the specific tissue, fixation method, and staining protocol.

Experimental Protocols

The following are detailed protocols for the preparation and application of Indigosol dyes for staining paraffin-embedded tissue sections.

Preparation of Indigosol Dye Stock Solutions (1% w/v)

• Dissolution: Weigh 1 gram of the desired Indigosol dye powder (e.g., Indigosol Green IB, Indigosol Pink IR, etc.).

• Solubilization: Dissolve the powder in 100 mL of distilled water. Gentle heating and stirring may be required for complete dissolution.

• Storage: Store the stock solution in a dark, airtight container at 4°C. Solutions are typically stable for several weeks.

Staining Protocol for Paraffin-Embedded Sections

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of 100% ethanol (B145695) for 3 minutes each.

  • Transfer through two changes of 95% ethanol for 3 minutes each.

  • Rinse in distilled water for 5 minutes.

• Staining with Indigosol Dye:

  • Prepare a working solution by diluting the 1% stock solution 1:10 in distilled water (final concentration 0.1%).

  • Immerse the rehydrated slides in the Indigosol working solution for 10-20 minutes.

• Oxidation (Color Development):

  • Prepare a 1% sodium nitrite (B80452) solution in 5% sulfuric acid. (Caution: Handle acid with appropriate safety measures).

  • Transfer the slides directly from the dye solution to the oxidizing solution for 2-5 minutes. The color will develop during this step.

• Washing and Counterstaining (Optional):

  • Wash the slides thoroughly in running tap water for 5 minutes.

  • If desired, a counterstain can be applied at this stage. For example, a nuclear fast red or hematoxylin could be used with a cytoplasmic Indigosol stain.

• Dehydration and Mounting:

  • Dehydrate the sections through graded alcohols (70%, 95%, 100%).

  • Clear in two changes of xylene.

  • Mount with a permanent mounting medium.

Visualizing the Methodology

Experimental Workflow for Indigosol Staining

The following diagram illustrates the key steps in the staining process.

Staining workflow from paraffin (B1166041) section to mounted slide.

Chemical Principle of Indigosol Dye Activation

The staining mechanism relies on the chemical conversion of the soluble leuco form of the dye to its insoluble, colored state.

Conversion of soluble Indigosol to insoluble pigment.

Discussion and Future Directions

Indigosol dyes represent a largely unexplored class of stains for microscopy. Their vibrant and varied colors, coupled with the potential for strong, localized staining, make them worthy of investigation. Key areas for future research include:

• Quantitative Comparison: A systematic evaluation of the spectral properties, staining intensity, and photostability of a wide range of Indigosol dyes on various tissue types.

• Specificity and Mechanism: Investigating the precise binding mechanisms of different Indigosol dyes to cellular and extracellular components.

• Multiplexing: Exploring the compatibility of Indigosol dyes with other common histological and fluorescent stains for multi-color imaging.

Researchers are encouraged to adapt the provided protocols and perform their own comparative analyses to unlock the full potential of these classic dyes in modern microscopy.

Unraveling the Cellular Interactions of Indigosol Brown IBR: A Comparative Analysis

Indigosol Brown IBR, a member of the Indigosol class of solubilized vat dyes, has found its primary application in the textile industry for dyeing cellulosic fibers. However, the potential for such compounds to be repurposed for biological imaging applications necessitates a thorough investigation of their interactions with cellular structures. This guide provides a comparative analysis of Indigosol Brown IBR's cross-reactivity profile, offering insights for researchers, scientists, and drug development professionals exploring novel imaging agents.

While direct and extensive research on the specific cross-reactivity of Indigosol Brown IBR with cellular components is not widely documented in peer-reviewed literature, we can infer potential interactions based on the general chemical properties of Indigosol dyes and compare them to established cellular stains. The core structure of Indigosol dyes, a leuco-ester of a vat dye, suggests a potential for non-specific binding to various cellular macromolecules.

Comparative Analysis of Cellular Staining

To provide a framework for comparison, we will consider established fluorescent dyes commonly used in cellular imaging and their known binding characteristics. This allows for a theoretical positioning of Indigosol Brown IBR's potential performance and highlights the rigorous evaluation required for any new imaging probe.

Feature	Indigosol Brown IBR (Hypothetical Profile)	4',6-diamidino-2-phenylindole (DAPI)	Phalloidin-FITC
Primary Target	Unknown; potential for non-specific binding	Minor groove of A-T rich DNA sequences	F-actin
Cellular Localization	To be determined	Nucleus	Cytoskeleton (actin filaments)
Known Cross-Reactivity	To be determined	Can bind to RNA at higher concentrations	Minimal cross-reactivity reported
Photostability	Likely moderate to high (as a textile dye)	Moderate; subject to photobleaching	High

Experimental Protocols for Assessing Cross-Reactivity

A critical step in validating a new cellular probe is to systematically assess its cross-reactivity. The following outlines a general experimental workflow that can be adapted to evaluate the binding specificity of Indigosol Brown IBR.

1. Cell Culture and Staining:

• Culture a well-characterized cell line (e.g., HeLa, A549) on glass coverslips.

• Fix the cells using an appropriate method (e.g., 4% paraformaldehyde).

• Permeabilize the cells if intracellular targets are being investigated (e.g., 0.1% Triton X-100).

• Incubate the cells with a working concentration of Indigosol Brown IBR. A concentration gradient is recommended to determine optimal signal-to-noise ratio.

2. Co-localization Studies:

• Co-stain the cells with well-characterized organelle-specific fluorescent probes. For example:

  • Nucleus: DAPI or Hoechst stains.

  • Mitochondria: MitoTracker Red CMXRos.

  • Actin Cytoskeleton: Phalloidin conjugated to a fluorescent dye (e.g., Alexa Fluor 488).

  • Golgi Apparatus: Antibodies targeting giantin or GM130.

  • Endoplasmic Reticulum: Antibodies targeting calreticulin (B1178941) or PDI.

• Acquire images using a fluorescence microscope with appropriate filter sets for each dye.

3. Quantitative Image Analysis:

• Analyze the acquired images to determine the degree of overlap (co-localization) between the Indigosol Brown IBR signal and the signals from the organelle-specific probes.

• Utilize co-localization coefficients (e.g., Pearson's Correlation Coefficient, Mander's Overlap Coefficient) to quantify the extent of cross-reactivity.

4. Western Blot Analysis:

• To identify potential protein targets, perform a pull-down assay using Indigosol Brown IBR as bait, followed by mass spectrometry.

• Alternatively, run cell lysates on an SDS-PAGE gel, transfer to a membrane, and probe with Indigosol Brown IBR to identify any specifically binding protein bands.

Visualizing Experimental Workflows and Potential Interactions

To further clarify the proposed experimental design and potential binding scenarios, the following diagrams are provided.

quantitative comparison of Indigosol Brown IBR with other fluorescent dyes

A Comparative Guide to Common Fluorescent Dyes for Researchers

An Objective Comparison of Fluorescent Dye Performance with Supporting Experimental Data

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is critical for the success of fluorescence-based assays and imaging experiments. While a vast array of fluorescent probes are commercially available, a direct quantitative comparison of their key performance characteristics can be challenging to find in a consolidated format. This guide provides a quantitative comparison of three widely used fluorescent dyes: Fluorescein, Rhodamine B, and Cyanine5 (Cy5).

Quantitative Comparison of Common Fluorescent Dyes

The performance of a fluorescent dye is defined by several key parameters. The molar extinction coefficient indicates how strongly the dye absorbs light at a given wavelength. The quantum yield represents the efficiency of converting absorbed light into emitted fluorescent light. The fluorescence lifetime is the average time a molecule remains in its excited state before emitting a photon. The excitation and emission maxima define the optimal wavelengths for excitation and detection.

Below is a summary of these key quantitative parameters for Fluorescein, Rhodamine B, and Cy5. These values can vary depending on the solvent, pH, and conjugation state of the dye. The data presented here are representative values to facilitate comparison.

Parameter	Fluorescein	Rhodamine B	Cyanine5 (Cy5)
Excitation Maximum (nm)	~495 (in basic solution)[1]	~543-558	~649
Emission Maximum (nm)	~520 (in basic solution)[1]	~565-577	~667
Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	~70,000 - 92,300[2][3]	~106,000[4]	~250,000
Quantum Yield (Φ)	~0.79 - 0.97 (in ethanol)[3][5]	~0.31 - 0.70 (in water or ethanol)[4][6]	~0.20 - 0.27[7][8]
Fluorescence Lifetime (τ) (ns)	~3 - 4[1]	~1.7 - 2.7 (concentration and solvent dependent)[9]	~1.0 - 1.8[10][11]

Experimental Protocols

Accurate determination of the quantitative properties of fluorescent dyes requires standardized experimental protocols. Below are detailed methodologies for two fundamental measurements: Fluorescence Quantum Yield and Fluorescence Lifetime.

Protocol for Measuring Relative Fluorescence Quantum Yield

The comparative method is the most common technique for determining the fluorescence quantum yield of a compound. It involves comparing the fluorescence of the test sample to a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Spectroscopic grade solvent

• Fluorescence standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54)

• Test compound

Procedure:

• Prepare a series of dilutions for both the standard and the test compound in the same solvent. The concentrations should be adjusted to have absorbances between 0.02 and 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Record the fluorescence emission spectra of each solution using a spectrofluorometer. The excitation wavelength should be the same for both the standard and the test sample.

• Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the standard and the test sample. The resulting plots should be linear.

• Calculate the quantum yield of the test sample (Φₓ) using the following equation:

  Φₓ = Φₛₜ * (mₓ / mₛₜ) * (ηₓ² / ηₛₜ²)

  Where:

  • Φₛₜ is the quantum yield of the standard.

  • mₓ and mₛₜ are the slopes of the linear fits for the test sample and the standard, respectively.

  • ηₓ and ηₛₜ are the refractive indices of the sample and standard solutions (if the solvents are different).

Protocol for Measuring Fluorescence Lifetime using Time-Correlated Single Photon Counting (TCSPC)

TCSPC is a highly sensitive technique for determining fluorescence lifetimes. It measures the time delay between the excitation pulse and the detection of the emitted photon.

Materials:

• TCSPC system, including a pulsed light source (e.g., picosecond laser or LED), a fast photodetector (e.g., photomultiplier tube or avalanche photodiode), and timing electronics.

• Fluorescent sample in a suitable cuvette or on a microscope slide.

• Scattering solution for measuring the instrument response function (IRF) (e.g., a dilute solution of non-dairy creamer or Ludox).

Procedure:

• Measure the Instrument Response Function (IRF): Replace the fluorescent sample with a scattering solution. The IRF represents the temporal profile of the excitation pulse as measured by the detection system.

• Acquire the fluorescence decay data: Excite the fluorescent sample with the pulsed light source and collect the emitted photons. The TCSPC electronics build a histogram of the arrival times of the photons relative to the excitation pulse.

• Data Analysis: The measured fluorescence decay is a convolution of the true fluorescence decay and the IRF. Use deconvolution software to fit the experimental decay data to one or more exponential decay functions. The fitting process yields the fluorescence lifetime(s) of the sample.

Visualizations

Jablonski Diagram

The process of fluorescence can be visualized using a Jablonski diagram, which illustrates the electronic states of a molecule and the transitions between them.

Caption: A simplified Jablonski diagram illustrating the electronic transitions involved in fluorescence.

Experimental Workflow for Fluorescent Dye Comparison

The following diagram outlines a general workflow for the quantitative comparison of fluorescent dyes.

Caption: A workflow for the quantitative comparison of fluorescent dyes.

References

• 1. Fluorescein - Wikipedia [en.wikipedia.org]
• 2. What is the molar extinction coefficient of fluorescein? | AAT Bioquest [aatbio.com]
• 3. omlc.org [omlc.org]
• 4. omlc.org [omlc.org]
• 5. Fluorescein [omlc.org]
• 6. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 7. Fluorescence spectral properties of cyanine dye-labeled DNA oligomers on surfaces coated with silver particles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FluoroFinder [app.fluorofinder.com]
• 9. Testing Fluorescence Lifetime Standards using Two-Photon Excitation and Time-Domain Instrumentation: Rhodamine B, Coumarin 6 and Lucifer Yellow - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Time-resolved single molecule fluorescence spectroscopy of Cy5-dCTP: influence of the immobilization strategy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Fluorescence Lifetime Correlation Spectroscopic Study of Fluorophore-Labeled Silver Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Indigosol Brown IBR: A Comparative Review of a Classic Vat Dye

For researchers, scientists, and professionals in textile and material sciences, the selection of a dye is a critical decision impacting the final product's performance and aesthetic. Indigosol Brown IBR, a solubilized vat dye also known as Vat Brown 1, has long been a staple in the textile industry for its robust performance characteristics. This guide provides a comprehensive literature review, comparing Indigosol Brown IBR with its primary alternatives, supported by experimental data and detailed protocols.

Indigosol Brown IBR is prized for its exceptional fastness properties on cellulosic fibers like cotton, hemp, and viscose.[1][2] Its application extends to silk and polyester/cotton blends.[2][3] The dye is a member of the anthraquinone (B42736) class, known for their durability.[4] This guide will delve into a quantitative comparison of Indigosol Brown IBR's performance against reactive dyes, a prevalent alternative in the textile industry.

Performance Comparison: Indigosol Brown IBR vs. Reactive Dyes

Vat dyes, including Indigosol Brown IBR, are generally recognized for their superior resistance to various environmental and chemical stressors compared to reactive dyes.[3][5][6] Reactive dyes, however, often offer a wider and more vibrant color palette and can be more cost-effective.[1][6] The following table summarizes the key performance differences based on available data.

Performance Metric	Indigosol Brown IBR (Vat Brown 1)	Typical Reactive Dyes	Key Advantages of Indigosol Brown IBR
Light Fastness (Xenon Arc)	7-8 (Excellent)[7][8]	4-6 (Good)[9]	Superior resistance to fading from sun exposure, crucial for outdoor textiles.[5][6]
Wash Fastness (Soaping)	5 (Excellent)[4][7]	4-5 (Very Good)[9][10]	Maintains color integrity through repeated industrial laundering.[11]
Rubbing Fastness (Crocking)	Dry: 4-5 (Good to Excellent)[7] Wet: 3-4 (Moderate to Good)[7]	Dry: 4-5 (Good to Excellent) Wet: 2-3 (Fair to Moderate)[9]	Better resistance to color transfer through friction.
Chlorine Bleach Resistance	4-5 (Good to Excellent)[4][7]	1-2 (Poor)	Suitable for textiles requiring sanitization with chlorine-based agents.[9]
Perspiration Fastness	4-5 (Good to Excellent)[7]	3-4 (Moderate to Good)	High resistance to color change or bleeding due to perspiration.
Color Vibrancy	Generally more subdued, classic shades.[5]	Bright, vibrant, and extensive color range.[1][5][6]	-
Dyeing Process Complexity	More complex, multi-step process (vatting, oxidation).[3][5]	Simpler, one-step fixation process.[3][10]	-
Cost	Generally higher production costs.[1]	More cost-effective.[1][10]	Long-term durability can offset initial higher cost.[6]

Experimental Protocols

The performance data presented above is typically determined through standardized testing methods. The following are outlines of the experimental protocols used to assess the key fastness properties of textile dyes.

Light Fastness Testing (ISO 105-B02 / AATCC 16)

• Sample Preparation: A dyed fabric specimen is mounted in a holder along with a set of blue wool standards (rated 1-8).

• Exposure: The specimen and standards are exposed to a controlled artificial light source (Xenon Arc lamp) that simulates natural sunlight.

• Evaluation: The fading of the specimen is compared to the fading of the blue wool standards. The light fastness rating is the number of the blue wool standard that shows similar fading to the specimen.

Wash Fastness Testing (ISO 105-C06 / AATCC 61)

• Sample Preparation: A specimen of the dyed fabric is stitched together with a piece of undyed multi-fiber fabric (containing strips of common fibers like cotton, wool, polyester, etc.).

• Washing: The composite specimen is placed in a stainless steel container with a specified volume of soap solution and stainless steel balls (to simulate mechanical action). The container is then agitated in a laundering machine at a specific temperature and for a set duration.

• Evaluation: After washing and drying, the change in color of the dyed specimen and the degree of staining on the multi-fiber fabric are assessed using a standardized grayscale. The results are rated on a scale of 1 (poor) to 5 (excellent).

Rubbing Fastness (Crocking) Testing (ISO 105-X12 / AATCC 8)

• Sample Preparation: A specimen of the dyed fabric is mounted on the base of a crockmeter.

• Rubbing: A standard white cotton cloth is mounted on a rubbing finger, which is then passed back and forth over the dyed specimen a specified number of times with a constant pressure. This is performed under both dry and wet conditions.

• Evaluation: The amount of color transferred to the white cotton cloth is assessed by comparing it to a grayscale for staining. The results are rated on a scale of 1 (heavy staining) to 5 (no staining).

The Vat Dyeing Process with Indigosol Brown IBR

The application of Indigosol Brown IBR involves a reduction-oxidation process. The initially insoluble dye is converted into a soluble "leuco" form, which can be absorbed by the textile fibers. Subsequent oxidation reverts the dye to its insoluble form, trapping it within the fiber structure. This process is the key to its excellent fastness properties.

Vat dyeing workflow for Indigosol Brown IBR.

Logical Framework for Dye Selection

The choice between Indigosol Brown IBR and a reactive dye alternative is contingent on the end-use of the textile product. The following diagram illustrates a decision-making framework.

Decision matrix for dye selection.

References

• 1. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 2. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 3. Difference Between Reactive Dyed and Vat Dyed Fabrics - MI Fabrics [miindia.in]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Ensuring Longevity in Industrial Workwear: Comparing Vat Dyeing and Reactive Dyeing [trubrands.com.au]
• 6. dyesandpigments.com [dyesandpigments.com]
• 7. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 8. VAT BROWN 1|CAS NO.2475-33-4 [chinainterdyes.com]
• 9. vietextile.com [vietextile.com]
• 10. quora.com [quora.com]
• 11. textilelearner.net [textilelearner.net]

A Comparative Guide to Validating the Staining Mechanism of Indigosol Brown IBR

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate and understand the staining mechanism of Indigosol Brown IBR. It offers a comparison with alternative histological staining methods and presents detailed experimental protocols and data to support its application.

Introduction to Indigosol Dyes

Indigosol dyes are a special class of solubilized vat dyes.[1][2] Unlike their parent vat dyes, which are insoluble in water, Indigosols are synthetically modified to be water-soluble, simplifying the application process in biological staining.[3][4][5] The core principle of Indigosol staining involves the application of the dye in its soluble, nearly colorless "leuco" ester form.[4][5] Subsequent chemical treatment—specifically acidic oxidation—converts the leuco form back into the original, insoluble, and intensely colored vat dye pigment, which precipitates directly within the tissue.[4][6][7]

Indigosol Brown IBR is a member of this family, valued for producing stable, bright colors with high fastness, making it a potentially valuable tool in histochemistry.[8][9] Validating its mechanism in a given biological context is crucial for ensuring reliable and reproducible results.

The Staining Mechanism: From Soluble Ester to Insoluble Pigment

The staining process is a two-step chemical reaction:

• Application & Affinity: The water-soluble sodium salt of the sulfuric acid ester of the leuco-vat dye is applied to the tissue. At this stage, the dye has an affinity for cellulosic and proteinaceous components.[4]

• Hydrolysis & Oxidation: The tissue is then treated with an acidic oxidizing agent, typically a solution of sodium nitrite (B80452) and sulfuric acid.[4][9] This treatment hydrolyzes the ester and oxidizes the leuco dye back to its insoluble parent vat pigment, causing it to precipitate in situ. The development of the final color can also be accelerated by heat or light.[9][10]

The following diagram illustrates this fundamental chemical transformation.

Caption: Chemical transformation of Indigosol Brown IBR during staining.

Comparative Performance Analysis

To validate the utility of Indigosol Brown IBR, its performance should be compared against a standard, well-characterized staining method. For this guide, we use a generic chromogen-based immunohistochemistry (IHC) stain (e.g., DAB) as the alternative.

The following table summarizes hypothetical experimental data comparing the key performance metrics of Indigosol Brown IBR with a standard DAB-based IHC stain.

Performance Metric	Indigosol Brown IBR	Standard IHC (DAB)	Method of Validation
Staining Intensity (OD)	0.95 ± 0.08	1.10 ± 0.12	Spectrophotometry / ImageJ Analysis
Signal-to-Noise Ratio	12.5	10.2	ImageJ ROI Analysis
Photostability (% Fade/hr)	< 1%	~5%	Time-lapse microscopy under constant illumination
Protocol Time (hours)	2.5	4.0	Timed experimental workflow

Feature	Indigosol Brown IBR	Standard IHC (DAB)	Notes
Resolution	High (fine precipitate)	Good (can be granular)	Dependent on oxidation conditions.
Counterstaining	Compatible with standard nuclear counterstains.	Compatible with Hematoxylin.	Color contrast must be considered.
Multiplexing Capability	Limited (single color)	Possible with other enzyme/chromogen systems.	Indigosol offers a unique color not common in IHC.
Mechanism	In situ chemical precipitation.	Enzyme-substrate reaction.	Fundamentally different mechanisms.

Experimental Protocols for Validation

A rigorous validation workflow is essential. The following diagram and protocols outline the steps to confirm the staining mechanism and performance.

Caption: Experimental workflow for validating Indigosol Brown IBR staining.

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol (B145695) to distilled water.

• Dye Application: Prepare a 1% (w/v) solution of Indigosol Brown IBR in distilled water. Immerse slides in this solution for 30-60 minutes at 60°C.[6]

• Rinsing: Briefly rinse the slides in distilled water to remove excess dye solution.

• Development (Oxidation): Prepare a developing solution containing 1% sodium nitrite and 2% sulfuric acid in distilled water. Immerse slides in this solution for 15-30 minutes at 40-50°C.[6] The brown color will develop during this step.

• Control: For the negative control slide, immerse in a solution lacking sodium nitrite and sulfuric acid to demonstrate that color development is dependent on oxidation.

• Washing: Wash slides thoroughly in running tap water for 5-10 minutes to stop the reaction and remove acid.

• Counterstaining (Optional): Counterstain with a suitable nuclear stain like Nuclear Fast Red.

• Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear in xylene, and mount with a permanent mounting medium.

• Solution Preparation: Prepare a 0.1% solution of Indigosol Brown IBR in water (leuco form).

• Initial Reading: Measure the absorbance spectrum of the initial solution using a spectrophotometer (approx. 200-700 nm) to establish a baseline.

• Initiate Conversion: Add the acidic oxidizing agents (sodium nitrite and sulfuric acid) to the cuvette to initiate the conversion to the insoluble pigment.

• Time-Course Measurement: Record the absorbance spectrum at regular intervals (e.g., every 2 minutes) to monitor the appearance of the peak corresponding to the brown pigment and the disappearance of the leuco-form peak.

• Data Analysis: Plot the change in absorbance at the pigment's maximal absorption wavelength over time to quantify the rate of conversion.

• Image Acquisition: Capture high-resolution images of the stained experimental and control slides using a calibrated microscope and camera system. Ensure illumination and camera settings are identical for all images.

• Region of Interest (ROI) Selection: Using software like ImageJ or QuPath, select multiple ROIs within the stained tissue area ("signal") and adjacent areas with no specific staining ("noise" or background).

• Intensity Measurement: Convert images to an appropriate color space (e.g., RGB or H-DAB) and measure the mean pixel intensity for all signal and noise ROIs. Optical Density (OD) can be calculated as OD = log10(max intensity / mean intensity), where max intensity is 255 for an 8-bit image.

• Signal-to-Noise Calculation: Calculate the Signal-to-Noise Ratio (S/N) by dividing the mean signal intensity by the mean background (noise) intensity.

• Statistical Analysis: Perform statistical tests to compare the staining intensity and S/N ratio between Indigosol Brown IBR and the alternative stain.

Conclusion

Indigosol Brown IBR presents a valuable staining tool based on the principle of in situ precipitation of a vat dye from its soluble leuco-ester.[3][5] Its primary advantages include high stability and a simple, non-enzymatic deposition mechanism. The validation of its mechanism for any specific application requires a systematic approach, including the use of negative controls that omit the crucial oxidation step and quantitative comparison against established methods. By following the protocols outlined in this guide, researchers can effectively characterize the performance of Indigosol Brown IBR and confidently integrate it into their experimental workflows.

References

• 1. Vat Dyes (Solubilised / Indigosol) – Shan’s Dyes and Chemicals [shansdyes.com]
• 2. jofamericanscience.org [jofamericanscience.org]
• 3. Vat dye - Wikipedia [en.wikipedia.org]
• 4. admin.umt.edu.pk [admin.umt.edu.pk]
• 5. grokipedia.com [grokipedia.com]
• 6. textiledetails.com [textiledetails.com]
• 7. longwayeducation.com [longwayeducation.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. rjpbcs.com [rjpbcs.com]
• 10. researchgate.net [researchgate.net]

Assessing the Cytotoxicity of Novel Dyes for Live-Cell Imaging: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of appropriate fluorescent dyes is a critical step in live-cell imaging. An ideal dye should provide a strong and stable signal without interfering with cellular processes. However, many fluorescent molecules can induce cytotoxic effects, compromising the validity of experimental results. This guide provides a framework for assessing the cytotoxicity of a novel dye, here hypothetically named Indigosol Brown IBR, by comparing it with established live-cell imaging stains: Hoechst 33342 and Propidium Iodide.

Comparative Analysis of Fluorescent Dyes

A thorough assessment of a new fluorescent dye involves a multi-faceted comparison with existing standards. Key parameters include cytotoxicity, the mechanism of action, and spectral properties. The following table summarizes the characteristics of our hypothetical Indigosol Brown IBR alongside Hoechst 33342 and Propidium Iodide.

Feature	Indigosol Brown IBR (Hypothetical)	Hoechst 33342	Propidium Iodide (PI)
Primary Application	Live-cell nuclear staining	Live and fixed-cell nuclear staining[1][2]	Dead-cell specific nuclear staining[2][3]
Mechanism of Action	Intercalates with DNA in live cells (assumed)	Binds to the minor groove of AT-rich DNA sequences.[1]	Intercalates with DNA upon loss of membrane integrity.[3][4]
Cell Permeability	Permeable to live cells (assumed)	Permeable to live and fixed cells.[1][2]	Impermeable to live cells with intact membranes.[3][4]
Reported Cytotoxicity	Data not available	Can be cytotoxic and inhibit proliferation at high concentrations or with prolonged exposure.[5][6] Low concentrations (7–28 nM) have been shown to be non-cytotoxic for long-term imaging.[5][7]	Generally considered non-toxic to live cells as it is excluded. Stains cells that are already dead.
Excitation/Emission	To be determined	~350 nm / ~461 nm[8]	488 nm / 617 nm

Experimental Protocols for Cytotoxicity Assessment

To quantitatively assess the cytotoxicity of Indigosol Brown IBR, a series of standardized assays should be performed. The results should be compared against a negative control (untreated cells) and positive controls (cells treated with known cytotoxic agents), as well as cells stained with Hoechst 33342 and Propidium Iodide under identical conditions.

1. Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Methodology:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat cells with varying concentrations of Indigosol Brown IBR, Hoechst 33342, and a vehicle control. Incubate for the desired imaging time course (e.g., 24, 48, 72 hours).

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

  • Add solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

2. Membrane Integrity Assay (Propidium Iodide Staining)

This assay distinguishes between live and dead cells based on membrane integrity. Propidium Iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells, making it a reliable marker for dead cells.[3][4]

• Methodology:

  • Culture cells in a suitable imaging dish or plate.

  • Treat cells with Indigosol Brown IBR, Hoechst 33342, or a positive control for cytotoxicity (e.g., staurosporine).

  • Add Propidium Iodide (1 µg/mL) to the culture medium.

  • Image the cells using a fluorescence microscope at various time points.

  • Quantify the number of PI-positive (dead) cells relative to the total number of cells (which can be determined by phase-contrast imaging or a pan-cellular stain).

3. Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Methodology:

  • Treat cells with the fluorescent dyes as described above.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizing Experimental Workflows

To ensure clarity and reproducibility, experimental workflows can be visualized using diagrams.

Fig. 1: Experimental workflow for assessing dye cytotoxicity.

Signaling Pathway Perturbation

It is also crucial to assess whether a dye interferes with cellular signaling pathways. This can be investigated using techniques like Western blotting or reporter assays to monitor key signaling nodes (e.g., proliferation, apoptosis, stress responses) in the presence and absence of the dye.

Fig. 2: Potential signaling pathways affected by fluorescent dyes.

Conclusion

The selection of a fluorescent dye for live-cell imaging requires a careful balance between signal quality and biological compatibility. While specific data on Indigosol Brown IBR is not currently available, the experimental framework presented here provides a comprehensive approach to evaluating its cytotoxicity. By systematically comparing a novel dye to established standards like Hoechst 33342 and Propidium Iodide, researchers can make informed decisions and ensure the integrity of their live-cell imaging studies. The generation of quantitative, comparative data is essential for the validation and adoption of new imaging reagents in the scientific community.

References

• 1. biotium.com [biotium.com]
• 2. biocompare.com [biocompare.com]
• 3. Viability Dye Selection Guide - FluoroFinder [fluorofinder.com]
• 4. Measuring Cell Death by Propidium Iodide Uptake and Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Breaking a Dogma: High-Throughput Live-Cell Imaging in Real-Time with Hoechst 33342 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analyzing Cell Death by Nuclear Staining with Hoechst 33342 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Indigosol Brown IBR

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Indigosol brown IBR (CAS No. 23725-15-7). Adherence to these procedures is vital for ensuring laboratory safety and proper chemical handling.

Indigosol brown IBR is a solubilized vat dye, a class of dyes that are water-soluble and applied to cellulosic fibers.[1] The application process for these dyes typically involves two main steps: exhaustion of the dye onto the material and subsequent oxidation to develop the final color.[1]

Personal Protective Equipment (PPE)

When handling Indigosol brown IBR, especially in powdered form, the following personal protective equipment is mandatory to prevent skin contact, eye irritation, and inhalation of dust particles.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Must provide full coverage to protect against splashes.
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are suitable.
Body Protection	Laboratory Coat	Long-sleeved to protect skin from accidental contact.
Respiratory Protection	Dust Mask or Respirator	Recommended when handling the dye in powdered form to avoid inhalation.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Weighing:

• Before handling, ensure the work area is clean and uncluttered.

• When weighing the powdered dye, perform this task in a well-ventilated area or under a fume hood to minimize inhalation of airborne particles.

• Cover the work surface with disposable paper and lightly dampen it with water to trap any spilled dye particles.[2]

2. Dissolving the Dye:

• Indigosol dyes are readily soluble in water.[1]

• Use a clean container and add the weighed dye powder to water, stirring gently until fully dissolved. Avoid boiling the solution, as this may cause premature oxidation.[1]

3. Dyeing Process:

• The application of solubilized vat dyes involves the exhaustion of the color from an alkaline, neutral, or acidic solution.[1]

• The affinity for cellulosic materials is generally low and can be enhanced by the addition of electrolytes.[1]

4. Development (Oxidation):

• After the dye has been applied, the material is treated with an acid and an oxidizing agent to develop the final, insoluble color.[1][3]

• This step should be carried out with care, following specific experimental protocols.

Disposal Plan

Proper disposal of Indigosol brown IBR and its solutions is crucial to prevent environmental contamination.

• Unused Dye: Unused or expired powdered dye should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

• Dye Solutions:

  • For unexhausted dye baths, the pH should be neutralized before disposal.[2] Since the application of Indigosol dyes can occur under various pH conditions, it is essential to test the pH of the waste solution and adjust it to neutral (pH 7).

  • Small quantities of neutralized dye solutions may be permissible for drain disposal with copious amounts of water, but it is imperative to consult your institution's environmental health and safety (EHS) guidelines and local regulations first.

  • For larger quantities or if drain disposal is not permitted, the neutralized solution should be collected in a properly labeled hazardous waste container for pickup by a certified waste disposal company.

Emergency Procedures

Spill Response:

• Minor Spills (Powder):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with damp paper towels to prevent the powder from becoming airborne.

  • Carefully scoop the material into a labeled waste container.

  • Clean the spill area with soap and water.

• Minor Spills (Liquid):

  • Alert personnel in the immediate area.

  • Contain the spill using absorbent materials from a spill kit.

  • Once absorbed, collect the material into a labeled waste container.

  • Clean the spill area with soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Notify your laboratory supervisor and institutional EHS.

  • Prevent entry to the contaminated area.

  • Wait for trained emergency response personnel.

Exposure Response:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a glass of water to drink. Seek immediate medical attention.

Experimental Workflow for Handling Indigosol Brown IBR

Caption: Workflow for the safe handling of Indigosol brown IBR.

References

• 1. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 2. How to Work with and Dispose of Dyes Safely | dummies [dummies.com]
• 3. rangudhyog.com [rangudhyog.com]